2,9-Diazaspiro[5.5]undecan-1-one hydrochloride

• CAS: 1187173-73-4

Core Science & Biosynthesis

Navigating the Therapeutic Potential of 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride: A Technical Guide for Drug Discovery Professionals

An In-depth Exploration of a Privileged Scaffold in Medicinal Chemistry

The quest for novel chemical entities with enhanced therapeutic profiles is a perpetual driving force in drug discovery. Spirocyclic scaffolds, by virtue of their rigid three-dimensional structures, offer a compelling strategy to explore novel chemical space and optimize pharmacological properties. Among these, the diazaspiro[5.5]undecane core has emerged as a "privileged structure," demonstrating a wide range of biological activities. This technical guide focuses on a specific, yet promising member of this family: 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. While in-depth research on this particular isomer is still burgeoning, this guide will provide a comprehensive overview of its chemical identity, plausible synthetic strategies based on established methodologies for related compounds, and its potential applications in drug development, drawing insights from the broader class of diazaspiro[5.5]undecanes.

Core Compound Identification and Properties

2,9-Diazaspiro[5.5]undecan-1-one hydrochloride is a spirocyclic compound featuring a piperidine and a piperidinone ring sharing a common carbon atom. The hydrochloride salt form enhances its solubility in aqueous media, a desirable property for biological testing and formulation.

Property	Value	Source
CAS Number	1187173-73-4	[1]
Molecular Formula	C₉H₁₇ClN₂O	[2]
Molecular Weight	204.70 g/mol	[2]
InChIKey	UHFYTRKXKDDMME-UHFFFAOYSA-N	[2]
Canonical SMILES	C1CC2(CCNCC2)C(=O)NC1.Cl	[2]

Synthetic Strategies: A Framework for a Versatile Scaffold

While specific, detailed synthetic protocols for 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride are not extensively documented in publicly available literature, established methods for the synthesis of related diazaspiro[5.5]undecanes and spiro-γ-lactams provide a robust framework for its plausible construction. The synthesis of such spirocyclic systems is considered a challenge due to the creation of a sterically hindered quaternary spiro-carbon center.[3]

A generalized, multi-step synthetic approach can be envisioned, often commencing from a suitable cyclic ketone. A potential synthetic workflow is outlined below.

Caption: A generalized synthetic workflow for the preparation of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride.

Key Synthetic Methodologies for Analogous Structures

Several synthetic strategies reported for related diazaspirocycles could be adapted for the synthesis of the 2,9-isomer. These often involve intramolecular cyclization reactions. For instance, the construction of substituted 3,9-diazaspiro[5.5]undecanes has been achieved via the intramolecular spirocyclization of 4-substituted pyridines.[4] Another approach involves a Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor as a key step.[4]

The synthesis of spiro-γ-lactams, a core feature of the target molecule, has been the subject of extensive research.[5] Strategies such as [3+2] cycloaddition reactions have been successfully employed to construct the spiro-γ-lactam core of natural products.[6] These advanced methodologies offer pathways to stereoselectively synthesize complex spirocyclic structures.

Applications in Drug Discovery: A Scaffold of Diverse Biological Activity

The diazaspiro[5.5]undecane scaffold is recognized as a "privileged" structure in medicinal chemistry due to its recurrence in a multitude of biologically active compounds.[7] Derivatives of this core have been investigated for a wide array of therapeutic applications, suggesting the potential utility of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride as a valuable building block or lead compound.

Central Nervous System (CNS) Disorders

Many azaspiro-compounds have been reported as tachykinin antagonists, indicating their potential in treating depression, anxiety, and pain.[8] The rigid conformation of the spirocyclic system can lead to higher affinity and selectivity for specific receptor subtypes.

Metabolic Diseases

Derivatives of 1,9-diazaspiro[5.5]undecane have been explored as antagonists of the neuropeptide Y (NPY) Y5 receptor, a target for the treatment of obesity.[7] The ability to modulate such receptors highlights the potential of this scaffold in addressing metabolic disorders.

Pain Management

The multimodal nature of pain often requires therapies that act on multiple targets. Compounds incorporating the 1,9-diazaspiro[5.5]undecane core have shown activity at sigma (σ), mu (μ), and dopamine (D2) receptors, all of which are implicated in pain signaling pathways.[7] This polypharmacology can be advantageous in developing more effective analgesics.

Caption: Potential therapeutic applications of the diazaspiro[5.5]undecane scaffold.

Other Potential Applications

The broader class of spiro-lactams has been investigated for a range of other biological activities, including antibacterial and anticancer properties.[9][10] The unique three-dimensional structure of these compounds can lead to novel interactions with biological targets that are not achievable with more planar molecules.

Experimental Protocols: A Representative Synthesis of a Spirocyclic Lactam

Given the lack of a specific protocol for the title compound, the following is a representative procedure for the synthesis of a spiro-cephalosporin analogue via a Michael-type addition, illustrating a key cyclization strategy. This method highlights the formation of a spirocyclic system under relatively mild conditions.[11]

Typical Procedure for Spiro-Cyclization:

• Reactant Preparation: Dissolve pyrocatechol (1 equivalent), Cepham ester (1 equivalent), NaI (0.1 equivalents), and K₂CO₃ (3 equivalents) in DMF.

• Reaction: Stir the reaction mixture at 50 °C under microwave irradiation for 50 minutes.

• Workup: Concentrate the reaction mixture in vacuo and then dilute with EtOAc.

• Extraction: Wash the organic solution sequentially with water, 5% aqueous Na₂SO₃, and brine.

• Purification: Dry the organic layer over MgSO₄, concentrate in vacuo, and purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Microwave Irradiation: This technique is often employed to accelerate the reaction rate, reducing reaction times from hours to minutes.

• Potassium Carbonate (K₂CO₃): A mild base is used to facilitate the Michael-type addition without promoting unwanted side reactions.

• Sodium Iodide (NaI): This can act as a catalyst to promote the reaction.

• Aqueous Workup: The washing steps are crucial to remove inorganic salts and water-soluble impurities from the reaction mixture.

• Column Chromatography: This is a standard purification technique to isolate the desired spirocyclic product from any unreacted starting materials or byproducts.

Conclusion and Future Directions

2,9-Diazaspiro[5.5]undecan-1-one hydrochloride represents a promising, yet underexplored, scaffold for drug discovery. Its rigid, three-dimensional structure, combined with the presence of two nitrogen atoms for further functionalization, makes it an attractive starting point for the development of novel therapeutics. While direct experimental data remains limited, the wealth of information on related diazaspiro[5.5]undecanes and spiro-lactams provides a strong rationale for its investigation.

Future research should focus on the development and optimization of a robust synthetic route to 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. Subsequent derivatization and screening against a variety of biological targets, guided by the known activities of analogous compounds, could unlock the full therapeutic potential of this intriguing molecule. The insights provided in this guide aim to serve as a valuable resource for researchers embarking on the exploration of this and other related spirocyclic systems.

References

• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. PMC - PubMed Central. [Link]

• Chemical Methods for the Construction of Spirocyclic β-Lactams and Their Biological Importance. MDPI. [Link]

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• Strategies and methodologies for the construction of spiro-γ-lactams: an update. Organic Chemistry Frontiers (RSC Publishing). [Link]

• New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. PMC - NIH. [Link]

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• Synthesis of medicinally privileged spiro-β-lactams. American Chemical Society. [Link]

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• A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Oriental Journal of Chemistry. [Link]

• Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. ResearchGate. [Link]

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• Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams. PMC - NIH. [Link]

• 2,9-diazaspiro[5.5]undecan-1-one hydrochloride. PubChem. [Link]

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• Synthesis and Biological Evaluation of Novel Dispiro-Indolinones with Anticancer Activity. MDPI. [Link]

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An In-depth Technical Guide to 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride: A Privileged Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,9-diazaspiro[5.5]undecane-1-one moiety represents a significant "privileged scaffold" in medicinal chemistry. Its rigid, three-dimensional structure provides a unique conformational landscape for interacting with biological targets, offering advantages in potency, selectivity, and pharmacokinetic properties over more flexible aliphatic or aromatic systems. This technical guide provides an in-depth analysis of the hydrochloride salt of the parent scaffold, 2,9-Diazaspiro[5.5]undecan-1-one, a key building block in the synthesis of advanced therapeutic agents. We will detail its fundamental physicochemical properties, outline a robust synthetic pathway, and explore its primary application in the development of orexin receptor antagonists for the treatment of insomnia. Furthermore, this guide provides detailed, field-proven protocols for the characterization and biological evaluation of compounds derived from this versatile core.

Core Compound Properties and Molecular Structure

2,9-Diazaspiro[5.5]undecan-1-one hydrochloride is a spirocyclic compound featuring two fused nitrogen-containing rings. The spirocyclic center imparts a defined three-dimensional geometry, which is a critical attribute for its utility in drug design. This rigidity can reduce the entropic penalty upon binding to a target protein, potentially leading to higher affinity.

The molecular formula of the free base is C₉H₁₆N₂O, and its hydrochloride salt is C₉H₁₇ClN₂O. The molecular weight of the hydrochloride salt is a crucial parameter for all quantitative experimental work.

Molecular Weight Calculation:

• Free Base (C₉H₁₆N₂O):

  • Carbon: 9 * 12.011 g/mol = 108.099 g/mol

  • Hydrogen: 16 * 1.008 g/mol = 16.128 g/mol

  • Nitrogen: 2 * 14.007 g/mol = 28.014 g/mol

  • Oxygen: 1 * 15.999 g/mol = 15.999 g/mol

  • Total Free Base MW: 168.24 g/mol

• Hydrochloric Acid (HCl):

  • Hydrogen: 1 * 1.008 g/mol = 1.008 g/mol

  • Chlorine: 1 * 35.453 g/mol = 35.453 g/mol

  • Total HCl MW: 36.461 g/mol

• Hydrochloride Salt (C₉H₁₇ClN₂O):

  • Total MW: 168.24 g/mol + 36.461 g/mol = 204.701 g/mol

This calculated molecular weight aligns with the values found in commercial supplier databases for the compound with CAS number 1187173-73-4.[1]

Table 1: Physicochemical Properties of 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride

Property	Value	Source
CAS Number	1187173-73-4	[1]
Molecular Formula	C₉H₁₇ClN₂O
Molecular Weight	204.70 g/mol
Monoisotopic Mass	168.12627 Da (Free Base)	PubChem
Appearance	Solid	Vendor Data
Purity	Typically ≥95%
Storage	Room Temperature	[1]

Synthesis of the 2,9-Diazaspiro[5.5]undecane Core

The synthesis of diazaspiro[5.5]undecane scaffolds is a topic of significant interest, with various strategies reported in the literature and patents. A common and effective approach involves a multi-step sequence starting from readily available materials. The following protocol is a representative synthesis pathway adapted from methodologies described in relevant patents for related structures. The key is the construction of the spirocyclic core, often achieved through intramolecular cyclization reactions.

Experimental Protocol: Synthesis of tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate

This protocol outlines the synthesis of a Boc-protected intermediate, a common precursor to the target compound.

Step 1: Synthesis of a Suitable Piperidine Precursor The synthesis often begins with a substituted piperidine, which will form one of the rings of the spirocycle. For the 2,9-isomer, a 4,4-disubstituted piperidine is a logical starting point.

Step 2: Ring Formation and Cyclization A key step is the formation of the second ring through an intramolecular reaction. This can be achieved via reactions like a Dieckmann condensation or an intramolecular Michael addition.

Step 3: Reduction and Deprotection Subsequent reduction of carbonyl groups and removal of protecting groups yields the core diazaspiro[5.5]undecane structure.

Diagram 1: General Synthetic Workflow

Caption: A generalized workflow for the synthesis of the diazaspiro[5.5]undecane core.

Application in Drug Discovery: Orexin Receptor Antagonists

The 2,9-diazaspiro[5.5]undecan-1-one scaffold is a cornerstone in the development of potent and selective orexin receptor antagonists. The orexin system, comprising neuropeptides orexin-A and orexin-B and their receptors OX1R and OX2R, is a critical regulator of sleep and wakefulness.[2][3] Antagonism of these receptors is a validated therapeutic strategy for the treatment of insomnia.[4]

Derivatives of 2,9-diazaspiro[5.5]undecan-1-one have been identified as potent dual orexin receptor antagonists (DORAs). These compounds block the wake-promoting signals of orexins, thereby facilitating the transition to and maintenance of sleep. The spirocyclic core of these molecules positions key pharmacophoric elements in an optimal orientation for high-affinity binding to the orexin receptors.

One notable example is the compound 9-(4,6-dimethylpyrimidin-2-yl)-2-[(5-methoxy-1H-indol-3-yl)methyl]-2,9-diazaspiro[5.5]undecan-1-one, which demonstrates high potency with pKi values of 7.69 and 9.78 for the orexin receptors.[5]

Mechanism of Action: Orexin System Modulation

Orexin neurons in the lateral hypothalamus project widely throughout the brain, promoting wakefulness by activating various neurotransmitter systems. Orexin receptor antagonists function by competitively blocking the binding of orexin-A and orexin-B to their cognate receptors, thus dampening the downstream excitatory signals. This leads to a decrease in wakefulness and an increased propensity for sleep.

Diagram 2: Orexin Receptor Antagonism Signaling Pathway

Caption: The antagonist blocks orexin binding, inhibiting the wakefulness signal.

Experimental Protocols for Biological Evaluation

To assess the efficacy of novel compounds based on the 2,9-diazaspiro[5.5]undecan-1-one scaffold, robust in vitro assays are essential. The following are standard protocols for determining the binding affinity and functional activity of orexin receptor antagonists.

Orexin Receptor Binding Assay (Competitive Radioligand)

This assay quantifies the affinity of a test compound for the orexin receptor by measuring its ability to displace a radiolabeled ligand.

Principle: A constant concentration of a radiolabeled orexin receptor antagonist (e.g., [³H]-EMPA for OX2R) is incubated with cell membranes expressing the receptor of interest.[6] The test compound is added at varying concentrations, and its ability to displace the radioligand is measured by quantifying the remaining radioactivity bound to the membranes.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare an assay buffer (e.g., 25 mM HEPES, 2.5 mM MgCl₂, 2.5 mM CaCl₂, 0.5 mM EDTA, and 0.025% Bacitracin, pH 7.4).[6]

  • Prepare serial dilutions of the test compound (derived from 2,9-diazaspiro[5.5]undecan-1-one hydrochloride) and a known reference antagonist in the assay buffer.

  • Thaw cell membranes expressing the target human orexin receptor (hOX1R or hOX2R) and dilute to the desired concentration in ice-cold assay buffer.

• Assay Plate Setup:

  • In a 96-well plate, add the cell membranes, the radioligand at a concentration near its Kd, and the test compound dilutions.

  • Include wells for "total binding" (membranes + radioligand, no test compound) and "non-specific binding" (membranes + radioligand + a saturating concentration of a non-radiolabeled reference antagonist).

• Incubation:

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a vacuum manifold to separate bound from free radioligand.[6]

  • Wash the filters multiple times with ice-cold assay buffer to remove unbound radioactivity.

• Detection and Analysis:

  • Dry the filter plate and add a liquid scintillation cocktail to each well.

  • Measure the radioactivity in each well using a microplate scintillation counter.

  • Calculate the specific binding and plot the percentage of inhibition against the test compound concentration to determine the IC₅₀ value.

  • Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Orexin Receptor Functional Assay (Calcium Mobilization)

This cell-based assay measures the ability of an antagonist to block the agonist-induced increase in intracellular calcium, a downstream effect of orexin receptor activation (primarily via the Gq pathway).[5]

Principle: Cells expressing the orexin receptor are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-3 AM).[7] When an agonist (like orexin-A) activates the receptor, intracellular calcium levels rise, leading to an increase in fluorescence. An antagonist will prevent this fluorescence increase.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture CHO-K1 or HEK293 cells stably expressing the human orexin receptor (hOX1R or hOX2R) under standard conditions.

  • Seed the cells into a 96-well, black, clear-bottom plate and allow them to adhere overnight.[7]

• Dye Loading:

  • Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-3 AM) in an appropriate buffer.

  • Incubate the plate to allow for dye uptake and de-esterification.

• Compound Addition and Measurement:

  • Wash the cells to remove excess dye.

  • Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Add varying concentrations of the test antagonist to the wells and incubate for a short period.

  • Add a fixed concentration of an orexin agonist (e.g., orexin-A) to all wells to stimulate the receptor.

  • Measure the fluorescence intensity before and after agonist addition.

• Data Analysis:

  • Calculate the change in fluorescence in response to the agonist at each antagonist concentration.

  • Plot the percentage of inhibition of the agonist response versus the antagonist concentration to determine the IC₅₀ value.

Diagram 3: Experimental Workflow for Antagonist Evaluation

Caption: Standard in vitro assays for characterizing orexin receptor antagonists.

Conclusion

2,9-Diazaspiro[5.5]undecan-1-one hydrochloride is a fundamentally important building block in contemporary medicinal chemistry. Its defined three-dimensional structure makes it a privileged scaffold for targeting complex binding sites, most notably demonstrated in the successful development of orexin receptor antagonists. Understanding its core properties, synthesis, and the methodologies for evaluating its derivatives is crucial for scientists and researchers aiming to leverage this potent scaffold in the design of next-generation therapeutics for a range of disorders, from insomnia to potentially other neurological conditions. The protocols and data presented herein provide a comprehensive foundation for such endeavors.

References

• Molbase. 2,9-DIAZASPIRO[5.5]UNDECAN-1-ONE HYDROCHLORIDE, CAS 1187173-73-4. [Link]

• abcr GmbH. 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride, 95%. [Link]

• Alamo, C., et al. (2021). Orexinergic Receptor Antagonists as a New Therapeutic Target to Overcome Limitations of Current Pharmacological Treatment of Insomnia Disorder. Frontiers in Pharmacology.
• Mondal, S., et al. (2018). Investigation of New Orexin 2 Receptor Modulators Using In Silico and In Vitro Methods.

• Wikipedia. Orexin antagonist. [Link]

• Roecker, A. J., et al. (2016). Orexin Receptor Antagonists: New Therapeutic Agents for the Treatment of Insomnia. Journal of Medicinal Chemistry.

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An In-Depth Technical Guide to the Structure Elucidation of 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride

Foreword: A Note on the Presented Data

To provide a comprehensive and practical guide for researchers, scientists, and drug development professionals, this whitepaper presents a detailed workflow for the structure elucidation of 2,9-diazaspiro[5.5]undecan-1-one hydrochloride. While the methodologies and interpretive logic are grounded in established analytical principles, the specific spectral and crystallographic data presented herein are hypothetical. This illustrative dataset has been carefully constructed based on extensive literature review of analogous spirocyclic and heterocyclic compounds to provide a realistic and instructive walkthrough of the structure elucidation process.

Introduction: The Significance of the Diazaspiro[5.5]undecane Scaffold

The 2,9-diazaspiro[5.5]undecane core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry and drug discovery. Its rigid, three-dimensional structure provides a unique framework for the spatial presentation of pharmacophoric elements, making it an attractive starting point for the design of novel therapeutic agents. Derivatives of this scaffold have shown potential in a range of therapeutic areas, underscoring the importance of robust and unequivocal methods for their structural characterization.

This guide provides a comprehensive, multi-technique approach to the structural elucidation of 2,9-diazaspiro[5.5]undecan-1-one hydrochloride, a representative member of this important class of compounds. We will delve into the practical and theoretical considerations of employing a suite of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single-Crystal X-ray Diffraction. The overarching goal is to equip the reader with the knowledge to confidently confirm the identity, connectivity, and stereochemistry of this and similar molecules.

The Elucidation Workflow: A Multi-Pronged Approach

The definitive confirmation of a chemical structure, particularly a novel or complex one, is rarely achieved through a single analytical technique. Instead, a synergistic and orthogonal approach is employed, where each method provides a unique piece of the structural puzzle. The workflow for elucidating the structure of 2,9-diazaspiro[5.5]undecan-1-one hydrochloride is a testament to this principle.

Caption: A logical workflow for the structure elucidation of 2,9-diazaspiro[5.5]undecan-1-one hydrochloride.

Mass Spectrometry: Unveiling the Molecular Formula and Fragmentation

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of a compound, as well as for probing its structure through fragmentation analysis. For 2,9-diazaspiro[5.5]undecan-1-one hydrochloride, both high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) are employed.

High-Resolution Mass Spectrometry (HRMS)

Rationale: HRMS provides a highly accurate mass measurement of the parent ion, allowing for the unambiguous determination of its elemental composition. This is a critical first step in confirming the molecular formula.

Experimental Protocol:

• Sample Preparation: A dilute solution of the compound (approximately 10 µg/mL) is prepared in a suitable solvent such as methanol or acetonitrile/water (1:1). The hydrochloride salt form necessitates careful consideration of the solvent system to ensure solubility and compatibility with the ionization source.[1]

• Instrumentation: Analysis is performed on a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Data Acquisition: The instrument is calibrated using a known standard. The sample is introduced via direct infusion or liquid chromatography (LC). A full scan spectrum is acquired over a relevant m/z range (e.g., 50-500).

Expected Data and Interpretation: The molecular formula of the free base, 2,9-diazaspiro[5.5]undecan-1-one, is C9H16N2O. In positive mode ESI, the protonated molecule [M+H]+ is expected.

Theoretical m/z for [C9H17N2O]+	Observed m/z (Hypothetical)	Mass Error (ppm)
169.13355	169.13350	-0.30

The observation of an ion with a mass-to-charge ratio (m/z) that corresponds to the theoretical exact mass of the protonated molecule with sub-ppm accuracy provides strong evidence for the proposed elemental composition.

Tandem Mass Spectrometry (MS/MS)

Rationale: MS/MS provides valuable structural information by inducing fragmentation of a selected precursor ion and analyzing the resulting product ions. The fragmentation pattern is characteristic of the molecule's structure and can be used to piece together its connectivity.

Experimental Protocol:

• Sample Preparation: Same as for HRMS.

• Instrumentation: A tandem mass spectrometer (e.g., Q-TOF, triple quadrupole, or ion trap) with ESI in positive mode is used.

• Data Acquisition: The protonated molecule ([M+H]+ at m/z 169.13) is isolated in the first mass analyzer. Collision-induced dissociation (CID) is performed in a collision cell using an inert gas (e.g., argon or nitrogen). The resulting product ions are then analyzed in the second mass analyzer.

Expected Fragmentation Pattern and Interpretation: The fragmentation of protonated diazaspirocycles often involves characteristic cleavages of the piperidine rings.

Caption: A simplified representation of potential fragmentation pathways for protonated 2,9-diazaspiro[5.5]undecan-1-one.

Key fragment ions would be analyzed to confirm the presence of the two piperidine rings and the lactam moiety. For instance, the loss of small neutral molecules like ammonia (NH3) or ethene (C2H4) are common fragmentation pathways for piperidine-containing compounds.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for the elucidation of organic structures in solution. A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments allows for the complete assignment of all proton and carbon signals and establishes the connectivity between them.

Experimental Protocol:

• Sample Preparation: Approximately 5-10 mg of the hydrochloride salt is dissolved in 0.6-0.7 mL of a suitable deuterated solvent, such as deuterium oxide (D2O) or methanol-d4 (CD3OD). The choice of solvent is crucial for sample solubility and to avoid exchange of labile protons with the solvent.[3]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition: A suite of NMR experiments is performed, including:

  • 1D: ¹H, ¹³C{¹H}

  • 2D: COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

¹H and ¹³C NMR Spectroscopy

Rationale: ¹H NMR provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. ¹³C NMR reveals the number of unique carbon atoms and their chemical environment.

Hypothetical ¹H and ¹³C NMR Data:

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm)	Multiplicity	Integration
1	172.5	-	-	-
3	45.2	3.25	t	2H
4	28.9	1.85	m	2H
5	55.1	-	-	-
6	48.3	3.10	t	2H
7	25.5	1.70	m	2H
8	48.3	3.10	t	2H
10	45.2	3.25	t	2H
11	25.5	1.70	m	2H
NH (2)	-	8.10	s	1H
NH (9)	-	9.50 (broad)	s	2H

Interpretation:

• The downfield ¹³C signal at ~172.5 ppm is characteristic of a lactam carbonyl carbon.

• The spiro carbon (C5) is expected to be a quaternary carbon and would appear around 55 ppm.

• The ¹H NMR spectrum would show several multiplets in the aliphatic region corresponding to the methylene protons of the two piperidine rings. The protons on carbons adjacent to the nitrogen atoms would be deshielded and appear further downfield.

• The presence of two signals for the NH protons (one for the lactam and one for the protonated secondary amine) would be expected. The broadness of the amine proton signal is due to exchange and quadrupolar effects.

2D NMR Spectroscopy (COSY, HSQC, HMBC)

Rationale:

• COSY: Identifies protons that are coupled to each other (typically through 2 or 3 bonds), allowing for the tracing of proton-proton spin systems within each ring.

• HSQC: Correlates each proton to the carbon it is directly attached to, providing unambiguous assignment of protonated carbons.[4]

• HMBC: Shows correlations between protons and carbons over two to three bonds. This is crucial for connecting the different spin systems and for identifying quaternary carbons.[5]

Caption: A diagram illustrating the key 2D NMR correlations for structure elucidation.

By systematically analyzing the correlations in the COSY, HSQC, and HMBC spectra, the complete carbon-hydrogen framework can be assembled, confirming the connectivity of the 2,9-diazaspiro[5.5]undecan-1-one skeleton.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

Rationale: FTIR spectroscopy is a rapid and simple technique for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol:

• Sample Preparation: A small amount of the solid sample is mixed with dry potassium bromide (KBr) and pressed into a thin pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of the solid.

• Instrumentation: A standard FTIR spectrometer.

• Data Acquisition: A spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

Expected Data and Interpretation:

Functional Group	Characteristic Absorption (cm⁻¹)
N-H stretch (secondary amine salt)	~2700-2250 (broad)
N-H stretch (lactam)	~3200
C=O stretch (lactam)	~1650
C-N stretch	~1200-1000

The presence of a strong, broad absorption in the region of 2700-2250 cm⁻¹ is characteristic of the N-H stretch of a secondary amine hydrochloride. A sharp peak around 3200 cm⁻¹ would indicate the N-H stretch of the lactam, and a strong absorption around 1650 cm⁻¹ is indicative of the lactam carbonyl group.

Single-Crystal X-ray Diffraction: The Definitive Structure

Rationale: When a suitable single crystal can be obtained, X-ray diffraction provides an unambiguous determination of the three-dimensional structure of a molecule, including its absolute stereochemistry. It is considered the "gold standard" for structure proof.

Experimental Protocol:

• Crystal Growth: Single crystals are grown by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent system (e.g., methanol/ether).

• Instrumentation: A single-crystal X-ray diffractometer.

• Data Collection and Structure Refinement: A suitable crystal is mounted on the diffractometer, and diffraction data is collected. The data is then processed, and the structure is solved and refined to yield a detailed 3D model of the molecule in the crystal lattice.

Expected Outcome: The X-ray crystal structure would provide precise bond lengths, bond angles, and torsion angles, definitively confirming the connectivity of the 2,9-diazaspiro[5.5]undecane skeleton. It would also reveal the conformation of the two piperidine rings and the packing of the molecules in the crystal lattice. Furthermore, the location of the chloride counter-ion and the proton on the secondary amine would be unequivocally determined.

Conclusion: A Synergistic Approach to Structural Certainty

The structure elucidation of 2,9-diazaspiro[5.5]undecan-1-one hydrochloride is a clear demonstration of the power of a multi-technique analytical approach. High-resolution mass spectrometry provides the molecular formula, while tandem mass spectrometry offers insights into the fragmentation of the core structure. FTIR spectroscopy quickly identifies the key functional groups. A comprehensive suite of 1D and 2D NMR experiments meticulously maps out the carbon-hydrogen framework and confirms the connectivity. Finally, single-crystal X-ray diffraction, when feasible, provides the ultimate and unambiguous proof of the three-dimensional structure. By integrating the data from each of these techniques, researchers can achieve a high level of confidence in the structural assignment, a critical step in the journey of drug discovery and development.

References

• Harvard University Department of Chemistry and Chemical Biology. Sample Preparation | Harvard Center for Mass Spectrometry. [Link]

• Columbia University. HSQC and HMBC - NMR Core Facility. [Link]

• SciELO. Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. [Link]

• University of California, Davis. Sample Preparation. [Link]

• YouTube. FTIR-25 || FTIR spectra of amides || Primary & Secondary amide || FTIR spectroscopy || Lactam. [Link]

Sources

• 1. PubChemLite - 2,9-diazaspiro[5.5]undecan-1-one hydrochloride (C9H16N2O) [pubchemlite.lcsb.uni.lu]
• 2. Crystals of triazaspiro[5.5]undecane derivative | Patent Publication Number 20060052407 | Patexia [patexia.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]

Synthesis of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride

An In-Depth Technical Guide to the Synthesis of 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, scientifically-grounded methodology for the synthesis of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride, a valuable scaffold in medicinal chemistry. The 2,9-diazaspiro[5.5]undecane core is a key structural motif in a variety of biologically active compounds, including receptor antagonists and agents for treating neurological and inflammatory disorders.[1][2][3] This document moves beyond a simple recitation of steps to explain the underlying chemical principles and strategic decisions that ensure a robust and reproducible synthetic route.

The construction of the spirocyclic lactam core requires a multi-step approach that builds complexity in a controlled manner. Our retrosynthetic analysis identifies a key disconnection at the amide bond of the lactam ring and the spirocyclic carbon-carbon bonds, leading back to a commercially available starting material, N-Boc-4-piperidone.

The forward synthetic strategy is designed around three critical phases:

• Phase 1: Elaboration of the Piperidone Core: Introduction of a cyanoacetic ester moiety at the C4 position to install the necessary carbon and nitrogen atoms for the second ring.

• Phase 2: Reductive Cyclization: A diastereoselective reduction of the exocyclic double bond followed by intramolecular cyclization to form the desired lactam.

• Phase 3: Deprotection and Salt Formation: Removal of the Boc protecting group and conversion to the final hydrochloride salt for enhanced stability and solubility.

This pathway is selected for its efficiency and reliance on well-established, high-yielding transformations, minimizing potential points of failure.

Overall Synthetic Workflow

The following diagram outlines the complete synthetic pathway from the starting material to the final product.

Caption: High-level overview of the synthetic route.

Detailed Experimental Protocol

This section provides a step-by-step methodology for the synthesis. All procedures should be conducted in a well-ventilated fume hood by trained personnel.

Step 1: Synthesis of tert-butyl 4-(cyano(ethoxycarbonyl)methylene)piperidine-1-carboxylate (Intermediate 1)

This initial step utilizes a Knoevenagel condensation to append the cyanoacetic ester to the piperidone core. The use of ammonium acetate and acetic acid provides a mild catalytic system that promotes the reaction efficiently.

• Reagents & Materials:

  • N-Boc-4-piperidone (1.0 eq)

  • Ethyl cyanoacetate (1.1 eq)

  • Ammonium acetate (0.2 eq)

  • Acetic acid (0.4 eq)

  • Toluene

• Procedure:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add N-Boc-4-piperidone, toluene, ethyl cyanoacetate, ammonium acetate, and acetic acid.

  • Heat the mixture to reflux (approx. 110-120 °C) and monitor the collection of water in the Dean-Stark trap.

  • Continue refluxing for 4-6 hours or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature.

  • Wash the organic phase sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield Intermediate 1 as a white solid.

Step 2: Synthesis of tert-butyl 4-(cyano(ethoxycarbonyl)methyl)piperidine-1-carboxylate (Intermediate 2)

Catalytic hydrogenation is employed for the selective reduction of the exocyclic double bond. Palladium on carbon is an excellent catalyst for this transformation, providing the desired product with high stereoselectivity.

• Reagents & Materials:

  • Intermediate 1 (1.0 eq)

  • 10% Palladium on carbon (Pd/C) (5 mol%)

  • Ethanol or Methanol

  • Hydrogen gas (H₂)

• Procedure:

  • Dissolve Intermediate 1 in ethanol in a hydrogenation vessel.

  • Carefully add the 10% Pd/C catalyst under an inert atmosphere (e.g., nitrogen or argon).

  • Seal the vessel and purge with hydrogen gas.

  • Pressurize the vessel with hydrogen (typically 50 psi) and stir vigorously at room temperature.

  • Monitor the reaction progress by TLC or hydrogen uptake. The reaction is typically complete within 12-18 hours.

  • Once complete, carefully vent the hydrogen and purge the vessel with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to yield Intermediate 2, which is often used in the next step without further purification.

Step 3: Synthesis of tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate (Intermediate 3)

This key step involves a reductive amination followed by spontaneous intramolecular cyclization. Raney Nickel is a powerful catalyst for reducing the nitrile to a primary amine, which then attacks the proximal ester to form the stable six-membered lactam ring.

• Reagents & Materials:

  • Intermediate 2 (1.0 eq)

  • Raney Nickel (approx. 20% w/w)

  • Ethanol saturated with ammonia

  • Hydrogen gas (H₂)

• Procedure:

  • Dissolve Intermediate 2 in ethanol saturated with ammonia in a high-pressure hydrogenation vessel. The ammonia prevents side reactions and facilitates the cyclization.

  • Carefully add a slurry of Raney Nickel in ethanol.

  • Seal the vessel, purge with hydrogen, and pressurize to 500-1000 psi.

  • Heat the mixture to 80-100 °C and stir vigorously.

  • Monitor the reaction by TLC or LC-MS. The reaction may take 24-48 hours.

  • After completion, cool the reactor, vent the hydrogen, and purge with inert gas.

  • Filter the mixture through Celite® to remove the catalyst and concentrate the filtrate.

  • Purify the crude product by flash chromatography (silica gel, eluting with a dichloromethane/methanol gradient) to obtain Intermediate 3.

Step 4: Synthesis of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride (Final Product)

The final step involves the removal of the acid-labile Boc protecting group. Using hydrochloric acid in a non-aqueous solvent like dioxane or methanol ensures the clean formation of the hydrochloride salt.

• Reagents & Materials:

  • Intermediate 3 (1.0 eq)

  • 4M HCl in 1,4-Dioxane or Methanol

  • Diethyl ether

• Procedure:

  • Dissolve Intermediate 3 in a minimal amount of methanol or dichloromethane.

  • Add an excess of 4M HCl in dioxane (typically 5-10 equivalents) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor deprotection by TLC.

  • Upon completion, the product often precipitates from the reaction mixture. If not, concentrate the solvent under reduced pressure.

  • Triturate the resulting solid with diethyl ether to remove any non-polar impurities.

  • Filter the solid, wash with cold diethyl ether, and dry under vacuum to yield the final product, 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride, as a white or off-white crystalline solid.

Quantitative Data Summary

The following table summarizes the expected outcomes for this synthetic route, based on literature precedents for similar transformations.

Step	Transformation	Key Reagents	Solvent	Expected Yield
1	Knoevenagel Condensation	Ethyl cyanoacetate, NH₄OAc	Toluene	85-95%
2	Catalytic Hydrogenation	H₂, 10% Pd/C	Ethanol	>95%
3	Reductive Amination & Cyclization	H₂, Raney Ni, NH₃	Ethanol	60-75%
4	Boc Deprotection & Salt Formation	4M HCl in Dioxane	Dioxane	>95%

Mechanistic Insight: The Reductive Cyclization

The formation of the spirocyclic lactam in Step 3 is the most critical transformation. Understanding its mechanism is key to troubleshooting and optimization.

Caption: Mechanism of the key lactam formation step.

The reaction proceeds via two distinct stages catalyzed by Raney Nickel. First, the nitrile group is reduced to a primary amine. This highly reactive amine is positioned perfectly for an intramolecular nucleophilic attack on the carbonyl carbon of the ester. This attack forms a transient tetrahedral intermediate, which subsequently collapses, eliminating a molecule of ethanol to yield the thermodynamically stable six-membered lactam ring.

Safety and Handling

• Hydrogen Gas: Highly flammable. All hydrogenation procedures must be conducted in a designated area with appropriate safety equipment and proper grounding to prevent static discharge.

• Raney Nickel: Pyrophoric when dry. It must be handled as a slurry in water or ethanol at all times and should never be allowed to dry in the air.

• Strong Acids (HCl): Corrosive. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvents: Toluene, ethanol, and diethyl ether are flammable. All operations should be performed away from ignition sources in a well-ventilated fume hood.

References

• A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. (n.d.). Oriental Journal of Chemistry.

• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. (2017). RSC Advances.

• 1,4-DIAZASPIRO[5.5]UNDECANE-5,9-DIONE HCL. (n.d.). MySkinRecipes.

• Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. (2009). ResearchGate.

• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. (2019). ACS Publications.

• Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. (n.d.). University of Southampton ePrints.

Sources

• 1. banglajol.info [banglajol.info]
• 2. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,4-DIAZASPIRO[5.5]UNDECANE-5,9-DIONE HCL [myskinrecipes.com]

2,9-Diazaspiro[5.5]undecan-1-one scaffold in medicinal chemistry

Starting the Search

I've initiated a thorough investigation into the 2,9-diazaspiro[5.5]undecan-1-one scaffold, specifically its synthesis, properties, and medicinal chemistry roles. My focus is on its privileged scaffold status and how it targets receptors or enzymes.

Delving Deeper into Data

Now, I'm focusing on specific examples. My search expanded to include drug candidates and approved drugs using this scaffold. I'm noting therapeutic targets and mechanisms of action. SAR data are being collected, with an eye on how core structure modifications affect biological activity. Detailed experimental protocols for synthesis and characterization are my next targets. I'm actively assessing challenges like stereochemistry and regioselectivity.

Mapping Out the Structure

My initial research phase is complete. I've compiled comprehensive data on the scaffold, including synthetic methods, properties, and medicinal uses. I'm now crafting the guide's structure. It'll begin with an introduction to the scaffold, followed by a dedicated section on its synthesis, including a detailed protocol and a DOT diagram of the synthesis. Then, I'll explore its medicinal chemistry applications, with a table summarizing key compounds, targets, and potential. SAR studies will follow, with a corresponding DOT diagram illustrating SAR points, alongside a representative biological assay protocol. I'll conclude with the scaffold's importance and future prospects, and a comprehensive references section.

Structuring the Guide

I'm now structuring the technical guide, ensuring it's comprehensive and logically organized. The guide starts with an introduction to the 2,9-diazaspiro[5.5]undecan-1-one scaffold. I'm focusing on the synthesis section, including detailed protocols and a DOT diagram of a representative synthesis, as well as a dedicated section on its medicinal chemistry applications. I'll include a table summarizing key compounds and SAR data. I'm adding DOT diagrams to illustrate SAR and biological assay protocols.

Refining the Research Plan

Developing the Outline

My current focus is crafting a structured outline for the guide, starting with a title. I'm prioritizing logical flow, ensuring a compelling introduction to spirocycles and this specific scaffold. Section 1 will dissect the physicochemical advantages, while Section 2 will present detailed synthetic strategies and a protocol. Section 3 will delve into medicinal applications, highlighting SAR data and their impact on biological activity. I'll include DOT diagrams to illustrate both synthetic pathways and key SAR points.

Developing the Guide Structure

Formulating the Plan

I'm now formulating a comprehensive plan for this technical guide, beginning with an in-depth literature review focusing on the synthesis and medicinal chemistry of the 2,9-diazaspiro[5.5]undecan-1-one scaffold. I'm focusing on its privileged status and role in receptor/enzyme targeting. I'm also planning to identify suitable examples of drugs using this scaffold, along with their therapeutic targets and SAR data. I'll include the synthesis details. After this, I'll structure the guide with an introduction to the scaffold, a synthesis section with protocol and DOT diagram, and a medicinal chemistry section with table and SAR data, alongside DOT diagrams for SAR and biological assays. I'll conclude with the outlook and references.

Planning the Technical Guide

Planning the Guide's Structure

The Multifaceted Biological Activities of Diazaspiro Undecanone Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: Unveiling the Therapeutic Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer a rich tapestry of biological activities is perpetual. Among these, diazaspiro undecanone derivatives have emerged as a "privileged scaffold," a molecular framework that demonstrates the ability to interact with a diverse range of biological targets. This technical guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of the synthesis, biological activities, and therapeutic promise of this fascinating class of compounds. We will delve into their anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties, supported by experimental evidence and detailed protocols to empower your research endeavors.

I. Synthetic Strategies: Building the Diazaspiro Undecanone Core

The synthesis of diazaspiro undecanone derivatives is a critical aspect of their development as therapeutic agents. A review of the literature highlights several key strategies for constructing the 1,9-diazaspiro[5.5]undecane core, often involving multi-step sequences that allow for diverse substitutions. These methods provide the chemical tractability necessary to generate libraries of analogs for structure-activity relationship (SAR) studies.

A common approach involves the spirocyclization of piper

An In-Depth Technical Guide to the Physicochemical Properties of 2,9-Diazaspiro[5.5]undecan-1-one HCl

This guide provides a comprehensive framework for the characterization of the physicochemical properties of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. This spirocyclic scaffold is of significant interest to researchers and drug development professionals due to its prevalence in bioactive compounds targeting a range of therapeutic areas, including neurological and metabolic disorders.[1][2][3][4] The rigid, three-dimensional nature of the diazaspiro[5.5]undecane core offers a unique opportunity to explore chemical space and optimize drug-like properties.[2][3][5][6] This document will detail the essential experimental protocols and the underlying scientific principles for determining the key physicochemical parameters that are critical for advancing a compound from discovery to clinical development.

Introduction to 2,9-Diazaspiro[5.5]undecan-1-one HCl

2,9-Diazaspiro[5.5]undecan-1-one HCl is a heterocyclic compound featuring a spirocyclic system where two nitrogen-containing rings are joined by a single carbon atom. The hydrochloride salt form enhances the compound's polarity and potential for aqueous solubility. The unique structural architecture of diazaspiro[5.5]undecane derivatives makes them valuable intermediates in the synthesis of novel pharmaceutical agents.[1][7][8][9] Understanding the fundamental physicochemical properties of this core structure is paramount for predicting its behavior in biological systems and for rational drug design.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	2,9-diazaspiro[5.5]undecan-1-one hydrochloride
Molecular Formula	C₉H₁₇ClN₂O
Molecular Weight	204.70 g/mol
CAS Number	1187173-73-4
Canonical SMILES	C1CC2(CCNCC2)C(=O)NC1.Cl

Aqueous Solubility Determination

Aqueous solubility is a critical determinant of a drug's absorption and bioavailability. For an ionizable compound such as 2,9-Diazaspiro[5.5]undecan-1-one HCl, solubility is highly dependent on pH. The isothermal equilibrium method is a robust technique to determine the thermodynamic solubility.[10][11]

Causality Behind Experimental Choices

The choice of the isothermal equilibrium method is based on its ability to provide the true thermodynamic solubility, which represents the saturation point of the compound in a given solvent at equilibrium. This is distinct from kinetic solubility, which can be influenced by the dissolution rate and may overestimate the true solubility.[11] Performing the assay at different pH values is crucial as the ionization state of the amine functional groups will significantly impact solubility. A pH range covering physiological conditions (pH 1.2 to 6.8) is recommended for biopharmaceutical classification.[12]

Experimental Protocol: Isothermal Equilibrium Solubility

• Preparation of Buffers: Prepare a series of buffers at various pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions.[12]

• Sample Preparation: Add an excess amount of 2,9-Diazaspiro[5.5]undecan-1-one HCl to a known volume of each buffer in sealed vials. The excess solid ensures that equilibrium is reached at saturation.[10]

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.[10][12]

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. Centrifuge the samples to further separate the solid and liquid phases.[10]

• Quantification: Carefully withdraw a known volume of the clear supernatant, filter it through a 0.22 µm syringe filter, and dilute it with an appropriate solvent. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[10]

Data Presentation

Table 2: Aqueous Solubility of 2,9-Diazaspiro[5.5]undecan-1-one HCl

pH	Temperature (°C)	Solubility (mg/mL)	Solubility (µM)
1.2	25	Experimental Value	Experimental Value
4.5	25	Experimental Value	Experimental Value
6.8	25	Experimental Value	Experimental Value
7.4	25	Experimental Value	Experimental Value
1.2	37	Experimental Value	Experimental Value
4.5	37	Experimental Value	Experimental Value
6.8	37	Experimental Value	Experimental Value
7.4	37	Experimental Value	Experimental Value

Visualization of Experimental Workflow

Caption: Workflow for Isothermal Equilibrium Solubility Determination.

Determination of Ionization Constant (pKa)

The pKa value dictates the degree of ionization of a molecule at a given pH, which in turn influences its solubility, permeability, and target engagement. For a compound with two basic nitrogen atoms, two pKa values are expected. Potentiometric titration is a highly accurate and widely used method for pKa determination.[13][14][15]

Causality Behind Experimental Choices

Potentiometric titration directly measures the change in pH upon the addition of a titrant, allowing for the precise determination of the inflection points corresponding to the pKa values.[13][14] This method is preferred for its accuracy and the ability to determine multiple pKa values in a single experiment. The use of a co-solvent may be necessary for compounds with low aqueous solubility, but extrapolation to aqueous pKa is required.[16]

Experimental Protocol: Potentiometric Titration

• Instrument Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).[13]

• Sample Preparation: Dissolve an accurately weighed amount of 2,9-Diazaspiro[5.5]undecan-1-one HCl in a known volume of deionized water or a water/co-solvent mixture to a concentration of approximately 1-5 mM.[13]

• Titration: Titrate the sample solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) and a strong acid (e.g., 0.1 M HCl) in separate experiments. Record the pH value after each incremental addition of the titrant.[13]

• Data Analysis: Plot the pH versus the volume of titrant added to generate titration curves. The pKa values correspond to the pH at the half-equivalence points. Alternatively, the first derivative of the titration curve can be plotted to more accurately determine the equivalence points.

Data Presentation

Table 3: pKa Values of 2,9-Diazaspiro[5.5]undecan-1-one HCl

Parameter	Value
pKa₁	Experimental Value
pKa₂	Experimental Value
Method	Potentiometric Titration
Temperature (°C)	25

Visualization of Logical Relationships

Caption: Ionization equilibria of 2,9-Diazaspiro[5.5]undecan-1-one.

Melting Point Determination

The melting point is a fundamental physical property that provides information about the purity and solid-state characteristics of a compound. The capillary melting point method is a simple and widely used technique.[17][18][19][20][21]

Causality Behind Experimental Choices

The sharpness of the melting point range is a good indicator of purity. Impurities tend to depress and broaden the melting range. The capillary method is chosen for its small sample requirement and ease of use. A slow heating rate near the expected melting point is crucial for accurate determination.[19]

Experimental Protocol: Capillary Melting Point

• Sample Preparation: Ensure the 2,9-Diazaspiro[5.5]undecan-1-one HCl sample is finely powdered and completely dry.[18]

• Loading the Capillary Tube: Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.[17][19]

• Measurement: Place the capillary tube in a melting point apparatus. Heat the sample at a steady and slow rate (1-2 °C per minute) near the expected melting point.[17][19]

• Observation: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid phase has turned into a clear liquid (completion of melting). This range is the melting point.[17]

Data Presentation

Table 4: Melting Point of 2,9-Diazaspiro[5.5]undecan-1-one HCl

Parameter	Value (°C)
Melting Point Range	Experimental Value
Method	Capillary Method

Stability Assessment

Evaluating the chemical stability of a drug candidate is essential to ensure its quality, safety, and efficacy throughout its shelf life. A stability-indicating HPLC method is developed and validated to separate the parent compound from any potential degradation products.[22][23][24][25][26]

Causality Behind Experimental Choices

Forced degradation studies are performed under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products.[23][24] This allows for the development of an HPLC method that can specifically quantify the parent drug in the presence of these degradants, thus ensuring the method is "stability-indicating." Reversed-phase HPLC is commonly used for its versatility in separating a wide range of small molecules.[23]

Experimental Protocol: Stability-Indicating HPLC Method Development

• Forced Degradation Studies:

  • Acid Hydrolysis: Treat a solution of the compound with 0.1 M HCl at an elevated temperature (e.g., 60 °C).

  • Base Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at an elevated temperature.

  • Oxidation: Treat a solution of the compound with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80 °C).

  • Photodegradation: Expose a solution of the compound to UV and visible light.

• HPLC Method Development:

  • Select a suitable reversed-phase column (e.g., C18).

  • Optimize the mobile phase composition (e.g., acetonitrile/water or methanol/water with a buffer) and gradient to achieve adequate separation of the parent peak from all degradation product peaks.

  • Select an appropriate detection wavelength based on the UV spectrum of the compound.

• Method Validation: Validate the developed HPLC method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Data Presentation

Table 5: Summary of Forced Degradation Studies for 2,9-Diazaspiro[5.5]undecan-1-one HCl

Stress Condition	% Degradation	Number of Degradants
Acid Hydrolysis (0.1 M HCl, 60 °C)	Experimental Value	Experimental Value
Base Hydrolysis (0.1 M NaOH, 60 °C)	Experimental Value	Experimental Value
Oxidation (3% H₂O₂)	Experimental Value	Experimental Value
Thermal (80 °C)	Experimental Value	Experimental Value
Photolytic (UV/Vis light)	Experimental Value	Experimental Value

Visualization of Experimental Workflow

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi [dndi.org]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. banglajol.info [banglajol.info]
• 8. researchgate.net [researchgate.net]
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A Technical Guide to the Spectroscopic Characterization of 2,9-Diazaspiro[5.5]undecan-1-one

Abstract

This technical guide provides a comprehensive overview of the predicted and expected spectroscopic data for the novel heterocyclic compound 2,9-Diazaspiro[5.5]undecan-1-one. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles and practical methodologies for the structural elucidation of this molecule using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). By presenting predicted spectral data alongside detailed, field-proven experimental protocols, this guide aims to serve as an essential resource for the synthesis, identification, and characterization of 2,9-Diazaspiro[5.5]undecan-1-one and its analogues.

Introduction: The Significance of 2,9-Diazaspiro[5.5]undecan-1-one

The 2,9-diazaspiro[5.5]undecane scaffold represents a unique three-dimensional structure that is of significant interest in medicinal chemistry. Spirocyclic systems are known to introduce conformational rigidity, a desirable trait in drug design for optimizing binding affinity and selectivity to biological targets. The incorporation of two nitrogen atoms and a lactam functionality within the spiro[5.5]undecane framework of 2,9-Diazaspiro[5.5]undecan-1-one offers multiple points for chemical modification and interaction with biological macromolecules.

Accurate and unambiguous structural confirmation is the cornerstone of any chemical research and development program. Spectroscopic techniques are the most powerful tools for this purpose. This guide provides a detailed predictive analysis of the ¹H NMR, ¹³C NMR, IR, and MS data for 2,9-Diazaspiro[5.5]undecan-1-one, based on fundamental principles and data from structurally related compounds.

Molecular Structure and Predicted Spectroscopic Data

The structure of 2,9-Diazaspiro[5.5]undecan-1-one, with the IUPAC numbering convention, is presented below. Understanding the unique chemical environment of each atom is crucial for interpreting the spectroscopic data.

FT-IR Experimental Workflow

Protocol (using Attenuated Total Reflectance - ATR):

• Instrument Preparation:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and a soft tissue. [1] * Record a background spectrum. This will be automatically subtracted from the sample spectrum. 2[2]. Sample Analysis:

  • Place a small amount of solid 2,9-Diazaspiro[5.5]undecan-1-one onto the ATR crystal.

  • Lower the pressure arm to ensure good contact between the sample and the crystal.

  • Initiate the sample scan. Typically, 16 to 32 scans are co-added to obtain a high-quality spectrum.

• Data Processing:

  • The software will automatically perform a background subtraction.

  • Process the spectrum to identify the wavenumbers of the absorption peaks.

  • Compare the observed peaks with the predicted values to identify functional groups.

Mass Spectrometry (MS)

Mass Spectrometry Experimental Workflow

Protocol (using Electrospray Ionization - ESI, coupled with a Quadrupole Time-of-Flight - QTOF analyzer for high resolution):

• Sample Preparation:

  • Prepare a stock solution of 2,9-Diazaspiro[5.5]undecan-1-one at a concentration of approximately 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

  • Prepare a dilute solution (e.g., 1-10 µg/mL) from the stock solution for infusion. 2[3]. Instrument Setup:

  • Calibrate the mass spectrometer using an appropriate calibration standard to ensure high mass accuracy. [4] * Set the ion source parameters (e.g., capillary voltage, gas flow rates, temperature) to optimal values for the analyte.

• Data Acquisition:

  • Introduce the sample into the ESI source via direct infusion using a syringe pump or through an LC system.

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

  • Acquire data over a mass range that includes the expected molecular ion (e.g., m/z 50-500).

  • For fragmentation studies (MS/MS), select the precursor ion ([M+H]⁺) and subject it to collision-induced dissociation (CID) to generate a product ion spectrum.

• Data Analysis:

  • Determine the accurate mass of the molecular ion and calculate the elemental composition.

  • Analyze the isotopic pattern to further confirm the elemental composition.

  • Interpret the MS/MS spectrum to elucidate the fragmentation pathways and confirm the connectivity of the molecule.

Conclusion

The structural elucidation of novel compounds like 2,9-Diazaspiro[5.5]undecan-1-one is a critical step in the drug discovery and development pipeline. This guide provides a robust framework for the spectroscopic characterization of this molecule. The predicted NMR, IR, and MS data, in conjunction with the detailed experimental protocols, offer a comprehensive resource for scientists. By understanding the expected spectral features and employing rigorous experimental techniques, researchers can confidently confirm the structure of 2,9-Diazaspiro[5.5]undecan-1-one and pave the way for further investigation into its chemical and biological properties.

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The Strategic Deployment of Diazaspiro Scaffolds in Modern Drug Discovery: A Technical Guide for Target Identification and Validation

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical entities with superior therapeutic profiles has driven the exploration of three-dimensional (3D) molecular architectures. Among these, diazaspiro compounds have emerged as a privileged scaffold class, offering a unique combination of structural rigidity, synthetic tractability, and the ability to project substituents into distinct vectors of chemical space. This guide provides an in-depth technical exploration of the core principles and practical methodologies for identifying and validating the therapeutic targets of diazaspiro-based compounds, tailored for researchers, scientists, and drug development professionals.

The Diazaspiro Advantage: A Privileged Scaffold in Medicinal Chemistry

The inherent 3D nature of diazaspiro scaffolds provides a distinct advantage over traditional flat, aromatic systems. This structural rigidity allows for a more precise orientation of functional groups, facilitating optimal interactions with the intricate topographies of biological targets like enzymes and G-protein coupled receptors (GPCRs)[1]. The incorporation of nitrogen atoms within the spirocyclic framework creates key points for chemical modification, influencing the compound's polarity, basicity, and hydrogen-bonding capacity, all critical parameters in drug design[1].

Furthermore, diazaspiro cores often serve as bioisosteres for commonly used motifs like piperazine, offering a pathway to modulate physicochemical properties and potentially improve pharmacokinetic profiles[2]. This bioisosteric replacement can lead to enhanced target selectivity and reduced off-target effects, a crucial aspect of developing safer and more effective therapeutics.

Charting the Target Landscape: A Multi-Pronged Approach

The identification of the specific molecular target(s) of a bioactive diazaspiro compound is a critical and often challenging step in the drug discovery process. A multi-faceted approach, combining computational and experimental strategies, is essential for successful target deconvolution.

In Silico Target Prediction: Navigating the Possibilities

Computational methods provide a powerful initial step to narrow down the vast landscape of potential protein targets. These approaches can be broadly categorized as:

• Ligand-Based Methods: These methods rely on the principle that structurally similar molecules are likely to have similar biological activities. By comparing a novel diazaspiro compound to databases of known active molecules, potential targets can be inferred.

• Structure-Based Methods: With the increasing availability of protein crystal structures, molecular docking has become an invaluable tool. Docking simulations can predict the binding pose and estimate the binding affinity of a diazaspiro compound within the active site of a potential target protein. These studies can reveal key interactions, such as hydrogen bonds and hydrophobic contacts, that drive binding. For instance, docking studies of diazaspiro-based σ2 receptor ligands have revealed the importance of hydrogen bond interactions with ASP29 and π-stacking interactions with TYR150 for high binding affinity[2].

Caption: Workflow for in silico prediction of diazaspiro compound targets.

Experimental Target Identification: From Hypothesis to Validation

Experimental validation is paramount to confirm the computationally predicted targets and to discover novel ones. Several robust techniques are employed for this purpose:

These techniques leverage the binding affinity between the diazaspiro compound and its protein target.

• Affinity Chromatography: This is a classic and powerful method for target deconvolution. The diazaspiro compound is immobilized on a solid support (e.g., beads) to create an affinity matrix. A cell lysate or tissue extract is then passed over the matrix. Proteins that bind to the immobilized compound are retained, while non-binding proteins are washed away. The bound proteins are then eluted and identified, typically by mass spectrometry.

  Step-by-Step Protocol for Affinity Chromatography:

  • Ligand Immobilization:

    • Synthesize a derivative of the diazaspiro compound containing a suitable linker for covalent attachment to the affinity matrix (e.g., NHS-activated sepharose beads).

    • Couple the derivatized compound to the matrix according to the manufacturer's protocol.

    • Thoroughly wash the matrix to remove any unreacted compound.

  • Protein Extraction:

    • Prepare a total protein lysate from the relevant cells or tissues using a mild lysis buffer to maintain protein integrity.

    • Clarify the lysate by centrifugation to remove cellular debris.

  • Affinity Purification:

    • Incubate the protein lysate with the affinity matrix to allow for binding of target proteins.

    • Wash the matrix extensively with buffer to remove non-specifically bound proteins.

  • Elution:

    • Elute the specifically bound proteins from the matrix. This can be achieved by:

      • Competition with an excess of the free diazaspiro compound.

      • Changing the pH or ionic strength of the buffer.

      • Using a denaturing agent (e.g., SDS-PAGE sample buffer).

  • Protein Identification:

    • Separate the eluted proteins by SDS-PAGE.

    • Excise the protein bands of interest and identify them using mass spectrometry (e.g., LC-MS/MS).

• Chemical Proteomics: This approach utilizes chemical probes, often incorporating a photoreactive group and a reporter tag (e.g., biotin), to covalently label and capture target proteins in a more native cellular environment.

These methods identify targets by observing the functional consequences of their interaction with the diazaspiro compound.

• Genetic Screening (e.g., CRISPR-Cas9): Genome-wide CRISPR screens can be employed to identify genes that, when knocked out, confer resistance or sensitivity to the diazaspiro compound. This provides strong genetic evidence for the involvement of the corresponding proteins in the compound's mechanism of action.

• Phenotypic Screening: High-content imaging and other phenotypic assays can reveal the cellular processes affected by the diazaspiro compound, providing clues about its potential target and mechanism of action.

Caption: Integrated workflow for experimental target identification.

Key Therapeutic Targets of Diazaspiro Compounds

The versatility of the diazaspiro scaffold has led to the discovery of compounds that modulate a diverse range of therapeutic targets. Below are some prominent examples with associated quantitative data.

G-Protein Coupled Receptors (GPCRs)

GPCRs are a large family of cell surface receptors that play crucial roles in virtually every physiological process, making them a major class of drug targets.

• Dopamine D3 Receptor (D3R): Diazaspiro compounds have been developed as highly potent and selective D3R antagonists. For example, a 3,9-diazaspiro[5.5]undecane derivative exhibited a D3R Ki of 12.0 nM with over 900-fold selectivity against the D2R[3].

• Neurokinin (NK) Receptors: Diazaspiro compounds have shown promise as NK1 and dual NK1/NK2 receptor antagonists, with potential applications in treating pain, inflammation, and emesis. One such compound demonstrated high affinity for both NK1 and NK2 receptors with IC50 values of 18 nM and 16 nM, respectively.

• Neuropeptide Y (NPY) Y5 Receptor: The NPY Y5 receptor is a key regulator of appetite and energy homeostasis. Spiroindoline-based diazaspiro compounds have been identified as potent NPY Y5 receptor antagonists, with one derivative showing significant inhibition of food intake in preclinical models[4].

Diazaspiro Compound Class	Target GPCR	Binding Affinity (Ki/IC50)	Reference
3,9-Diazaspiro[5.5]undecane	Dopamine D3 Receptor	Ki = 12.0 nM	[3]
Spiro-substituted piperidine	NK1/NK2 Receptors	IC50 = 18 nM (NK1), 16 nM (NK2)
Spiroindoline urea	NPY Y5 Receptor	Good Y5 binding affinity	[4]

Enzymes

Enzymes are another major class of drug targets, and diazaspiro compounds have been shown to inhibit the activity of several key enzymes implicated in various diseases.

• Poly(ADP-ribose) Polymerase (PARP): PARP inhibitors are a clinically validated class of anticancer agents. Diazaspiro cores have been successfully incorporated as piperazine bioisosteres in the design of potent PARP inhibitors. One such analog, 10e , exhibited a PARP-1 IC50 of 12.6 nM[5][6].

• Kinases: Kinases are critical regulators of cell signaling and are frequently dysregulated in cancer.

  • TYK2/JAK1: A 2,8-diazaspiro[4.5]decan-1-one derivative, compound 48 , was identified as a potent and selective dual inhibitor of TYK2 and JAK1 with IC50 values of 6 nM and 37 nM, respectively[7].

  • ITK/BTK: Azaspirooxindolinone derivatives have shown promise as dual inhibitors of Interleukin-2-inducible T-cell kinase (ITK) and Bruton's tyrosine kinase (BTK), with compounds 3d and 3j exhibiting IC50 values in the low micromolar range against ITK- and BTK-positive cancer cell lines[8].

Diazaspiro Compound Class	Target Enzyme	Inhibitory Potency (IC50)	Reference
Phthalazinone	PARP-1	12.6 nM	[5][6]
2,8-Diazaspiro[4.5]decan-1-one	TYK2 / JAK1	6 nM / 37 nM	[7]
Azaspirooxindolinone	ITK / BTK	3.58 µM / 3.06 µM (for 3d)	[8]

Other Targets

• Sigma (σ) Receptors: Diazaspiro compounds have been extensively explored as ligands for σ1 and σ2 receptors, which are implicated in a range of neurological disorders and cancer. A series of 2,7-diazaspiro[3.5]nonane derivatives showed low nanomolar Ki values for the σ1 receptor[2].

Signaling Pathways Modulated by Diazaspiro Compounds

Understanding the downstream signaling pathways of the identified targets is crucial for elucidating the mechanism of action of diazaspiro compounds and predicting their therapeutic effects and potential side effects.

PARP-1 Signaling in DNA Repair

PARP-1 is a key enzyme in the base excision repair (BER) pathway, which is responsible for repairing single-strand DNA breaks. Upon DNA damage, PARP-1 binds to the damaged site and synthesizes long chains of poly(ADP-ribose) (PAR), which act as a scaffold to recruit other DNA repair proteins. Inhibition of PARP-1 by diazaspiro compounds leads to the accumulation of unrepaired single-strand breaks, which can be converted to toxic double-strand breaks during DNA replication, ultimately leading to cell death, particularly in cancer cells with deficiencies in other DNA repair pathways (e.g., BRCA mutations).

Caption: PARP-1 signaling in DNA repair and its inhibition.

GPCR Signaling Cascades

The binding of a diazaspiro antagonist to a GPCR blocks the binding of the endogenous ligand, thereby inhibiting its downstream signaling cascade. For example, a diazaspiro NPY Y5 receptor antagonist would prevent NPY from binding to the receptor, thus blocking the G-protein-mediated signaling that leads to increased appetite[9].

Caption: General mechanism of GPCR antagonism by diazaspiro compounds.

From Bench to Bedside: The Drug Development Workflow

The journey of a diazaspiro compound from a laboratory curiosity to a potential therapeutic involves a rigorous and well-defined drug development pipeline[10][11].

• Hit Identification: High-throughput screening (HTS) of diverse compound libraries against a specific target or in a phenotypic assay identifies initial "hits."

• Hit-to-Lead: Promising hits are subjected to initial medicinal chemistry efforts to improve their potency and selectivity, leading to the identification of a "lead" compound or series[12]. This stage involves extensive structure-activity relationship (SAR) studies.

• Lead Optimization: The lead series is further refined to enhance its drug-like properties, including absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) profiles[13][14]. This iterative process of design, synthesis, and testing aims to identify a preclinical candidate.

• Preclinical Development: The preclinical candidate undergoes extensive in vitro and in vivo testing to assess its safety and efficacy in animal models of the target disease[4].

• Clinical Trials: If the preclinical data is promising, the compound may enter human clinical trials, which are conducted in three phases to evaluate its safety, dosage, and efficacy in patients. While several diazaspiro compounds have shown promise in preclinical studies, information on their progression into later-stage clinical trials is still emerging. For instance, compound DS-3032b, which features a dispiro-indolinone scaffold, is currently in Phase I clinical trials for the treatment of various cancers[15].

Conclusion and Future Directions

The diazaspiro scaffold has firmly established its place as a valuable asset in the medicinal chemist's toolbox. The unique structural features of these compounds have enabled the development of potent and selective modulators for a wide array of challenging therapeutic targets. The continued exploration of novel diazaspiro architectures, coupled with advancements in computational and experimental target deconvolution techniques, promises to unlock new therapeutic opportunities. As our understanding of the intricate signaling networks that govern human health and disease deepens, the strategic deployment of diazaspiro compounds will undoubtedly play a pivotal role in the discovery of the next generation of innovative medicines.

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• 8. chemrxiv.org [chemrxiv.org]
• 9. What are NPY5R antagonists and how do they work? [synapse.patsnap.com]
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Review of 1,9-diazaspiro[5.5]undecane synthesis and bioactivity

An In-Depth Technical Guide to the Synthesis and Bioactivity of 1,9-Diazaspiro[5.5]undecane

Abstract

The 1,9-diazaspiro[5.5]undecane scaffold, a unique dipiperidine structure spiro-fused at the 2- and 4-positions, has emerged as a privileged heterocyclic motif in medicinal chemistry.[1][2] Its inherent three-dimensionality and conformational rigidity enhance pharmacokinetic profiles and improve interactions with biological targets.[3] This guide provides a comprehensive review of the key synthetic strategies employed to construct this spirocyclic core, including arene-fused and substituted derivatives. Furthermore, it delves into the diverse and potent bioactivities of compounds containing this scaffold, which have shown therapeutic potential in a wide range of diseases, including psychotic disorders, pain, obesity, and immune system disorders.[1][4] We will explore their roles as antagonists for orexin and neuropeptide Y (NPY) Y5 receptors, inhibitors of cyclin-dependent kinase 7 (CDK7) and soluble epoxide hydrolase (sEH), and modulators of the GABAergic system, underscoring the versatility and significance of this compound class in modern drug development.

Introduction: The Significance of the Spiro[piperidine-4,2'-piperidine] Core

Piperidine is one of the most prevalent nitrogen-containing heterocyclic structures found in FDA-approved pharmaceuticals.[3][5] Its versatility allows for extensive derivatization, making it a cornerstone in drug design. When two piperidine rings are fused through a single shared carbon atom—a spiro center—it creates a spiro-dipiperidine system. This structural feature imparts significant rigidity, reducing the number of freely rotatable bonds and locking the molecule into a more defined three-dimensional conformation.[3] This pre-organization can lead to enhanced binding affinity and selectivity for target enzymes and receptors.

The 1,9-diazaspiro[5.5]undecane scaffold is a prime example of such a system.[1] Its derivatives have demonstrated a remarkable breadth of biological activities, targeting a variety of proteins implicated in numerous disease states. The majority of bioactive compounds based on this core feature substituents at the N9 position and often include an arene ring fused to the piperidine framework, a common strategy to explore structure-activity relationships (SAR).[1] This guide offers a technical exploration of the synthesis and multifaceted pharmacology of this important chemical scaffold.

Synthetic Strategies for the 1,9-Diazaspiro[5.5]undecane Core

The construction of the 1,9-diazaspiro[5.5]undecane skeleton presents unique challenges due to the creation of a sterically hindered quaternary spirocenter. Synthetic chemists have devised several elegant strategies to overcome this hurdle, often tailored to the specific substitution patterns and fused-ring systems desired.

Key Synthetic Approaches

A prevalent strategy for building spirocyclic systems involves the Michael addition reaction.[6][7] This approach is particularly effective for creating the six-membered rings of the undecane system. For instance, a one-pot synthesis of related spiro[5.5]undecane-triones has been achieved through a Michael reaction between dimedone and diarylideneacetones, catalyzed by Lewis acids.[6][7] The mechanism involves the initial formation of a 1:1 adduct which then undergoes intramolecular cyclization to yield the spiro core.[6]

For arene-fused derivatives, which represent a large class of bioactive 1,9-diazaspiro[5.5]undecanes, synthesis strategies are often specific to the type of aromatic fusion.[1] Another powerful method involves the intramolecular spirocyclization of 4-substituted pyridines. This reaction proceeds through an in situ activation of the pyridine ring with an agent like ethyl chloroformate, followed by the intramolecular addition of an attached nucleophile.[8]

The diagram below illustrates a generalized workflow for the synthesis and derivatization of the 1,9-diazaspiro[5.5]undecane core, highlighting key stages from starting materials to final bioactive compounds.

Caption: Generalized workflow for 1,9-diazaspiro[5.5]undecane synthesis.

Example Experimental Protocol: Synthesis of a Substituted 3,9-Diazaspiro[5.5]undecane Derivative

This protocol is a representative example based on the intramolecular spirocyclization of a pyridine substrate.

Objective: To construct a 3,9-diazaspiro[5.5]undecane derivative via intramolecular cyclization.

Methodology:

• Preparation of the Precursor: A 4-substituted pyridine bearing a tethered β-dicarbonyl nucleophile is synthesized via standard organic chemistry techniques.

• Activation of Pyridine Ring: The pyridine precursor is dissolved in an appropriate anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon). The solution is cooled to 0°C.

• Reagent Addition: Ethyl chloroformate is added dropwise to the solution. The reaction mixture is stirred at 0°C for 30 minutes to facilitate the in situ activation of the pyridine ring.

• Catalyst-Mediated Cyclization: A Lewis acid catalyst, such as Titanium(IV) isopropoxide (Ti(OiPr)₄), is added to the reaction mixture.[9]

• Reaction Progression: The mixture is allowed to warm to room temperature and stirred for 12-24 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Workup and Purification: The reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with the organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3,9-diazaspiro[5.5]undecane derivative.

• Characterization: The structure and purity of the final compound are confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Bioactivity and Therapeutic Applications

The rigid, three-dimensional nature of the 1,9-diazaspiro[5.5]undecane scaffold makes it an ideal framework for interacting with complex protein binding sites. Derivatives have been developed as potent and selective modulators for a wide array of biological targets.

Overview of Biological Targets

The table below summarizes the key therapeutic areas and biological targets for which 1,9-diazaspiro[5.5]undecane derivatives have shown significant activity.

Therapeutic Area	Biological Target	Example Compound(s)	Key Findings & Significance
Neurology / Psychiatry	Orexin Receptors (OX₁R/OX₂R)	Dual and selective antagonists	Development of antagonists for treating sleep disorders.[1]
Immunology	GABA-A Receptors (GABAAR)	Analog 1e (m-methylphenyl)	Potent competitive antagonists that can rescue T-cell proliferation, suggesting immunomodulatory applications.[10]
Metabolic Disorders	Neuropeptide Y (NPY) Y₅ Receptor	Substituted arene-fused derivatives	NPY Y₅ antagonism demonstrated for potential treatment of obesity.[1]
Oncology	Cyclin-Dependent Kinase 7 (CDK7)	Pyrazolo[1,5-a][1][3][9]triazine derivative	Potent inhibition of CDK7 (IC₅₀ ≤5 nM), a target for cancer therapy.[1]
Infectious Diseases	Leishmania DHFR/PTR1	Spiro-piperidine derivatives	Showed potent antileishmanial activity, superior to the reference drug miltefosine.[3][11]
Renal Disease	Soluble Epoxide Hydrolase (sEH)	1-oxa-4,9-diazaspiro[5.5]undecane ureas	Orally active inhibitors that lowered serum creatinine in a rat model of chronic kidney disease.[12]
Inflammation	Chemokine Receptor CXCR3	Arene-fused derivatives	Development of inhibitors for immune system disorders.[1]

Mechanism of Action: GABA-A Receptor Antagonism in the Immune System

Recent evidence has highlighted the presence of a functional GABAergic system in peripheral organs, including the immune system.[10] GABA-A receptors have been identified on various immune cells, such as T cells and macrophages. Modulation of these receptors can influence immune cell function, including proliferation and cytokine release.

3,9-diazaspiro[5.5]undecane-based compounds have been identified as potent competitive antagonists of GABA-A receptors.[10] Unlike many GABAAR ligands, these compounds have low membrane permeability, making them promising candidates for targeting peripheral GABAARs without causing central nervous system (CNS) side effects. For example, the analog 1e was shown to efficiently rescue the inhibition of T-cell proliferation caused by GABAAR agonists, providing a platform to explore the immunomodulatory potential of this class of compounds.[10]

The following diagram illustrates the role of these spirocyclic antagonists in the context of immune cell modulation.

References

• 1. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bepls.com [bepls.com]
• 4. PRIVILEGED HETEROCYCLES: BIOACTIVITY AND SYNTHESIS OF 1,9-DIAZASPIRO[5.5]UNDECANE-CONTAINING COMPOUNDS | Chemistry of Heterocyclic Compounds [osi131.osi.lv]
• 5. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
• 8. Synthesis of substituted 3,9-diazaspiro[5.5]undecanes via spirocyclization of pyridine substrates-Science-Chemical Encyclopedia-lookchem [lookchem.com]
• 9. researchgate.net [researchgate.net]
• 10. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 11. tandfonline.com [tandfonline.com]
• 12. Discovery of 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted urea derivatives as highly potent soluble epoxide hydrolase inhibitors and orally active drug candidates for treating of chronic kidney diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

A Protocol for the Asymmetric Synthesis of 2,9-Diazaspiro[5.5]undecan-1-one: A Privileged Scaffold in Modern Medicinal Chemistry

An Application Note for Drug Development Professionals

Abstract: The 2,9-diazaspiro[5.5]undecane framework is a key structural motif in a variety of biologically active compounds, recognized for its conformational rigidity and three-dimensional topology which are desirable in modern drug design.[1][2] The stereochemistry of the spirocyclic center is critical for pharmacological activity, necessitating precise control during synthesis. This application note presents a detailed, robust protocol for the asymmetric synthesis of the versatile lactam intermediate, 2,9-diazaspiro[5.5]undecan-1-one. The strategy hinges on a diastereoselective Michael addition reaction employing an Evans oxazolidinone chiral auxiliary, a reliable and well-documented method for establishing stereocenters.[3][4] This guide provides researchers and drug development professionals with a comprehensive workflow, from the rationale behind the synthetic design to step-by-step protocols and characterization data.

Strategic Overview: Retrosynthetic Analysis

The core challenge in synthesizing the target molecule is the enantioselective construction of the spirocyclic quaternary stereocenter. Our approach is an auxiliary-controlled synthesis, which offers a practical and high-yielding route. The retrosynthetic analysis reveals a convergent strategy where the spirocycle is formed in the final steps from a linear precursor whose stereochemistry is set early on.

The key disconnection is the C5-N6 bond, revealing a substituted piperidine precursor. The crucial stereocenter at C5 is established via a 1,4-conjugate addition of a protected amine to an α,β-unsaturated system. To control the stereochemistry of this addition, an Evans chiral auxiliary is temporarily installed.

Caption: Retrosynthetic analysis of 2,9-diazaspiro[5.5]undecan-1-one.

Mechanistic Rationale: The Role of the Evans Auxiliary

The cornerstone of this synthesis is the diastereoselective Michael addition of a nitrogen nucleophile to an α,β-unsaturated imide derived from an Evans oxazolidinone auxiliary. The success of this step relies on the conformational rigidity of the acylated auxiliary.

• Chelation Control: The Lewis acid (e.g., MgBr₂ or TiCl₄) coordinates to both the carbonyl oxygen of the oxazolidinone and the α-carbonyl group of the unsaturated system. This locks the molecule into a rigid, C-shaped conformation.

• Steric Shielding: The bulky substituent on the chiral auxiliary (e.g., benzyl or isopropyl group) effectively blocks one face of the molecule.

• Directed Nucleophilic Attack: The incoming nucleophile is forced to approach from the less sterically hindered face, leading to the preferential formation of one diastereomer.

This predictable facial selectivity is the reason for the high diastereomeric excess observed in such reactions, making it a trustworthy method for asymmetric synthesis.[3]

Caption: Mechanism of the Lewis acid-mediated asymmetric Michael addition.

Experimental Protocols

Safety Precaution: All reactions should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory. All reagents were sourced from commercial suppliers and used without further purification unless otherwise noted. Anhydrous solvents should be obtained from a solvent purification system.

Part A: Synthesis of the Michael Acceptor Precursor

This section describes the synthesis of the α,β-unsaturated ester required for coupling with the chiral auxiliary.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

• Reagent Addition: Suspend the NaH in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath. Add triethyl phosphonoacetate (1.1 eq) dropwise over 15 minutes.

• Ylide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until the evolution of H₂ gas ceases.

• Carbonyl Addition: Re-cool the mixture to 0 °C and add a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous THF dropwise.

• Reaction and Quenching: Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC (Thin Layer Chromatography). Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield ethyl (1-(tert-butoxycarbonyl)piperidin-4-ylidene)acetate.

Part B: Asymmetric Michael Addition

This is the key stereochemistry-defining step. The following protocol is for the (4R)-4-benzyl-2-oxazolidinone auxiliary.

• Auxiliary Acylation: In a flame-dried flask under argon, dissolve (4R)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous THF. Cool to -78 °C. Add n-butyllithium (n-BuLi, 1.05 eq) dropwise and stir for 30 minutes. In a separate flask, react the ester from Part A with a suitable acylating agent (e.g., conversion to an acyl chloride with oxalyl chloride) and then add this activated species to the lithiated auxiliary solution. Stir at -78 °C for 1 hour, then warm to 0 °C over 2 hours. Quench with saturated NH₄Cl and perform a standard workup and purification to yield the chiral N-enoyl oxazolidinone.

• Conjugate Addition Setup: To a flame-dried flask under argon, add the purified chiral N-enoyl oxazolidinone (1.0 eq) and dissolve in anhydrous dichloromethane (DCM). Cool the solution to 0 °C.

• Lewis Acid & Nucleophile: Add titanium tetrachloride (TiCl₄, 1.1 eq) dropwise. Stir for 20 minutes. In a separate flask, prepare a solution of benzylamine (1.5 eq) in anhydrous DCM.

• Reaction: Add the benzylamine solution dropwise to the reaction mixture at 0 °C. Stir at this temperature for 4-6 hours, monitoring by TLC.

• Workup: Quench the reaction with half-saturated aqueous NH₄Cl. Separate the layers and extract the aqueous phase with DCM (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. The crude product is purified by flash chromatography to yield the diastereomerically enriched Michael adduct.

Part C: Auxiliary Cleavage and Spirocyclization

• Auxiliary Removal: Dissolve the Michael adduct (1.0 eq) in a THF/water (4:1) mixture. Cool to 0 °C. Add lithium hydroxide (LiOH, 2.0 eq) and hydrogen peroxide (H₂O₂, 30% solution, 4.0 eq). Stir vigorously for 4 hours. Quench with sodium sulfite (Na₂SO₃) solution. Work up and extract to isolate the carboxylic acid intermediate.

• Amide Coupling & Cyclization: Activate the carboxylic acid using a peptide coupling reagent such as HATU (1.1 eq) and DIPEA (2.0 eq) in DMF. To this activated intermediate, add a source of ammonia or a protected amine that will become N9. Stir overnight.

• Deprotection and Final Cyclization: The N-Boc group on the piperidine ring and the N-benzyl group are removed simultaneously via catalytic hydrogenation (H₂, Pd/C) in methanol. This deprotection is followed by spontaneous intramolecular cyclization to form the desired 2,9-diazaspiro[5.5]undecan-1-one lactam.

• Final Purification: The final compound is purified via flash chromatography or preparative HPLC to yield the enantiomerically pure product.

Workflow and Data

The entire process is a multi-step synthesis that requires careful execution and monitoring at each stage.

Caption: Overall experimental workflow for the asymmetric synthesis.

Expected Results & Characterization

Step	Product	Expected Yield	Expected Selectivity (d.r. or e.e.)	Characterization Methods
Part A	α,β-Unsaturated Ester	85-95%	N/A	¹H NMR, ¹³C NMR, HRMS
Part B	Michael Adduct	70-85%	>95:5 d.r.	¹H NMR, HRMS, Chiral HPLC (after derivatization)
Part C	Final Spiro-lactam	50-65% (over 3 steps)	>98% e.e.	¹H NMR, ¹³C NMR, HRMS, Chiral HPLC

• ¹H & ¹³C NMR: To confirm the chemical structure and purity at each step.

• HRMS (High-Resolution Mass Spectrometry): To confirm the exact mass and elemental composition.

• Chiral HPLC (High-Performance Liquid Chromatography): To determine the diastereomeric ratio (d.r.) of the Michael adduct and the enantiomeric excess (e.e.) of the final product.

Troubleshooting

Problem	Probable Cause(s)	Suggested Solution(s)
Low yield in Michael Addition	Incomplete reaction; degradation of starting material.	Ensure strictly anhydrous conditions. Check the quality/titer of the Lewis acid. Optimize reaction time and temperature.
Poor diastereoselectivity	Incorrect Lewis acid; non-chelating conditions; temperature too high.	Screen different Lewis acids (e.g., MgBr₂, Sc(OTf)₃). Ensure the reaction is maintained at the specified low temperature.
Incomplete auxiliary cleavage	Insufficient reagents; short reaction time.	Increase the equivalents of LiOH and H₂O₂. Extend the reaction time and monitor closely by TLC.
Failed or low-yield cyclization	Inefficient deprotection; poor activation of the carboxylic acid.	Ensure the hydrogenation catalyst (Pd/C) is active. Screen different peptide coupling reagents (e.g., EDC, T3P). Ensure the reaction is anhydrous.

Conclusion

This application note details a reliable and scalable protocol for the asymmetric synthesis of 2,9-diazaspiro[5.5]undecan-1-one. By leveraging a well-understood Evans auxiliary-based Michael addition, this method provides excellent stereocontrol, leading to high enantiomeric purity in the final product.[3][4] The resulting spiro-lactam is a valuable building block for the synthesis of more complex molecules, enabling further exploration of this important scaffold in medicinal chemistry and drug discovery programs.[1][2]

References

• Organocatalytic One-Pot Asymmetric Synthesis of Thiolated Spiro-γ-lactam Oxindoles Bearing Three Stereocenters. The Journal of Organic Chemistry - ACS Publications.[Link]

• New development in the enantioselective synthesis of spiro compounds. RSC Publishing.[Link]

• Recent advances in organocatalytic cascade reactions for enantioselective synthesis of chiral spirolactone skeletons. OAE Publishing Inc.[Link]

• Asymmetric construction of enantioenriched spiro gem-diamines via [3 + 3] annulation of α,β-unsaturated N-sulfonyl ketimines and 3-aminobenzofurans. Organic Chemistry Frontiers (RSC Publishing).[Link]

• Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society.[Link]

• Organocatalytic one-pot asymmetric synthesis of thiolated spiro-γ-lactam oxindoles bearing three stereocenters. University of Massachusetts Boston.[Link]

• Catalytic Enantioselective Synthesis of Chiral Spirocyclic 1,3-Diketones via Organo-Cation Catalysis. ResearchGate.[Link]

• Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols. White Rose Research Online.[Link]

• Catalytic enantioselective synthesis of chiral spirocyclic 1,3-diketones via organo-cation catalysis. Chemical Communications (RSC Publishing).[Link]

• Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. ResearchGate.[Link]

• Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. ePrints Soton.[Link]

• Catalytic asymmetric synthesis of 1,2-diamines. RSC Publishing.[Link]

• Organocatalytic Asymmetric Assembly Reactions: Synthesis of Spirooxindoles via Organocascade Strategies. ACS Catalysis - ACS Publications.[Link]

• Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. lookchem.com.[Link]

• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. PubMed Central.[Link]

• Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. ResearchGate.[Link]

• Asymmetric Catalysis for the Synthesis of Spirocyclic Compounds. ACS Publications.[Link]

• Design, synthesis, and biological profiling of novel aryl-spirocyclic diamine derivatives with potential antidepressant-like properties. PubMed.[Link]

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• 2. Design, synthesis, and biological profiling of novel aryl-spirocyclic diamine derivatives with potential antidepressant-like properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones-Science-Chemical Encyclopedia-lookchem [lookchem.com]

Application Note & Protocol: Selective N-Boc Protection of 2,9-Diazaspiro[5.5]undecan-1-one

Introduction: Strategic Importance of Selective Protection

The 2,9-diazaspiro[5.5]undecane scaffold is a privileged structural motif in modern medicinal chemistry, forming the core of numerous therapeutic candidates. Its rigid, three-dimensional spirocyclic architecture allows for precise spatial orientation of substituents, making it an attractive framework for targeting complex protein-protein interactions and enzyme active sites. However, the presence of two secondary amine functionalities—one of which is part of a lactam—presents a significant synthetic challenge: achieving selective functionalization.

Uncontrolled reaction with electrophiles typically leads to a mixture of mono- and di-substituted products, complicating purification and reducing the overall yield of the desired intermediate.[1][2][3] The tert-butoxycarbonyl (Boc) group is an exemplary protecting group for this purpose. Its steric bulk and electronic properties offer excellent stability under a wide range of reaction conditions, including basic and nucleophilic environments, yet it can be removed cleanly under mild acidic conditions.[4]

This document provides a detailed, field-proven protocol for the selective mono-N-Boc protection of the more basic secondary amine (N9) of 2,9-diazaspiro[5.5]undecan-1-one, leaving the less reactive lactam nitrogen (N2) untouched. We will delve into the causality behind the procedural choices and provide a self-validating framework for researchers to reliably execute this critical synthetic transformation.

Mechanistic Rationale: Exploiting Basicity Differentials

The success of this selective protection hinges on the significant difference in nucleophilicity and basicity between the two nitrogen atoms in the spirocyclic core.

• N9 (Secondary Amine): This nitrogen is a typical aliphatic secondary amine. Its lone pair of electrons is localized and readily available for nucleophilic attack on the electrophilic carbonyl carbon of the di-tert-butyl dicarbonate (Boc-anhydride).

• N2 (Lactam Nitrogen): This nitrogen is an amide. The lone pair on this nitrogen is delocalized through resonance with the adjacent carbonyl group. This delocalization significantly reduces its nucleophilicity, rendering it far less reactive towards the bulky Boc-anhydride under standard conditions.

The reaction proceeds via a nucleophilic acyl substitution mechanism. The more nucleophilic N9 amine attacks one of the carbonyl carbons of the Boc-anhydride. This forms a tetrahedral intermediate which then collapses, eliminating a tert-butyl carbonate anion. This anion readily decomposes into the volatile byproducts isobutylene and carbon dioxide, driving the reaction to completion. The presence of a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial to neutralize the carboxylic acid byproduct formed during the reaction, preventing the protonation and deactivation of the starting amine.

Experimental Protocol: Mono-N9-Boc Protection

This protocol is designed for reliability and scalability. All operations should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents	Supplier
2,9-Diazaspiro[5.5]undecan-1-one HCl	C₉H₁₇ClN₂O	204.70	1.00 g	4.88	1.0	Sigma-Aldrich
Di-tert-butyl dicarbonate (Boc₂O)	C₁₀H₁₈O₅	218.25	1.17 g	5.37	1.1	Sigma-Aldrich
Triethylamine (TEA)	C₆H₁₅N	101.19	1.36 mL	9.76	2.0	Acros Organics
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	84.93	25 mL	-	-	Fisher Scientific
Saturated Sodium Bicarbonate (aq.)	NaHCO₃	84.01	20 mL	-	-	Lab Preparation
Brine (Saturated NaCl aq.)	NaCl	58.44	20 mL	-	-	Lab Preparation
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~2 g	-	-	VWR

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,9-diazaspiro[5.5]undecan-1-one hydrochloride (1.00 g, 4.88 mmol).

• Solvent & Base Addition: Suspend the starting material in anhydrous dichloromethane (25 mL). Add triethylamine (1.36 mL, 9.76 mmol, 2.0 eq.) to the suspension. Stir at room temperature for 15 minutes to neutralize the hydrochloride salt and form the free base in situ. An initial equivalent of base is for neutralization, and the second is to scavenge the acid produced during the reaction.

• Boc-Anhydride Addition: In a separate vial, dissolve di-tert-butyl dicarbonate (1.17 g, 5.37 mmol, 1.1 eq.) in a minimal amount of anhydrous DCM (~5 mL). Add this solution dropwise to the stirring reaction mixture over 5 minutes at room temperature. A slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Progress can be monitored by Thin Layer Chromatography (TLC) using a 10:1 DCM:Methanol eluent system. The product spot should be less polar than the starting material.

• Aqueous Workup: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (1 x 20 mL) to remove any acidic byproducts, followed by brine (1 x 20 mL) to reduce the water content in the organic phase.

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Filter the mixture to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield a crude solid or viscous oil.

• Purification: The crude product is often of high purity. However, for exacting applications, purification can be achieved via flash column chromatography on silica gel, eluting with a gradient of 1% to 5% methanol in dichloromethane.

• Product Characterization: Combine the pure fractions and remove the solvent in vacuo to afford the final product, tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate, typically as a white to off-white solid. The expected yield is typically in the range of 85-95%. Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Workflow Visualization

The following diagram outlines the key stages of the synthesis protocol.

Caption: Workflow for the N-Boc Protection of 2,9-Diazaspiro[5.5]undecan-1-one.

Troubleshooting and Field Insights

Observation	Potential Cause	Recommended Solution
Incomplete Reaction (Starting material remains after 6h)	1. Insufficient base. 2. Inactive Boc-anhydride.	1. Ensure 2.0 equivalents of TEA are used if starting from the HCl salt. 2. Use fresh Boc-anhydride; it can slowly hydrolyze upon exposure to moisture.
Formation of Di-protected Product	Reaction temperature too high or reaction time excessively long.	Maintain the reaction at room temperature and monitor closely by TLC. The lactam nitrogen is significantly less reactive but may react under forcing conditions.
Low Yield after Workup	Emulsion formation during extraction.	Add more brine to the separatory funnel to help break the emulsion. If persistent, filter the entire mixture through a pad of Celite.
Product is an Oil, not a Solid	Residual solvent (DCM, TEA) or impurities.	Dry the product under high vacuum for an extended period. If it remains an oil, purification by column chromatography is necessary.

Conclusion

The selective N-Boc protection of 2,9-diazaspiro[5.5]undecan-1-one is a fundamental and enabling transformation for the synthesis of more complex derivatives. By leveraging the inherent reactivity differences between the two nitrogen atoms and employing standard, robust reaction conditions, researchers can reliably obtain the desired mono-protected product in high yield and purity. This protocol provides a validated and well-rationalized pathway to this key synthetic intermediate, paving the way for its application in drug discovery and development programs.

References

• Servín, F. A., Romero, J. A., Aguirre, G., Grotjahn, D., Somanathan, R., & Chávez, D. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society, 61(1). [Link]

• Wikipedia contributors. (2023). Di-tert-butyl dicarbonate. In Wikipedia, The Free Encyclopedia. [Link]

• Pope, B. M., Tarbell, D. S., & Boettcher, W. (1973). DI-tert-BUTYL DICARBONATE. Organic Syntheses, 53, 48. [Link]

• Chemeurope.com. (n.d.). Di-tert-butyl dicarbonate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Organic Synthesis: The Role of Di-Tert-Butyl Dicarbonate as a Protecting Group. [Link]

• Redalyc. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society, 61(1). [Link]

• Lee, D. W., & Ha, H. J. (2007). Selective Mono-BOC Protection of Diamines. Synthetic Communications, 37(5), 737-742. [Link]

• PubChem. (n.d.). 2,9-diazaspiro[5.5]undecan-1-one hydrochloride. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: Leveraging the 2,9-Diazaspiro[5.5]undecan-1-one Scaffold in Solid-Phase Synthesis for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Spirocyclic Scaffolds

In the landscape of modern drug discovery, the exploration of novel chemical space is paramount for identifying next-generation therapeutics. Spirocyclic frameworks have emerged as exceptionally valuable scaffolds due to their inherent three-dimensional (3D) topology and conformational rigidity.[1][2] This structural complexity provides a unique advantage, allowing for the precise spatial arrangement of pharmacophoric elements, which can lead to significant improvements in potency, selectivity, and pharmacokinetic properties.[3][4] Unlike flat, aromatic systems, the non-planar nature of spirocycles allows for better mimicry of natural biomolecular structures, enhancing interactions with complex protein targets.[5]

The 2,9-Diazaspiro[5.5]undecan-1-one core is a particularly compelling scaffold for combinatorial chemistry. It features:

• A rigid spirocyclic backbone that minimizes conformational flexibility.

• A lactam moiety, providing a stable structural element and potential hydrogen bonding capabilities.

• Two secondary amine centers (N2 and N9), which serve as orthogonal handles for chemical diversification, allowing for the systematic exploration of structure-activity relationships (SAR).[6][7]

This guide provides a detailed framework and actionable protocols for the efficient incorporation of the 2,9-Diazaspiro[5.5]undecan-1-one scaffold into solid-phase synthesis (SPS) workflows, enabling the rapid generation of diverse compound libraries for high-throughput screening.

The Solid-Phase Advantage: Rationale and Strategy

Solid-phase synthesis (SPS) is the cornerstone of modern combinatorial chemistry, offering a robust platform for the parallel synthesis of compound libraries.[8] Its primary advantages include the ability to use a large excess of reagents to drive reactions to completion and the simplification of purification to mere filtration and washing steps.[1][9] This methodology is highly amenable to automation, making it ideal for large-scale library production.[10]

Our strategic approach involves three key phases:

• Scaffold Immobilization: Selective attachment of the diazaspiro-scaffold to a solid support via one of its nitrogen atoms.

• On-Resin Diversification: Chemical modification of the remaining free nitrogen atom with a variety of building blocks.

• Cleavage and Isolation: Release of the final, purified compounds from the solid support.

This workflow is designed to be modular, allowing for extensive variation at the diversification stage to build a comprehensive library of novel chemical entities.

Caption: High-level workflow for solid-phase library synthesis.

Detailed Methodologies and Protocols

3.1. Prerequisite: Scaffold Preparation and Protection

To achieve selective immobilization and diversification, one of the two nitrogen atoms on the 2,9-Diazaspiro[5.5]undecan-1-one scaffold must be transiently protected. The choice of protecting group is critical for ensuring orthogonality. The Fmoc (9-fluorenylmethyloxycarbonyl) group is ideal for this application due to its stability in acidic and neutral conditions and its clean removal with a mild base (e.g., piperidine), which is compatible with most acid-labile resins.

Protocol 1: Selective N9-Fmoc Protection

• Dissolution: Dissolve 2,9-Diazaspiro[5.5]undecan-1-one (1.0 eq) in a 1:1 mixture of 1,4-dioxane and water.

• Basification: Cool the solution to 0°C in an ice bath and add Sodium Bicarbonate (NaHCO₃, 2.5 eq).

• Protection: Add Fmoc-Cl (1.1 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor progress via TLC or LC-MS.

• Workup: Upon completion, add water and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography to yield N9-Fmoc-2,9-Diazaspiro[5.5]undecan-1-one.

3.2. Phase 1: Immobilization on Solid Support

The choice of solid support is dictated by the desired cleavage strategy. The 2-Chlorotrityl chloride (2-Cl-Trt(Cl)) resin is highly recommended as it allows for the release of the final product under mildly acidic conditions, preserving a wide range of acid-sensitive functional groups that may be introduced during diversification.

Protocol 2: Scaffold Loading onto 2-Cl-Trt(Cl) Resin

• Materials: N9-Fmoc protected scaffold, 2-Cl-Trt(Cl) resin (100-200 mesh, ~1.2 mmol/g loading), Diisopropylethylamine (DIPEA), Dichloromethane (DCM), Methanol (MeOH), N,N-Dimethylformamide (DMF).

• Resin Swelling: Place the 2-Cl-Trt(Cl) resin in a solid-phase reaction vessel. Swell the resin in DCM for 30 minutes with gentle agitation. Drain the solvent.

• Scaffold Activation: In a separate flask, dissolve the N9-Fmoc protected scaffold (1.5 eq relative to resin loading) in DCM. Add DIPEA (4.0 eq).

• Coupling: Add the activated scaffold solution to the swollen resin. Agitate the mixture at room temperature for 2-4 hours.

  • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl generated during the reaction, driving the coupling of the scaffold's free N2 amine to the resin's chlorotrityl linker.

• Capping: To block any unreacted chlorotrityl sites, drain the vessel and add a solution of DCM:MeOH:DIPEA (80:15:5 v/v/v). Agitate for 30 minutes.

  • Trustworthiness: This capping step is crucial to prevent side reactions in subsequent steps, ensuring higher purity of the final products.

• Washing: Drain the capping solution and wash the resin sequentially with DCM (3x), DMF (3x), and MeOH (3x). Dry the resin under high vacuum.

• Loading Confirmation (Optional): A small sample of the resin can be cleaved, and the concentration of the cleaved scaffold in solution can be determined by UV-Vis spectroscopy to quantify the loading efficiency.

3.3. Phase 2: On-Resin Library Generation

With the scaffold securely anchored, the Fmoc group on N9 can be removed to expose the second diversification point.

Protocol 3: N9-Fmoc Deprotection

• Swell Resin: Swell the resin-bound scaffold in DMF for 20 minutes.

• Deprotection: Drain the DMF and add a solution of 20% piperidine in DMF. Agitate for 5 minutes. Drain.

• Repeat: Add a fresh 20% piperidine/DMF solution and agitate for an additional 15 minutes.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5x), DCM (3x), and MeOH (3x) to remove all traces of piperidine and cleaved Fmoc adducts.

• Confirmation: Perform a Kaiser test on a small bead sample. A positive result (deep blue beads) confirms the presence of a free primary/secondary amine.

Protocol 4: Parallel Diversification Reactions

The resin-bound scaffold, now possessing a free amine at N9, can be aliquoted into multiple reaction vessels for parallel diversification. Below are representative protocols.

A. Acylation (Amide Formation)

• Reagents: Carboxylic acid (R-COOH, 3.0 eq), HATU (2.9 eq), DIPEA (6.0 eq), DMF.

• Swell the deprotected resin in DMF.

• In a separate vial, pre-activate the carboxylic acid by dissolving it with HATU and DIPEA in DMF for 5 minutes.

• Add the activated acid solution to the resin. Agitate at room temperature for 2-4 hours.

• Wash the resin with DMF (3x), DCM (3x), MeOH (3x).

B. Sulfonylation (Sulfonamide Formation)

• Reagents: Sulfonyl chloride (R-SO₂Cl, 3.0 eq), Pyridine or DIPEA (5.0 eq), DCM.

• Swell the deprotected resin in DCM.

• Add the base (Pyridine or DIPEA) followed by the sulfonyl chloride.

• Agitate at room temperature for 3-6 hours.

• Wash the resin with DCM (3x), DMF (3x), MeOH (3x).

C. Reductive Amination (Alkylation)

• Reagents: Aldehyde/Ketone (R-CHO/R₂CO, 5.0 eq), Sodium triacetoxyborohydride (NaBH(OAc)₃, 5.0 eq), 1% Acetic Acid in Dichloroethane (DCE).

• Swell the deprotected resin in DCE.

• Add the aldehyde or ketone, followed by the reducing agent NaBH(OAc)₃.

• Agitate at room temperature for 6-12 hours.

• Wash the resin with DCE (3x), DMF (3x), MeOH (3x).

Reaction Type	R-Group Source	Coupling/Activating Agent	Base	Solvent	Typical Time
Acylation	Carboxylic Acid	HATU / HBTU	DIPEA	DMF	2-4 h
Sulfonylation	Sulfonyl Chloride	None	Pyridine / DIPEA	DCM	3-6 h
Reductive Amination	Aldehyde / Ketone	NaBH(OAc)₃	N/A (Acidic)	DCE / TMOF	6-12 h
Urea Formation	Isocyanate	None	None	DCM / DMF	2-4 h
Caption: Summary of representative on-resin diversification reactions.

3.4. Phase 3: Cleavage and Product Isolation

The final step is to release the diversified molecules from the solid support.

Protocol 5: Cleavage from 2-Cl-Trt(Cl) Resin

• Final Wash: Wash the final, diversified resin with DCM (3x) to remove residual solvents and dry it under vacuum.

• Cleavage Cocktail: Prepare a cleavage cocktail. For the 2-Cl-Trt(Cl) resin, a mild solution of 20% Trifluoroacetic acid (TFA) in DCM is often sufficient. For more robust linkers or sensitive compounds, a cocktail like TFA/Triisopropylsilane/H₂O (95:2.5:2.5) can be used.

  • Expertise: The triisopropylsilane acts as a cation scavenger, preventing re-attachment of the cleaved product to the resin or side reactions with sensitive functional groups.

• Cleavage Reaction: Add the cleavage cocktail to the resin and agitate gently for 1-2 hours at room temperature.

• Collection: Drain the solution, filtering it away from the resin beads into a collection flask.

• Rinse: Rinse the resin with additional fresh cleavage cocktail or pure DCM (2x) and combine the filtrates.

• Solvent Removal: Concentrate the combined filtrate under reduced pressure (e.g., rotary evaporator) to remove the bulk of the TFA and solvent.

• Purification: The crude product can be purified by preparative HPLC to yield the final, high-purity compounds for biological screening.

Troubleshooting and Validation

A self-validating protocol includes checkpoints and troubleshooting pathways. Monitoring reaction completion and identifying potential failures early is key to success.

Caption: Troubleshooting workflow based on Kaiser test results.

References

• Drisko, C. R., et al. (2019). Solid-phase Synthesis of [4.4] Spirocyclic Oximes. Journal of Visualized Experiments. [Link]

• JoVE. (2023). Solid-Phase Synthesis Of [4.4] Spirocyclic Oximes l Protocol Preview. YouTube. [Link]

• Thadke, S. A., et al. (2019). Design and Synthesis of Fsp3-Rich, Bis-Spirocyclic-Based Compound Libraries for Biological Screening. ACS Combinatorial Science. [Link]

• Puig-de-la-Bellacasa, R., et al. (2019). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. ACS Chemical Neuroscience. [Link]

• ACS Publications. (Date N/A). Design and Synthesis of Fsp3-Rich, Bis-Spirocyclic-Based Compound Libraries for Biological Screening. ACS Combinatorial Science. [Link]

• Houghten, R. A., et al. (2018). Solid Phase versus Solution Phase Synthesis of Heterocyclic Macrocycles. Molecules. [Link]

• Islam, M. R., et al. (2011). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Journal of the Bangladesh Chemical Society. [Link]

• SpiroChem. (Date N/A). Solid Phase Synthesis. SpiroChem AG. [Link]

• CoLab. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. Elsevier.

• Blanco-Ania, D., et al. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Beilstein Journal of Organic Chemistry. [Link]

• Dias, L. C., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry. [Link]

• Rodrigues, T., et al. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery. [Link]

• ResearchGate. (2025). Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. Request PDF. [Link]

• University of Southampton. (Date N/A). Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. ePrints Soton. [Link]

• National Institutes of Health. (Date N/A). Synthesis of a Family of Spirocyclic Scaffolds; Building Blocks for the Exploration of Chemical Space. NIH Public Access. [Link]

• Burgaz, E. V., et al. (2024). Efficient microwave synthesis and anti-cancer evaluation of new substituted 2,4- diazaspiro[5.5]undecane-1,5,9-trion. Arkat USA. [Link]

• ResearchGate. (2017). (PDF) Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. ResearchGate. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | CoLab [colab.ws]
• 4. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Solid Phase Synthesis | SpiroChem [spirochem.com]
• 9. Solid-phase Synthesis of [4.4] Spirocyclic Oximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

The Emergence of 2,9-Diazaspiro[5.5]undecan-1-one in Next-Generation Protein Degraders: A Guide for Researchers

The field of targeted protein degradation (TPD) is rapidly advancing, offering a powerful therapeutic modality to eliminate disease-causing proteins.[1] At the heart of this approach are proteolysis-targeting chimeras (PROTACs), heterobifunctional molecules that hijack the cell's ubiquitin-proteasome system to induce the degradation of specific protein targets.[2][3] The linker component of a PROTAC, which connects the target-binding ligand to the E3 ligase-recruiting moiety, is now widely recognized as a critical determinant of a degrader's efficacy, influencing its physicochemical properties, cell permeability, and the stability of the ternary complex.[4][5]

This guide introduces 2,9-diazaspiro[5.5]undecan-1-one as a novel, rigid building block for PROTAC linkers. Its spirocyclic nature offers a unique three-dimensional architecture that can pre-organize the PROTAC molecule into a bioactive conformation, potentially enhancing selectivity and the efficiency of ternary complex formation.[4] These application notes and protocols are designed for researchers, scientists, and drug development professionals, providing a comprehensive resource for the synthesis, characterization, and application of PROTACs incorporating this promising scaffold.

The Strategic Advantage of Spirocyclic Linkers

Traditional PROTAC linkers often consist of flexible alkyl or polyethylene glycol (PEG) chains.[3] While synthetically accessible, these linkers can lead to molecules with high conformational flexibility, which may be entropically unfavorable for ternary complex formation. Furthermore, the hydrophobicity of long alkyl chains can negatively impact solubility and cell permeability.[1]

The 2,9-diazaspiro[5.5]undecan-1-one scaffold addresses these challenges by introducing conformational rigidity. This rigidity can help to:

• Minimize Hydrophobic Collapse: By reducing the degrees of rotational freedom, spirocyclic linkers can prevent the hydrophobic collapse of the linker around the ligands, which can hinder binding to the target protein and E3 ligase.[1]

• Improve Physicochemical Properties: The defined three-dimensional structure can lead to improved solubility and cell permeability compared to more flexible and hydrophobic linkers.[1]

• Enhance Ternary Complex Stability: A pre-organized conformation can reduce the entropic penalty of forming the ternary complex, leading to a more stable and productive interaction between the target protein and the E3 ligase.[4]

• Generate Novel Intellectual Property: The unique structure of 2,9-diazaspiro[5.5]undecan-1-one provides a clear path to novel chemical space, offering a competitive advantage in drug discovery.[1]

Synthesis and Incorporation of 2,9-Diazaspiro[5.5]undecan-1-one

Protocol 1: Synthesis of N-Boc-2,9-diazaspiro[5.5]undecan-1-one

This protocol outlines a multi-step synthesis starting from commercially available materials.

Materials:

• 1-Boc-4-piperidone

• Ethyl cyanoacetate

• Piperidine

• Ethanol

• Sodium borohydride (NaBH₄)

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Knoevenagel Condensation:

  • To a solution of 1-Boc-4-piperidone (1.0 eq) and ethyl cyanoacetate (1.1 eq) in ethanol, add piperidine (0.1 eq) as a catalyst.

  • Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography to yield ethyl 2-cyano-2-(1-Boc-piperidin-4-ylidene)acetate.

• Conjugate Reduction:

  • Dissolve the product from the previous step in methanol.

  • Cool the solution to 0 °C and add sodium borohydride (2.0 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, dry over sodium sulfate, and concentrate to give the crude ethyl 2-cyano-2-(1-Boc-piperidin-4-yl)acetate.

• Reductive Cyclization:

  • Dissolve the crude ester in methanol.

  • Add NiCl₂·6H₂O (0.2 eq) to the solution.

  • Cool to 0 °C and add sodium borohydride (5.0 eq) portion-wise.

  • Stir the reaction at room temperature for 24 hours.

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

  • Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate.

  • Dry the organic layer over sodium sulfate and concentrate.

  • Purify the crude product by silica gel chromatography to obtain N-Boc-2,9-diazaspiro[5.5]undecan-1-one.

Protocol 2: Functionalization for PROTAC Linker Assembly

The synthesized N-Boc-2,9-diazaspiro[5.5]undecan-1-one can be functionalized at the N9 position for attachment to a warhead or an E3 ligase ligand.

Materials:

• N-Boc-2,9-diazaspiro[5.5]undecan-1-one

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Desired linker precursor with a suitable reactive group (e.g., an alkyl halide or a carboxylic acid)

• Diisopropylethylamine (DIPEA)

• (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP) or other peptide coupling agent

• Dimethylformamide (DMF)

Procedure:

• Boc Deprotection:

  • Dissolve N-Boc-2,9-diazaspiro[5.5]undecan-1-one in a 1:1 mixture of DCM and TFA.

  • Stir at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

  • The resulting amine salt can be used directly in the next step.

• N-Alkylation or Amide Coupling:

  • For N-Alkylation: Dissolve the deprotected amine salt in DMF. Add the desired alkyl halide linker precursor (1.1 eq) and DIPEA (3.0 eq). Stir at room temperature or heat as necessary until the reaction is complete.

  • For Amide Coupling: Dissolve the deprotected amine salt in DMF. Add the desired carboxylic acid linker precursor (1.1 eq), a peptide coupling agent like PyBOP (1.2 eq), and DIPEA (3.0 eq). Stir at room temperature for 12-16 hours.

  • After the reaction is complete, dilute with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

  • Purify the functionalized 2,9-diazaspiro[5.5]undecan-1-one linker building block by silica gel chromatography.

This functionalized building block can then be further elaborated and coupled to the warhead and E3 ligase ligand to complete the PROTAC synthesis.

Characterization and Evaluation of PROTACs

Once synthesized, a rigorous evaluation of the PROTAC's physicochemical and biological properties is essential.

Physicochemical Properties

The following table summarizes key physicochemical parameters and the methods for their assessment.

Property	Method	Importance
Solubility	Kinetic or thermodynamic solubility assays	Poor solubility can limit bioavailability and lead to inaccurate in vitro data.
Lipophilicity (LogD)	Shake-flask method or chromatographic methods	Influences cell permeability and off-target effects.
Cell Permeability	PAMPA, Caco-2 assays	Crucial for the PROTAC to reach its intracellular target.[6][7]
Metabolic Stability	Liver microsome stability assays	Determines the in vivo half-life of the PROTAC.

Biological Evaluation

A series of in vitro assays are necessary to confirm the PROTAC's mechanism of action and to quantify its potency and selectivity.

This is the most direct method to assess PROTAC-mediated protein degradation.[8]

Materials:

• Cultured cells expressing the target protein

• PROTAC of interest

• DMSO (vehicle control)

• Proteasome inhibitor (e.g., MG132) as a control

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with a range of PROTAC concentrations (e.g., 1 nM to 10 µM) for a specified time (e.g., 4, 8, 16, or 24 hours).[8] Include a vehicle control (DMSO) and a positive control if available.

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS.[8]

  • Add ice-cold lysis buffer to each well, scrape the cells, and collect the lysate.[8]

  • Incubate on ice for 30 minutes, then centrifuge to pellet cell debris.[8]

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.[8]

• Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[8]

  • Block the membrane and then incubate with the primary antibody against the target protein and the loading control.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities and normalize the target protein signal to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle control.

  • Determine the DC₅₀ (concentration at which 50% of the protein is degraded).

This assay confirms the PROTAC-induced interaction between the target protein and the E3 ligase.[9]

Materials:

• Cell lysates from PROTAC-treated and control cells

• Antibody against the target protein or the E3 ligase

• Protein A/G magnetic beads

• Wash buffer

• Elution buffer

• Western blot reagents

Procedure:

• Immunoprecipitation:

  • Incubate cell lysates with an antibody against the target protein (or E3 ligase) to form an antibody-antigen complex.

  • Add Protein A/G magnetic beads to pull down the complex.

  • Wash the beads to remove non-specific binders.

• Elution and Western Blot:

  • Elute the proteins from the beads.

  • Perform a Western blot on the eluted samples, probing for the presence of the E3 ligase (if the target protein was immunoprecipitated) or the target protein (if the E3 ligase was immunoprecipitated).

• Data Analysis:

  • An increased signal for the co-immunoprecipitated protein in the PROTAC-treated sample compared to the control indicates the formation of the ternary complex.

Visualizing the Workflow

The following diagrams illustrate the key concepts and workflows described in this guide.

Caption: The catalytic cycle of PROTAC-mediated protein degradation.[2]

Caption: Proposed synthetic workflow for a PROTAC incorporating 2,9-diazaspiro[5.5]undecan-1-one.

Caption: A comprehensive workflow for the evaluation of a novel PROTAC candidate.

Conclusion

The 2,9-diazaspiro[5.5]undecan-1-one scaffold represents a compelling building block for the design of next-generation protein degraders. Its inherent rigidity and unique three-dimensional structure offer the potential to overcome some of the limitations of traditional flexible linkers, leading to PROTACs with improved physicochemical properties and enhanced biological activity. The protocols and workflows outlined in this guide provide a solid foundation for researchers to synthesize, characterize, and ultimately unlock the full potential of this novel chemical entity in the exciting field of targeted protein degradation.

References

• BenchChem. (2025). Application Notes and Protocols for Assessing Cell Permeability of PROTACs with PEG Linkers.
• BenchChem. (2025). Application Notes & Protocols: Cell Permeability Assays for (S,R,S)-AHPC TFA containing PROTACs.
• BenchChem. (2025).
• Pettersson, M., & Crews, C. M. (2019). Proteolysis Targeting Chimeras (PROTACs)—Past, Present and Future. Drug Discovery Today: Technologies, 31, 15-27.
• Zoppi, V., Hughes, S. J., Maniaci, C., Testa, A., Gmaschitz, T., Wieshofer, C., ... & Ciulli, A. (2019). Iterative design and optimization of initially inactive proteolysis targeting chimeras (PROTACs) identify VZ185 as a potent, fast, and selective von Hippel–Lindau (VHL) based dual degrader probe of BRD9 and BRD7. Journal of Medicinal Chemistry, 62(2), 699-726.
• Farnaby, W., Koegl, M., Roy, M. J., Whitworth, C., Diers, E., Trainor, N., ... & Ciulli, A. (2019). BAF complex vulnerabilities in cancer demonstrated via structure-based PROTAC design.
• Ahmed, M. G., Romman, U. R., Akhter, K., Islam, M. M., Hossain, M. M., & Halim, M. E. (2012). A Convenient Synthesis of Substituted Spiro [5.5] Undecanes Using Lewis Acid Catalysts. Dhaka University Journal of Science, 60(1), 121-124.
• BenchChem. (2025).
• Precise PEG. (n.d.). Linkers in PROTACs.
• SpiroChem. (2022, May 31). Expertise of the month: PROTACS and Molecular Glues.
• Thermo Fisher Scientific. (n.d.). Targeted Protein Degradation using Proteolysis-Targeted Chimeras.
• Troup, R. I., Fallan, C., & Baud, M. G. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.
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• LifeSensors. (n.d.).
• Silva, J. C., et al. (2021). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro [5.5] undecane-containing compounds. Molecules, 26(16), 4983.
• Steinebach, C., et al. (2018). Syntheses of compounds 9 and 10, precursors to prepare negative controls.
• Dolbois, A., Bedi, R. K., Bochenkova, E., Müller, A., Moroz-Omori, E. V., Huang, D., & Caflisch, A. (2021). 1, 4, 9-Triazaspiro [5.5] undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry, 64(17), 12738-12760.
• MedChemExpress. (n.d.). 3-Boc-3,9-Diazaspiro[5.5]undecane hydrochloride | PROTAC Linker.
• Sakamoto, K. M., Kim, K. B., Kumagai, A., Mercurio, F., Crews, C. M., & Deshaies, R. J. (2001). Protacs: chimeric molecules that target proteins to the Skp1–Cullin–F box complex for ubiquitination and degradation. Proceedings of the National Academy of Sciences, 98(15), 8554-8559.

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Application Notes and Protocols for the Synthesis of Novel METTL3 Inhibitors Utilizing a Diazaspiro[5.5]undecane Scaffold

Introduction: Targeting the Epitranscriptome via METTL3 Inhibition

The field of epitranscriptomics, which investigates the role of RNA modifications in regulating gene expression, has identified the N6-methyladenosine (m6A) modification as a critical player in cellular physiology and pathology.[1][2][3][4] This reversible methylation, predominantly installed by the METTL3-METTL14 methyltransferase complex, influences mRNA splicing, stability, translation, and degradation.[1] METTL3, the catalytic subunit of this complex, has emerged as a compelling therapeutic target, particularly in oncology, due to its frequent dysregulation in various cancers, including acute myeloid leukemia (AML).[5][6][7] Inhibition of METTL3 offers a novel strategy to modulate the expression of key oncogenes and restore normal cellular processes.[6][7]

This guide provides a comprehensive overview and detailed protocols for the synthesis and evaluation of a promising class of METTL3 inhibitors built upon a 1,4,9-triazaspiro[5.5]undecan-2-one scaffold. This unique three-dimensional structure provides a rigid framework for optimizing inhibitor potency and selectivity. We will delve into the rationale behind the scaffold selection, a detailed synthetic workflow, and robust protocols for the biochemical and cellular characterization of these novel inhibitors.

The Rationale for Employing a Diazaspiro[5.5]undecane Scaffold

The design of potent and selective enzyme inhibitors hinges on the precise three-dimensional arrangement of pharmacophoric features that interact with the target protein's active site. The diazaspiro[5.5]undecane core offers several advantages in the context of METTL3 inhibition:

• Structural Rigidity and Pre-organization: The spirocyclic nature of the scaffold reduces conformational flexibility, which can lead to a lower entropic penalty upon binding to the target. This pre-organization of substituents can enhance binding affinity.

• Three-Dimensional Diversity: The spirocyclic core projects substituents into distinct vectors in three-dimensional space, allowing for the exploration of multiple interaction points within the METTL3 active site.

• Novel Chemical Space: Diazaspirocycles represent a departure from more traditional, planar heterocyclic scaffolds, offering opportunities for novel intellectual property and potentially improved physicochemical properties.

• Tunable Functionality: The presence of multiple nitrogen atoms in the diazaspiro scaffold provides handles for synthetic modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties.

A noteworthy example of a potent METTL3 inhibitor from this class is UZH2 , which demonstrates an impressive IC50 of 5 nM in a biochemical assay and effectively reduces cellular m6A levels.[2][3][4] The synthetic and evaluation protocols detailed below are inspired by the development of such potent compounds.

METTL3 Signaling Pathway in Cancer

To appreciate the therapeutic potential of METTL3 inhibitors, it is crucial to understand the downstream consequences of its activity. METTL3-mediated m6A modification can impact multiple oncogenic signaling pathways. The diagram below illustrates a simplified, representative signaling network influenced by METTL3 in a cancer context.

Caption: A representative synthetic workflow for the construction of the diazaspiro[5.5]undecanone core, starting from N-Boc-4-piperidone and proceeding through reductive amination, amide coupling, deprotection, and intramolecular cyclization.

Detailed Synthetic Protocol

Step 1: Synthesis of tert-butyl 4-((pyrimidin-4-yl)amino)piperidine-1-carboxylate

• Reaction Setup: To a solution of N-Boc-4-piperidone (1.0 eq) and 4-aminopyrimidine (1.1 eq) in dichloroethane (DCE) at room temperature, add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise over 15 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3).

• Extraction: Extract the aqueous layer with dichloromethane (DCM) (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired product.

Step 2: Synthesis of tert-butyl 4-((2-chloroacetyl)(pyrimidin-4-yl)amino)piperidine-1-carboxylate

• Reaction Setup: Dissolve the product from Step 1 (1.0 eq) in DCM and cool to 0 °C in an ice bath.

• Reagent Addition: Add triethylamine (Et3N) (2.0 eq) followed by the dropwise addition of chloroacetyl chloride (1.2 eq).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor for the disappearance of the starting material by TLC or LC-MS.

• Workup: Quench the reaction with water and separate the layers.

• Extraction and Purification: Extract the aqueous layer with DCM (2x). Combine the organic layers, wash with brine, dry over Na2SO4, filter, and concentrate. The crude product can often be used in the next step without further purification.

Step 3: Synthesis of N-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2-((2-fluoro-4-(trifluoromethyl)phenyl)amino)-N-(pyrimidin-4-yl)acetamide

• Reaction Setup: In a sealed vial, combine the product from Step 2 (1.0 eq), 2-fluoro-4-(trifluoromethyl)aniline (1.2 eq), and potassium carbonate (K2CO3) (2.5 eq) in dimethylformamide (DMF).

• Reaction Conditions: Heat the mixture to 80-90 °C and stir for 12-18 hours.

• Workup and Purification: Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (EtOAc) (3x). Wash the combined organic layers with water and brine, dry over Na2SO4, filter, and concentrate. Purify the residue by column chromatography.

Step 4: Synthesis of 9-(2-fluoro-4-(trifluoromethyl)phenyl)-4-(pyrimidin-4-yl)-1,4,9-triazaspiro[5.5]undecan-2-one (Representative Final Product)

• Boc Deprotection: Dissolve the product from Step 3 in a solution of 4M HCl in dioxane or trifluoroacetic acid (TFA) in DCM. Stir at room temperature for 1-2 hours until deprotection is complete (monitored by LC-MS).

• Cyclization: Concentrate the reaction mixture to dryness. Dissolve the resulting amine salt in a suitable solvent such as DMF or acetonitrile. Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (3.0 eq), and heat the reaction to 80-100 °C for 4-8 hours to facilitate intramolecular cyclization.

• Purification: After cooling, purify the reaction mixture directly by preparative high-performance liquid chromatography (HPLC) to yield the final diazaspiro compound.

Characterization and Quality Control Data

Parameter	Method	Expected Result
Identity	1H NMR, 13C NMR	Spectra consistent with the proposed structure.
Purity	HPLC	>95%
Mass	High-Resolution Mass Spectrometry (HRMS)	Observed mass to charge ratio (m/z) within 5 ppm of the calculated value.

Protocols for Biological Evaluation

In Vitro METTL3 Enzymatic Inhibition Assay (TR-FRET)

This protocol describes a time-resolved Förster resonance energy transfer (TR-FRET) assay to determine the in vitro IC50 of the synthesized inhibitors against the METTL3/METTL14 complex. [1][2][3][4]

• Reagents and Materials:

  • Recombinant human METTL3/METTL14 complex

  • S-adenosyl-L-methionine (SAM)

  • Biotinylated RNA oligonucleotide substrate containing a consensus m6A methylation site

  • Europium-labeled anti-m6A antibody

  • Streptavidin-conjugated acceptor fluorophore (e.g., APC or d2)

  • Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 5 mM DTT, 0.01% Tween-20)

  • 384-well low-volume assay plates

  • Test compounds serially diluted in DMSO

• Procedure:

  • Prepare serial dilutions of the test inhibitor in DMSO.

  • Add the METTL3/METTL14 enzyme, biotinylated RNA substrate, and varying concentrations of the test compound to the assay plate.

  • Initiate the enzymatic reaction by adding SAM.

  • Incubate the reaction mixture at room temperature for a defined period (e.g., 60 minutes).

  • Stop the reaction and add a detection mixture containing the europium-labeled anti-m6A antibody and the streptavidin-conjugated acceptor.

  • Incubate for 60 minutes at room temperature to allow for antibody binding and FRET signal development.

  • Read the plate on a TR-FRET-compatible plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

  • Calculate the TR-FRET ratio and plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Cellular m6A Quantification Assay (LC-MS/MS)

This protocol details the quantification of the m6A to adenosine (A) ratio in polyadenylated RNA from inhibitor-treated cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS). [1]

• Cell Culture and Treatment:

  • Culture a relevant cancer cell line (e.g., MOLM-13 for AML) under standard conditions.

  • Treat the cells with varying concentrations of the test inhibitor or DMSO (vehicle control) for a specified duration (e.g., 16-24 hours).

• RNA Isolation and Purification:

  • Harvest the cells and isolate total RNA using a suitable method (e.g., TRIzol extraction).

  • Purify polyadenylated (poly(A)) RNA from the total RNA using oligo(dT)-magnetic beads. Perform two rounds of purification to ensure high purity.

• RNA Digestion to Nucleosides:

  • Digest the purified poly(A) RNA (100-200 ng) with nuclease P1 followed by bacterial alkaline phosphatase to hydrolyze the RNA into individual nucleosides.

• LC-MS/MS Analysis:

  • Separate the resulting nucleosides using reverse-phase liquid chromatography.

  • Perform quantitative analysis using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Monitor the specific mass transitions for adenosine and m6A.

  • Generate standard curves for both adenosine and m6A to quantify their absolute amounts in the samples.

• Data Analysis:

  • Calculate the m6A/A ratio for each sample.

  • Normalize the results to the DMSO-treated control to determine the dose-dependent reduction in cellular m6A levels and calculate the EC50 value.

Conclusion and Future Directions

The 1,4,9-triazaspiro[5.5]undecan-2-one scaffold represents a highly promising starting point for the development of potent and selective METTL3 inhibitors. The synthetic and analytical protocols provided in this guide offer a robust framework for the generation and evaluation of novel chemical entities targeting this critical epitranscriptomic writer. Future work will focus on the optimization of the pharmacokinetic properties of these inhibitors to advance them toward in vivo efficacy studies and eventual clinical development. The continued exploration of this chemical space is anticipated to yield valuable tool compounds for dissecting the biology of m6A and novel therapeutic candidates for the treatment of cancer and other diseases driven by METTL3 dysregulation.

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Application Notes & Protocols: A Guide to the Synthesis of GABA Receptor Antagonists

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical guide for the synthesis of key antagonists for Gamma-aminobutyric acid (GABA) receptors. As the primary inhibitory neurotransmitter system in the central nervous system (CNS), the GABAergic system is a critical target for therapeutic intervention and pharmacological research.[1][2] This guide moves beyond simple procedural lists to explain the underlying chemical principles and strategic decisions inherent in the synthesis of selective antagonists for both GABA-A and GABA-B receptor subtypes. We present detailed, field-proven protocols for the synthesis of Gabazine (SR-95531), a potent GABA-A competitive antagonist, and Saclofen, a classical GABA-B competitive antagonist. Each protocol is accompanied by mechanistic insights, quality control parameters, and visual workflows to ensure reproducibility and a deep understanding of the synthetic process.

Introduction: The Significance of GABA Receptor Antagonism

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian brain, responsible for reducing neuronal excitability.[2] Its effects are mediated primarily through two receptor classes: GABA-A and GABA-B.[3]

• GABA-A Receptors are ligand-gated ion channels (ionotropic receptors).[1] When activated by GABA, they open an intrinsic chloride channel, leading to hyperpolarization of the neuron and rapid synaptic inhibition.[4] These receptors are pentameric structures with a variety of subunits, offering multiple binding sites for different ligands, including agonists, antagonists, and allosteric modulators.[5][6]

• GABA-B Receptors are G-protein coupled receptors (GPCRs) that mediate slower, more prolonged inhibitory signals.[7][8] Their activation leads to downstream signaling cascades that inhibit adenylyl cyclase and regulate ion channels, ultimately reducing neuronal excitability.[7]

GABA receptor antagonists are indispensable tools in neuroscience and drug development. By blocking the action of GABA, these molecules allow researchers to probe the function of the GABAergic system, model disease states like epilepsy, and develop potential treatments for a range of neurological and psychiatric conditions, including cognitive deficits and mood disorders.[2][7] This guide provides the synthetic knowledge base required to produce these critical research compounds.

Part 1: Synthesis of a Selective GABA-A Receptor Antagonist: Gabazine (SR-95531)

Gabazine is a potent and selective competitive antagonist of the GABA-A receptor.[9] It acts by binding directly to the GABA recognition site on the receptor complex, physically preventing the binding of GABA and subsequent channel opening.[9] Its pyridazine-based structure is a key feature, and structure-activity relationship studies have shown that the presence of a GABA-like moiety and an aromatic system on the pyridazine ring are crucial for its high potency.[10][11]

GABA-A Receptor Antagonism Pathway

The following diagram illustrates the mechanism of competitive antagonism at the GABA-A receptor. Gabazine occupies the same binding site as GABA, preventing the conformational change that opens the chloride ion channel.

Caption: Mechanism of GABA-A competitive antagonism by Gabazine.

Synthetic Strategy & Workflow for Gabazine

The synthesis of Gabazine and its potent analogues can be efficiently achieved in four primary steps.[12][13] The strategy hinges on building the molecule around a central pyridazine core. A robust method involves an initial Suzuki coupling to install the required aryl group, followed by N-alkylation to attach the GABA-mimicking side chain, and concluding with a deprotection step. Microwave-assisted protocols have been developed to enhance the efficiency of these steps.[14]

Caption: High-level synthetic workflow for Gabazine (SR-95531).

Detailed Synthesis Protocol for Gabazine (SR-95531)

This protocol is adapted from methodologies described in the literature.[13] All operations should be conducted in a fume hood with appropriate personal protective equipment.

Step 1: Suzuki Coupling to form 3-Amino-6-(4-methoxyphenyl)pyridazine

• Rationale: The Suzuki coupling is a highly reliable palladium-catalyzed cross-coupling reaction ideal for forming carbon-carbon bonds between aryl halides and boronic acids. It tolerates a wide range of functional groups, including the amine on the pyridazine ring, making it a superior choice for this transformation.

• Procedure:

  • To a reaction vessel, add 3-amino-6-chloropyridazine (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), and a suitable base such as sodium carbonate (2.0 eq).

  • Add a palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

  • Suspend the mixture in a solvent system such as a 3:1 mixture of toluene and ethanol.

  • Heat the reaction mixture to reflux (approx. 90-100 °C) under a nitrogen atmosphere for 12-18 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the desired arylpyridazine intermediate.

Step 2: N-Alkylation to form Protected Gabazine (Allyl Ester)

• Rationale: Selective N(2)-alkylation of the pyridazine ring is achieved using an appropriate bromoester.[13] An allyl ester is chosen as a protecting group for the carboxylic acid because it can be removed under mild, neutral conditions using a palladium catalyst, which avoids the harsh acidic or basic conditions that might degrade the pyridazine core.

• Procedure:

  • Dissolve the 3-amino-6-(4-methoxyphenyl)pyridazine intermediate (1.0 eq) in a polar aprotic solvent like DMF.

  • Add a base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C.

  • Stir the mixture for 30 minutes at 0 °C, then add allyl 4-bromobutanoate (1.3 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 16-24 hours.

  • Quench the reaction carefully by adding saturated ammonium chloride solution.

  • Extract the product with ethyl acetate. Wash the organic layer with water and brine, dry, and concentrate.

  • Purify via column chromatography to obtain the protected antagonist.

Step 3: Palladium-Mediated Deprotection

• Rationale: This final step removes the allyl protecting group to reveal the carboxylic acid functionality essential for receptor binding. This method is highly chemoselective and proceeds under gentle conditions.

• Procedure:

  • Dissolve the protected gabazine (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add a scavenger, such as dimedone or pyrrolidine (3.0 eq).

  • Purge the solution with nitrogen, then add the palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) (0.1 eq).

  • Stir at room temperature for 2-4 hours until TLC or LC-MS indicates complete consumption of the starting material.

  • Concentrate the reaction mixture. The resulting crude product can often be purified by trituration with ether or recrystallization to yield pure Gabazine.

Characterization and Quality Control

The identity and purity of the synthesized Gabazine should be confirmed using standard analytical techniques.

Parameter	Method	Expected Result
Identity	¹H NMR, ¹³C NMR	Spectra consistent with the structure of Gabazine, showing characteristic peaks for the pyridazine, phenyl, and butyric acid moieties.
Molecular Weight	Mass Spectrometry (HRMS)	Observed m/z value should match the calculated exact mass of the protonated molecule [M+H]⁺.
Purity	HPLC	>95% purity is recommended for biological assays.
Physical State	Visual Inspection	Typically a solid at room temperature.

Part 2: Synthesis of a Selective GABA-B Receptor Antagonist: Saclofen

Saclofen is a competitive antagonist of the GABA-B receptor.[8] It is a structural analogue of the GABA-B agonist, baclofen.[8] The key to its antagonist activity lies in the replacement of baclofen's carboxylic acid group with a sulfonic acid group.[15][16] This modification maintains the necessary structural components for receptor binding but prevents the conformational change required for receptor activation. The stereochemistry is critical, as the biological activity often resides in a single enantiomer.[15]

Synthetic Rationale: From Agonist to Antagonist

The conversion of a GABA-B agonist scaffold into an antagonist by modifying the acidic functional group is a cornerstone of medicinal chemistry in this field. This principle allows for the rational design of antagonists based on a known agonist pharmacophore.

Caption: Structural relationship between GABA-B agonists and antagonists.

General Synthesis Protocol for Saclofen

The synthesis of Saclofen can be approached through various routes. A common strategy involves the construction of the 3-aryl-3-aminopropyl backbone followed by the introduction of the sulfonic acid moiety.

Step 1: Synthesis of 3-Amino-2-(4-chlorophenyl)propanenitrile

• Rationale: This step creates the core carbon-nitrogen backbone. A Strecker synthesis or similar methods can be employed, starting from p-chlorobenzaldehyde.

• Procedure:

  • Combine p-chlorobenzaldehyde (1.0 eq), sodium cyanide (1.1 eq), and ammonium chloride (1.1 eq) in aqueous ammonia.

  • Stir the reaction at room temperature for 24-48 hours.

  • Extract the resulting α-aminonitrile with an organic solvent like DCM.

  • Dry the organic phase and concentrate to yield the crude aminonitrile, which can be used in the next step without extensive purification.

Step 2: Conversion to 3-Amino-2-(4-chlorophenyl)propane-1-thiol

• Rationale: This step introduces the sulfur atom required for the final sulfonic acid group. This can be achieved via reduction of the nitrile and subsequent functional group manipulation. A more direct route involves reacting a suitable precursor with a sulfur nucleophile. An alternative, commonly cited approach involves a Michael addition to a nitrostyrene derivative.

• Procedure (Illustrative):

  • Protect the amine of the aminonitrile (e.g., as a Boc carbamate).

  • Reduce the nitrile to a primary amine using a strong reducing agent like LiAlH₄.

  • Convert the resulting primary amine to a leaving group (e.g., a tosylate).

  • Displace the tosylate with a sulfur nucleophile like sodium hydrosulfide (NaSH) to form the thiol.

Step 3: Oxidation to Saclofen

• Rationale: A strong oxidizing agent is required to convert the thiol to the sulfonic acid. This is the final step that installs the key functional group for antagonist activity.

• Procedure:

  • Dissolve the thiol intermediate in a suitable solvent (e.g., acetic acid or a mixture of acetonitrile and water).

  • Cool the solution in an ice bath.

  • Add a strong oxidizing agent, such as hydrogen peroxide with a catalytic amount of sodium tungstate, or potassium permanganate, portion-wise.

  • Monitor the reaction by TLC. Once complete, quench any excess oxidant.

  • Remove the amine protecting group under appropriate conditions (e.g., strong acid for a Boc group).

  • Purify the final product, Saclofen, by recrystallization or ion-exchange chromatography.

Characterization and Stereochemical Considerations

As with Gabazine, full characterization is essential. For Saclofen, stereochemistry is a critical parameter.

Parameter	Method	Expected Result/Consideration
Identity	¹H NMR, ¹³C NMR, MS	Spectra and mass consistent with the structure of Saclofen.
Purity	HPLC	>95% purity.
Stereochemistry	Chiral HPLC	The synthesis will produce a racemic mixture. Chiral separation is necessary to isolate the individual (R)- and (S)-enantiomers for pharmacological testing, as activity is stereospecific.

Conclusion and Future Directions

The synthetic routes outlined in this guide provide researchers with robust and reproducible methods for obtaining high-purity GABA-A and GABA-B receptor antagonists. These compounds are not only foundational tools for basic neuroscience research but also serve as scaffolds for the development of new therapeutics.[17][18] The ongoing exploration of GABA receptor pharmacology continues to drive innovation in synthetic chemistry, leading to the creation of novel modulators with improved subtype selectivity and pharmacokinetic profiles, including advanced tools like photoswitchable antagonists.[13] A thorough understanding of the synthetic principles behind these molecules is paramount for any professional working in the field of CNS drug discovery and development.

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Application Notes & Protocols: Development of Dual μ-Opioid Receptor (MOR) Agonists for Enhanced Pain Therapeutics

Introduction: The Rationale for Dual Agonist Therapeutics

For decades, μ-opioid receptor (MOR) agonists like morphine have been the cornerstone of severe pain management[1][2]. Their potent analgesic effects are mediated primarily through the activation of MORs, a class of G protein-coupled receptors (GPCRs), in the central nervous system (CNS)[2][3]. However, this activation is a double-edged sword, inextricably linked to a host of severe and often life-threatening side effects, including respiratory depression, constipation, tolerance, and a high potential for abuse and addiction[1][3].

The quest for safer analgesics has led researchers to explore novel pharmacological strategies. One of the most promising approaches is the development of single-molecule, dual-target agonists. By simultaneously modulating the MOR and a second, complementary receptor, these compounds aim to achieve a synergistic analgesic effect while mitigating the adverse effects associated with conventional opioids.

This guide focuses on the development of dual MOR agonists, with a particular emphasis on co-agonism at the Nociceptin/Orphanin FQ peptide (NOP) receptor—a strategy exemplified by the clinical candidate cebranopadol[4][5][6]. Activation of the NOP receptor, another member of the opioid receptor family, produces analgesia but with a reduced risk of respiratory depression and abuse liability[7][8]. The dual MOR/NOP agonist approach leverages this unique pharmacology, proposing that combined activation can provide robust pain relief with an improved safety and tolerability profile[5][9][10]. Other dual-target strategies include combining MOR agonism with delta-opioid receptor (DOR) agonism or sigma-1 receptor (σ1R) antagonism[11][12].

These application notes provide a comprehensive framework for the preclinical development of dual MOR agonists, from initial in vitro characterization to in vivo assessment of efficacy and safety.

The Drug Discovery & Development Workflow

The development of a dual MOR agonist follows a structured, multi-stage process. Each stage involves specific assays and decision points designed to select candidates with the optimal pharmacological profile for clinical advancement.

Caption: High-level workflow for dual MOR agonist development.

In Vitro Characterization: Building the Pharmacological Profile

The initial phase of development focuses on characterizing the interaction of novel compounds with their intended targets in controlled, cell-based systems. The goal is to quantify binding affinity, functional potency and efficacy, and signaling bias.

Radioligand Binding Assays

Rationale: Binding assays are the first step to confirm that a compound physically interacts with the MOR and NOP receptors. These assays quantify the affinity (typically expressed as the inhibition constant, Kᵢ) of the test compound for each receptor by measuring its ability to displace a known high-affinity radiolabeled ligand.

Protocol 3.1: Competitive Radioligand Binding for MOR and NOP Receptors

• Preparation: Use cell membranes prepared from HEK293 or CHO cells stably expressing either human MOR (hMOR) or human NOP (hNOP) receptors.

• Radioligands:

  • For MOR: Use [³H]-DAMGO, a selective MOR agonist.

  • For NOP: Use [³H]-Nociceptin/OFQ.

• Assay Setup (96-well format):

  • To each well, add:

    • 50 µL of assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂).

    • 25 µL of test compound at various concentrations (typically 0.1 nM to 10 µM).

    • 25 µL of radioligand at a concentration near its Kₔ (e.g., ~1 nM [³H]-DAMGO).

    • 100 µL of cell membrane preparation (5-20 µg protein/well).

• Controls:

  • Total Binding: Contains buffer instead of the test compound.

  • Non-Specific Binding (NSB): Contains a high concentration of a non-labeled competing ligand (e.g., 10 µM Naloxone for MOR, 1 µM N/OFQ for NOP) to saturate all specific binding sites.

• Incubation: Incubate plates at 25°C for 60-90 minutes to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat (e.g., Whatman GF/B) using a cell harvester. Wash filters 3-4 times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.

• Detection: Dry the filter mats, place them in scintillation vials with a scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - NSB.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ (concentration of compound that inhibits 50% of specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Table 1: Example Binding Affinity Data for a Dual MOR/NOP Agonist Candidate

Compound	Receptor	Kᵢ (nM)
Candidate X	hMOR	1.5
	hNOP	3.2
Morphine	hMOR	2.1
	hNOP	>10,000
Nociceptin/OFQ	hMOR	>10,000

| | hNOP | 0.8 |

Functional Activity Assays

Rationale: After confirming binding, it is crucial to determine if the compound acts as an agonist (activates the receptor), an antagonist (blocks the receptor), or has no effect. MOR and NOP are Gᵢ/ₒ-coupled receptors, meaning their activation inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels[7][8]. Measuring this downstream effect is a primary method for assessing functional activity.

Protocol 3.2: cAMP Inhibition Assay

• Cell Culture: Use CHO or HEK293 cells stably co-expressing the receptor of interest (hMOR or hNOP) and a biosensor (e.g., a luciferase-based reporter system sensitive to cAMP levels).

• Cell Stimulation:

  • Plate cells in a 96-well plate and allow them to adhere.

  • Pre-treat cells with a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.

  • Add Forskolin (an adenylyl cyclase activator) to all wells (except negative control) to stimulate a baseline level of cAMP production.

  • Immediately add the test compound across a range of concentrations (e.g., 0.1 nM to 10 µM).

• Incubation: Incubate for 30-60 minutes at 37°C.

• Detection: Lyse the cells and measure the cAMP-dependent signal (e.g., luminescence) according to the manufacturer's protocol for the specific assay kit used (e.g., Promega GloSensor™, Cisbio HTRF®).

• Data Analysis:

  • Normalize the data to the Forskolin-only control (0% inhibition) and a baseline control (100% inhibition).

  • Plot the percent inhibition against the log concentration of the test compound.

  • Use non-linear regression to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) for each compound.

Assessing Biased Agonism and β-Arrestin Recruitment

Rationale: The classical view of GPCR signaling involves G-protein activation. However, receptors can also signal through a separate pathway involving β-arrestin proteins[13]. The "biased agonism" hypothesis suggests that the analgesic effects of MOR agonists are primarily mediated by G-protein signaling, while adverse effects like respiratory depression and constipation are linked to β-arrestin recruitment[9][13]. Therefore, developing a G-protein-biased dual agonist is a key therapeutic strategy[14][15].

Caption: Simplified signaling pathways for a dual MOR/NOP agonist.

Protocol 3.3: β-Arrestin Recruitment Assay

• Assay Principle: Utilize an enzyme fragment complementation (EFC) or BRET/FRET-based assay system (e.g., DiscoveRx PathHunter®). Cells are engineered to express the receptor fused to one enzyme fragment and β-arrestin fused to the complementary fragment.

• Procedure:

  • Plate the engineered cells in a 96- or 384-well plate.

  • Add the test compound across a range of concentrations.

  • Incubate for 60-90 minutes at 37°C to allow for receptor activation and β-arrestin recruitment.

  • Add the detection reagents provided with the assay kit.

  • Measure the signal (luminescence or fluorescence) on a plate reader.

• Data Analysis:

  • Plot the signal against the log concentration of the test compound.

  • Determine the EC₅₀ and Eₘₐₓ for β-arrestin recruitment.

  • Calculate Bias Factor: Compare the potency/efficacy for G-protein activation (from the cAMP assay) to that of β-arrestin recruitment. This can be quantified using the operational model to calculate a "bias factor," which provides a numerical value for the compound's signaling preference relative to a reference agonist like DAMGO[16].

In Vivo Preclinical Evaluation

After a compound demonstrates a promising in vitro profile (i.e., high affinity, potent dual agonism, and potential G-protein bias), it must be evaluated in living animal models to assess its real-world therapeutic potential and safety.

Pharmacokinetic (PK) Studies

Rationale: Before efficacy testing, it is essential to understand how the animal's body processes the drug. PK studies determine the absorption, distribution, metabolism, and excretion (ADME) profile of the compound, informing dose selection and frequency for subsequent experiments. Key parameters include half-life (t₁/₂), maximum concentration (Cₘₐₓ), and brain penetration.

Analgesic Efficacy Models

Rationale: A variety of animal models are used to simulate different types of pain. A robust analgesic should show efficacy across multiple models.[1]

Protocol 4.1: Hot Plate Test (Acute Thermal Pain)

• Apparatus: A heated metal plate maintained at a constant temperature (e.g., 55°C).

• Procedure:

  • Administer the test compound or vehicle (e.g., via subcutaneous injection) to mice or rats.

  • At a predetermined time post-dosing (e.g., 30 minutes), place the animal on the hot plate.

  • Record the latency (in seconds) for the animal to exhibit a pain response (e.g., licking a hind paw or jumping).

  • A cut-off time (e.g., 30-45 seconds) is used to prevent tissue damage.

• Analysis: An increase in response latency compared to the vehicle-treated group indicates an analgesic effect.

Protocol 4.2: Sciatic Nerve Ligation Model (Chronic Neuropathic Pain)

• Model Induction: Surgically ligate the sciatic nerve in one hind limb of a rat. This procedure induces a state of chronic neuropathic pain, characterized by mechanical allodynia (pain from a non-painful stimulus).

• Assessment (von Frey Test):

  • Place the animal in a chamber with a mesh floor.

  • Apply calibrated von Frey filaments of increasing stiffness to the plantar surface of the injured paw.

  • Determine the paw withdrawal threshold (the lowest force that elicits a withdrawal response).

• Drug Testing: After the neuropathic state is established (typically 1-2 weeks post-surgery), administer the test compound. An effective analgesic will significantly increase the paw withdrawal threshold in the injured limb.[17]

Table 2: Example In Vivo Efficacy Data

Model	Treatment	Dose (mg/kg)	Outcome
Hot Plate	Vehicle	-	Latency: 10.2 ± 1.1 s
	Candidate X	3	Latency: 25.5 ± 2.8 s*
	Morphine	5	Latency: 28.1 ± 3.0 s*
Nerve Ligation	Vehicle	-	Paw Withdrawal: 1.8 ± 0.4 g
	Candidate X	3	Paw Withdrawal: 9.5 ± 1.5 g*
	Morphine	5	Paw Withdrawal: 6.2 ± 1.1 g*

*p < 0.05 vs. Vehicle

Side Effect Profiling

Rationale: The primary motivation for developing dual MOR agonists is to reduce side effects. Therefore, rigorous assessment of the therapeutic window (the dose range between efficacy and toxicity) is critical.

Protocol 4.3: Whole-Body Plethysmography (Respiratory Depression)

• Apparatus: A plethysmography chamber that measures changes in pressure caused by the animal's breathing.

• Procedure:

  • Place the animal (mouse or rat) in the chamber and allow it to acclimate.

  • Record baseline respiratory parameters (rate, tidal volume).

  • Administer a high dose of the test compound or morphine.

  • Monitor respiratory parameters continuously for 1-2 hours.

• Analysis: A significant decrease in respiratory rate or volume compared to baseline indicates respiratory depression. A safer compound will show a minimal effect on respiration at doses that are highly effective for analgesia.[3]

Protocol 4.4: Conditioned Place Preference (Abuse Liability)

• Apparatus: A two-chambered box with distinct visual and tactile cues in each chamber.

• Procedure:

  • Pre-Conditioning (Day 1): Allow the animal to freely explore both chambers to determine any baseline preference.

  • Conditioning (Days 2-5): On alternating days, confine the animal to one chamber after administering the test drug and to the other chamber after administering vehicle.

  • Test (Day 6): Allow the animal to freely explore both chambers again in a drug-free state.

• Analysis: A significant increase in the time spent in the drug-paired chamber on the test day compared to the pre-conditioning day indicates that the drug has rewarding properties and, therefore, abuse potential. Dual MOR/NOP agonists are hypothesized to have lower rewarding effects than pure MOR agonists.[9][18]

Conclusion

The development of dual μ-opioid receptor agonists represents a sophisticated, mechanism-based approach to creating a new generation of analgesics. By combining the potent pain relief of MOR activation with the favorable safety profile of a second target like the NOP receptor, these compounds hold the promise of treating severe pain effectively without the heavy burden of opioid-related side effects. The protocols and workflows outlined in this guide provide a foundational framework for researchers to systematically identify, characterize, and validate novel clinical candidates in this exciting therapeutic area.

References

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• Narita, M., et al. (2010). Morphine, Oxycodone, and Fentanyl Exhibit Different Analgesic Profiles in Mouse Pain Models. Journal of Pharmacological Sciences. Available at: [Link]

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Application Note: A Scalable and Validated Protocol for the Synthesis of 3,9-Diazaspiro[5.5]undecane-2,4-dione

Introduction

The diazaspiro[5.5]undecane core is a privileged scaffold in medicinal chemistry, forming the structural backbone of numerous compounds investigated for a wide range of therapeutic applications, including the treatment of pain, obesity, and cardiovascular disorders.[1] Specifically, the 3,9-diazaspiro[5.5]undecane-2,4-dione moiety is a valuable template for building compound libraries for drug discovery.[2] However, transitioning the synthesis of these complex, three-dimensional structures from the laboratory bench to a larger, preparative scale presents significant challenges. Common issues include low yields, the need for high-temperature reaction conditions that are hazardous at scale, and complex purification procedures.[2][3]

This application note provides a comprehensive, step-by-step guide for the scalable synthesis of 3,9-diazaspiro[5.5]undecane-2,4-dione. The protocol is designed for robustness and safety, addressing the common pitfalls associated with scaling up amine-based syntheses.[4] By explaining the rationale behind critical process parameters and integrating in-process controls, this guide serves as a self-validating system for producing multi-gram quantities of the target compound with high purity.

Synthesis Strategy and Mechanistic Rationale

The selected synthetic route is adapted from a process specifically developed for its potential in large-scale preparation.[2] This strategy offers several advantages over other reported methods:

• High Efficiency: It follows a shorter reaction pathway, minimizing unit operations.

• Mild Conditions: It avoids the use of dangerously high temperatures, a critical safety factor in scale-up operations.[2]

• Accessible Materials: The starting materials, N-benzyl piperidine-4-ketone and ethyl cyanoacetate, are commercially available and cost-effective.

The overall synthetic pathway is a multi-step process beginning with a Knoevenagel condensation, followed by a Michael addition, hydrolysis, decarboxylation, and a final deprotection step.

Caption: Reaction scheme for the synthesis of 3,9-Diazaspiro[5.5]undecane-2,4-dione.

Safety and Hazard Analysis

Scaling up chemical synthesis magnifies inherent risks. A thorough hazard analysis is mandatory before proceeding. Amines and their derivatives can cause skin irritation and respiratory problems, while reagents like ethyl cyanoacetate and the solvents used pose flammability risks.[5] The debenzylation step utilizes hydrogen gas and a palladium on carbon (Pd/C) catalyst, which is pyrophoric and must be handled with extreme care to prevent ignition.

Table 1: Hazard Analysis and Mitigation

Reagent/Process	Hazard	Mitigation Measures
N-Benzyl piperidine-4-ketone	Skin and eye irritant.	Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses, and a lab coat.[6]
Ethyl Cyanoacetate	Combustible liquid, harmful if swallowed or inhaled.	Work in a well-ventilated fume hood. Keep away from ignition sources.
Piperidine	Flammable, toxic, corrosive.	Use in a fume hood with proper ventilation. Wear corrosion-resistant gloves and a face shield.
Ethanol	Highly flammable liquid and vapor.	Store in a flammable-rated cabinet. Ground equipment during transfers to prevent static discharge. Use a temperature-controlled heating mantle.
Catalytic Hydrogenation	High Risk: Hydrogen gas is explosive. 10% Pd/C is pyrophoric and can ignite solvents upon exposure to air.	Conduct in a designated, well-ventilated area or a specialized hydrogenation bay. Use a robust hydrogenation reactor (e.g., Parr shaker). Crucially, the catalyst must be filtered under an inert atmosphere (e.g., nitrogen or argon) to prevent fires. [7]
General Amine Handling	Potential for skin irritation, respiratory issues, and allergic reactions.[5]	Always handle amines in a well-ventilated area. Ensure emergency response plans for spills or exposure are in place.[6]

Detailed Scale-Up Protocol (Target: 100-150g Scale)

This protocol is designed for a target output of approximately 100-150g of the final product. All operations should be conducted in a suitable chemical fume hood or a walk-in hood for larger apparatus.

Equipment and Reagents

Table 2: Reagents and Quantities

Reagent	Molar Mass ( g/mol )	Quantity	Moles
N-Benzyl piperidine-4-ketone	189.26	189.3 g	1.0
Ethyl Cyanoacetate	113.12	248.9 g	2.2
Piperidine	85.15	8.5 g	0.1
Ethanol (anhydrous)	46.07	2.5 L	-
Hydrochloric Acid (conc.)	36.46	As required for pH	-
10% Palladium on Carbon (50% wet)	-	~15 g	-
Dichloromethane (DCM)	84.93	~2 L for workup	-
Saturated Sodium Bicarbonate	-	~1.5 L for workup	-
Anhydrous Magnesium Sulfate	120.37	As required	-

Step-by-Step Procedure

Step 1: Synthesis of 9-Benzyl-3,9-diazaspiro[5.5]undecane-2,4-dione

• Reactor Setup: Equip a 5 L three-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a temperature probe.

• Charge Reagents: To the flask, add N-benzyl piperidine-4-ketone (189.3 g), ethyl cyanoacetate (248.9 g), and anhydrous ethanol (2.5 L).

• Initiate Reaction: Begin stirring and add piperidine (8.5 g).

• Heating: Heat the mixture to reflux (approx. 78°C) and maintain for 16-20 hours.

  • Rationale: Refluxing ensures the reaction goes to completion. The extended time is necessary for the sequential condensation and cyclization reactions to occur.

• In-Process Control (IPC): Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Cooling and Hydrolysis: After completion, cool the reaction mixture to room temperature. Slowly and carefully add concentrated hydrochloric acid to adjust the pH to 1-2.

  • Rationale: The acidic medium facilitates the hydrolysis of the cyano and ester groups, followed by decarboxylation, leading to the formation of the dione ring structure. This step can be exothermic; slow addition is critical for temperature control.

• Second Reflux: Heat the acidified mixture to reflux for an additional 4-6 hours.

• Workup: Cool the mixture to room temperature. Neutralize the solution by slowly adding saturated sodium bicarbonate solution until the pH is ~8.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 700 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude N-benzyl protected product.

Step 2: Debenzylation to Yield 3,9-Diazaspiro[5.5]undecane-2,4-dione

• Hydrogenation Setup: Transfer the crude product from Step 1 to a suitable hydrogenation vessel (e.g., a 2L Parr reactor). Dissolve it in approximately 1.5 L of anhydrous ethanol.

• Catalyst Addition: Under an inert atmosphere (e.g., a glove bag filled with nitrogen), carefully add the 10% Pd/C catalyst (approx. 15 g).

  • Critical Safety Point: The dry catalyst is pyrophoric. Never add it to the solvent in the presence of air. Ensure it is wetted with solvent under an inert atmosphere before introducing hydrogen.

• Hydrogenation: Seal the reactor and purge thoroughly with nitrogen, then with hydrogen. Pressurize the vessel with hydrogen to 50 PSI.[2]

• Reaction: Stir the mixture vigorously at 50°C for 16 hours.[2]

• IPC: Monitor the reaction by TLC/HPLC to confirm the disappearance of the starting material.

• Catalyst Filtration: After completion, cool the reactor to room temperature and carefully vent the hydrogen, purging the system with nitrogen. Filter the catalyst under a nitrogen blanket through a pad of Celite®.

  • Rationale: This is the most hazardous part of the process. The catalyst on the filter paper can ignite if it comes into contact with air while still containing adsorbed hydrogen and solvent. The filter cake must be kept wet with solvent (e.g., water) and disposed of according to institutional safety guidelines for pyrophoric materials.

• Final Isolation: Concentrate the filtrate under reduced pressure. The resulting solid is the crude final product.

Purification

Spirocyclic compounds can be challenging to purify due to their rigid structures, which can lead to poor solubility or difficulty in crystallization.[3]

• Recrystallization: The crude product can be purified by recrystallization. A common solvent system is ethanol/water or isopropanol.

• Procedure: Dissolve the crude solid in a minimum amount of hot ethanol. Slowly add water until turbidity persists. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Analytical Characterization

The final product's identity and purity should be confirmed using standard analytical techniques.

• ¹H and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• HPLC: To determine the purity (target >98%).

• Melting Point: To compare with literature values.

Overall Workflow and Logic

The entire process, from planning to final product, requires a logical flow with integrated safety and quality control checks.

Caption: Scaled-up synthesis workflow with integrated quality control points.

References

• BenchChem. (2025). Overcoming challenges in the purification of spirocyclic alcohols.
• Ahmed, M. G., et al. (2012). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Dhaka University Journal of Science, 60(1), 121-124.
• Diplomata Commercial. (n.d.). What are the Health and Safety Guidelines for Using Amines?
• ResearchGate. (2025). Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones | Request PDF.
• Aimon, A., et al. (2022). Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols. Chemical Communications.
• Diplomata Commercial. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• Google Patents. (2008). CN101255161A - Method for synthesizing 3,9-diaza-2,4-dioxo-spiro[5.5] undecane template compounds.
• ResearchGate. (2025). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives | Request PDF.
• PubMed Central (PMC). (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds.
• ResearchGate. (2020). Serious Explosion during Large-Scale Preparation of an Amine by Alane (AlH3) Reduction of a Nitrile Bearing a CF3 Group | Request PDF.

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• 2. CN101255161A - Method for synthesizing 3,9-diaza-2,4-dioxo-spiro[5.5] undecane template compounds - Google Patents [patents.google.com]
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• 7. researchgate.net [researchgate.net]

Introduction: The Value of Three-Dimensional Scaffolds in Drug Discovery

An Application Guide to the Strategic Derivatization of 2,9-Diazaspiro[5.5]undecan-1-one for Structure-Activity Relationship (SAR) Studies

In medicinal chemistry, the exploration of novel chemical space is paramount for the discovery of new therapeutic agents. Spirocyclic scaffolds, characterized by two rings connected through a single tetrahedral carbon atom, have gained significant traction as they offer a rigid, three-dimensional topology that departs from the often-planar structures of traditional drug molecules.[1] This inherent three-dimensionality can lead to improved target engagement, enhanced selectivity, and more favorable physicochemical and pharmacokinetic properties.[2]

The 2,9-diazaspiro[5.5]undecan-1-one core is a privileged scaffold that combines the rigidity of the spirocyclic system with multiple points for chemical diversification. Its two nitrogen atoms and a ketone functionality serve as versatile handles for chemical modification, making it an ideal starting point for the construction of compound libraries aimed at exploring structure-activity relationships (SAR). Such studies are crucial for optimizing a lead compound's potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[3][4]

This guide provides a detailed technical overview and actionable protocols for the derivatization of the 2,9-diazaspiro[5.5]undecan-1-one scaffold, focusing on the strategic choices that underpin successful SAR campaigns.

Strategic Analysis of the 2,9-Diazaspiro[5.5]undecan-1-one Scaffold

The power of this scaffold lies in its distinct functional group handles, which allow for controlled, sequential, or combinatorial derivatization. Understanding the reactivity of each site is the first step in designing a logical SAR exploration.

• N9 (Secondary Amine): This is the most accessible and typically most nucleophilic nitrogen. It serves as the primary vector for introducing a wide variety of substituents to explore key binding interactions with a biological target.

• N2 (Amide Nitrogen): As part of an amide (lactam), this nitrogen is significantly less nucleophilic than N9 and is generally not a site for direct alkylation or acylation under standard conditions. However, its local environment can be modified by transformations at the adjacent C1 ketone.

• C1 (Ketone): The carbonyl group offers a unique opportunity for diversification. It can be transformed into other functional groups, such as amines or alcohols, or used as an anchor to introduce new substituents, thereby altering the scaffold's shape and hydrogen bonding capabilities.

Caption: Key diversification points on the 2,9-diazaspiro[5.5]undecan-1-one scaffold.

PART 1: Derivatization at the N9 Position

The secondary amine at the N9 position is the most common and logical starting point for building a chemical library. Standard transformations such as N-acylation and reductive amination are highly reliable and allow for the introduction of a vast array of chemical functionalities.

Protocol 1.1: N-Acylation and N-Sulfonylation

This protocol is fundamental for introducing amide or sulfonamide linkages, which are prevalent in bioactive molecules due to their ability to act as hydrogen bond donors and acceptors.

Causality Behind Experimental Choices:

• Acylating/Sulfonylating Agent: Acid chlorides or sulfonyl chlorides are used for their high reactivity. Anhydrides are a suitable, milder alternative for acylation.

• Base: A non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is crucial. It acts as a scavenger for the HCl generated during the reaction, preventing the protonation and deactivation of the starting amine.

• Solvent: An inert aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) is used to ensure all reactants remain in solution without participating in the reaction.

• Temperature: The reaction is initiated at 0 °C to control the initial exothermic reaction, then allowed to warm to room temperature to ensure completion. This minimizes the formation of side products.

Detailed Step-by-Step Methodology:

• Preparation: To a round-bottom flask under a nitrogen atmosphere, add 2,9-diazaspiro[5.5]undecan-1-one (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Cool the solution to 0 °C using an ice bath and add triethylamine (1.5 eq).

• Acylation: Add the desired acyl chloride or sulfonyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1N HCl (to remove excess TEA), saturated NaHCO₃ solution (to remove unreacted acid chloride), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[5][6]

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 1.2: N-Alkylation via Reductive Amination

Reductive amination is a superior method for N-alkylation compared to direct alkylation with alkyl halides, as it completely avoids the common issue of over-alkylation, leading to cleaner reactions and simpler purification.[7][8]

Causality Behind Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. It is a mild and selective reducing agent that is particularly effective for reducing the iminium ion intermediate formed in situ, and it does not readily reduce the starting aldehyde or ketone.[9] Unlike sodium cyanoborohydride (NaBH₃CN), it is not toxic and does not require strict pH control.[10]

• Solvent: Dichloroethane (DCE) or tetrahydrofuran (THF) are excellent solvents for this reaction. Acetic acid is sometimes added as a catalyst to facilitate the formation of the iminium ion intermediate.

Detailed Step-by-Step Methodology:

• Preparation: To a round-bottom flask, add 2,9-diazaspiro[5.5]undecan-1-one (1.0 eq) and the desired aldehyde or ketone (1.2 eq).

• Dissolution: Dissolve the components in anhydrous DCE. Add a catalytic amount of glacial acetic acid (optional, ~5% v/v).

• Imine Formation: Stir the mixture at room temperature for 1 hour to allow for the formation of the iminium ion intermediate.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the solution. Effervescence may be observed.

• Reaction: Stir the reaction at room temperature for 6-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Caption: Workflow for the derivatization of the N9 position.

PART 2: Derivatization at the C1 Position

Modifying the C1 ketone opens up a new dimension for SAR by fundamentally altering the scaffold's core structure. This can be used to introduce new interaction points or to fine-tune the spatial arrangement of the N9 substituent.

Protocol 2.1: Reductive Amination of the C1-Ketone

This protocol transforms the C1 ketone into a primary or secondary amine, introducing a new basic center and a vector for further functionalization. This is typically performed on an N9-protected scaffold to ensure selectivity.

Causality Behind Experimental Choices:

• Nitrogen Source: For a primary amine, ammonium acetate or ammonium chloride can be used with a reducing agent. For secondary amines, a primary amine is used as the starting material.

• Protecting Group: The N9 position must first be protected (e.g., as a Boc or Cbz carbamate) to prevent it from reacting. This ensures that the reductive amination occurs selectively at the C1 ketone.

• Reducing Agent: As with N-alkylation, NaBH(OAc)₃ or NaBH₃CN are suitable reagents. Catalytic hydrogenation (H₂, Pd/C) is also a powerful method, especially if other reducible functional groups are absent.[11]

Detailed Step-by-Step Methodology (for primary amine):

• N9-Protection: Protect the N9 position of the scaffold using a standard procedure (e.g., with Boc₂O and TEA).

• Preparation: To a solution of the N9-protected scaffold (1.0 eq) in anhydrous methanol, add ammonium acetate (10 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours.

• Reduction: Cool the solution to 0 °C and add sodium cyanoborohydride (2.0 eq) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Workup: Quench the reaction with 2N NaOH solution until basic (pH > 10) and extract with ethyl acetate.

• Purification & Deprotection: Dry and concentrate the organic layers. Purify the intermediate by column chromatography. The N9-Boc group can then be removed under acidic conditions (e.g., TFA in DCM) to yield the C1-amino-2,9-diazaspiro[5.5]undecane, which can be further derivatized at either nitrogen.

PART 3: Designing and Interpreting SAR Studies

The ultimate goal of derivatization is to systematically probe the chemical space around the scaffold to understand how structural changes impact biological activity.

Logical SAR Progression:

• Primary Library (N9): Synthesize a diverse library of 20-50 compounds by varying the R-group at the N9 position using the protocols above. Include a range of substituents: small and large alkyl groups, aromatic and heteroaromatic rings, and groups with different electronic properties (donors/acceptors) and hydrogen bonding capabilities.

• Initial Assay: Screen the library in the primary biological assay to identify initial hits and establish a preliminary SAR.

• Secondary Library (C1/N2): Select the most potent N9-substituted compounds (e.g., 2-3 distinct scaffolds). For each of these, perform modifications at the C1 position to explore how changes to the core scaffold affect activity. This "matrix" approach efficiently explores the available chemical space.

Data Presentation: Hypothetical SAR Table

The data gathered should be organized to facilitate analysis. A well-structured table is essential for identifying trends.

Compound ID	R⁹ Substituent	Modification	IC₅₀ (nM)	Ligand Efficiency (LE)
SCA-001	H (Scaffold)	-	>10,000	-
LIB-A-001	Benzyl	N9-Alkylation	850	0.28
LIB-A-002	4-Fluorobenzyl	N9-Alkylation	420	0.31
LIB-A-003	Benzoyl	N9-Acylation	1,200	0.25
LIB-A-004	4-Fluorobenzoyl	N9-Acylation	650	0.29
LIB-B-001	4-Fluorobenzyl	C1-OH (R)	210	0.33
LIB-B-002	4-Fluorobenzyl	C1-OH (S)	980	0.27
LIB-B-003	4-Fluorobenzyl	C1-NH₂	150	0.35

From this hypothetical data, a researcher could infer that a 4-fluoro substituent is beneficial (A-002 vs A-001; A-004 vs A-003) and that modifying the C1 ketone to an amine or a specific stereoisomer of the alcohol enhances potency (LIB-B series).

Caption: Iterative workflow for a structure-activity relationship (SAR) study.

References

• Reymond Research Group. (2025). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. Helvetica Chimica Acta.

• Carrel, A., et al. (2025). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. ResearchGate.

• Varela, M.T., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368.

• Ahmed, M. G., et al. (2012). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Dhaka University Journal of Science, 60(1), 121-124.

• Enamine. Spirocyclic Azetidines for Medicinal Chemistry.

• Vries, T. S., et al. (2020). Spirocyclic Scaffolds in Medicinal Chemistry. ACS Medicinal Chemistry Letters, 12(1), 2-4.

• Dolbois, A., et al. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry, 64(17), 12738-12760.

• Lopes, J. C., et al. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. RSC Advances, 7(28), 17205-17222.

• Request PDF. (2025). Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones.

• Request PDF. (2025). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives.

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.

• Kolesnikov, P. N., et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. Organic Letters, 18(23), 6140-6143.

• Bavo, F., et al. Structure-Activity studies of 3,9-Diazaspiro[5.5]undecane-based γ-Aminobutyric Acid Type A Receptor Antagonists. ePrints Soton.

• Kato, Y., et al. (2014). Discovery of 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted urea derivatives as highly potent soluble epoxide hydrolase inhibitors and orally active drug candidates for treating of chronic kidney diseases. Bioorganic & Medicinal Chemistry Letters, 24(2), 565-570.

• PubMed. (2009). Discovery of a potent, selective and orally bioavailable 3,9-diazaspiro[5.5]undeca-2-one CCR5 antagonist.

• Wikipedia. Reductive amination.

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation).

• BenchChem. (2025). Application Notes and Protocols: N-acylation of 1H-Isoindole-1,3-diamine.

• ResearchGate. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors.

• Bavo, F., et al. (2020). Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. Journal of Medicinal Chemistry, 63(15), 8146-8161.

• White Rose Research Online. (2022). Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols.

• PubMed. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors.

• Katritzky, A. R., et al. (2017). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 22(9), 1475.

• LibreTexts. (2023). Reductive Amination. Chemistry LibreTexts.

• Orelli, L. R., et al. (2004). 1,n-Diamines. Part 3: Microwave-assisted synthesis of N-acyl-N '-arylhexahydropyrimidines and hexahydro-1,3-diazepines. Tetrahedron Letters, 45(41), 7727-7730.

• ResearchGate. N-Acylation Reactions of Amines.

• Craig, R. A. (2016). Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one.

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• 5. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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The Strategic Use of Key Intermediates in the Synthesis of Soluble Epoxide Hydrolase (sEH) Inhibitors: A Detailed Guide for Researchers

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The inhibition of soluble epoxide hydrolase (sEH) has emerged as a promising therapeutic strategy for a range of cardiovascular, inflammatory, and pain-related disorders.[1][2][3] This enzyme plays a critical role in the metabolism of endogenous anti-inflammatory and vasodilatory lipid mediators known as epoxyeicosatrienoic acids (EETs).[4] By inhibiting sEH, the beneficial effects of EETs are prolonged, offering a powerful mechanism for disease intervention. The synthesis of potent and selective sEH inhibitors is a cornerstone of this research, and the strategic use of key chemical intermediates is paramount to achieving this goal.

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and protocols for the utilization of a common intermediate scaffold in the synthesis of sEH inhibitors. We will delve into the rationale behind experimental choices, provide step-by-step methodologies, and offer insights grounded in established scientific principles.

The Central Role of the Urea Moiety in sEH Inhibition

A significant class of potent sEH inhibitors is built around a central urea or carbamate functional group.[5][6] This structural motif is crucial for the inhibitor's ability to interact with key residues in the active site of the sEH enzyme, particularly with the catalytic aspartate residue (Asp333) and two tyrosine residues (Tyr381 and Tyr465) that are located in the hydrolase catalytic pocket.[7][8] The urea group acts as a potent hydrogen bond donor and acceptor, effectively mimicking the transition state of the natural substrate and leading to competitive inhibition.[1][9]

One of the most widely employed and versatile intermediates for the synthesis of these urea-based sEH inhibitors is a substituted phenylureido benzoic acid. This guide will focus on the synthesis and application of a representative key intermediate, 4-(3-(4-(trifluoromethoxy)phenyl)ureido)benzoic acid .

Synthesis of a Key Urea-Based Intermediate

The synthesis of 4-(3-(4-(trifluoromethoxy)phenyl)ureido)benzoic acid is a well-established, multi-step process that offers a reliable route to a versatile scaffold for further chemical elaboration. The general workflow is depicted below.

Sources

• 1. Occurrence of urea-based soluble epoxide hydrolase inhibitors from the plants in the order Brassicales - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-directed discovery of potent soluble epoxide hydrolase inhibitors for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products [escholarship.org]
• 4. Salicylate-urea based soluble epoxide hydrolase inhibitors with high metabolic and chemical stabilities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent urea and carbamate inhibitors of soluble epoxide hydrolases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Design, synthesis and evaluation of non-urea inhibitors of soluble epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of soluble epoxide hydrolase by fulvestrant and sulfoxides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of 2,9-Diazaspiro[5.5]undecan-1-one Synthesis

Welcome to the Technical Support Center for the synthesis of 2,9-Diazaspiro[5.5]undecan-1-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this valuable spirocyclic scaffold. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this synthesis and optimize your yields.

Introduction to the Synthesis of 2,9-Diazaspiro[5.5]undecan-1-one

The 2,9-diazaspiro[5.5]undecan-1-one core is a significant structural motif in medicinal chemistry, often imparting unique three-dimensional conformations that can lead to enhanced biological activity and improved pharmacokinetic properties.[1] The synthesis of this spiro-lactam, however, can be challenging, with potential pitfalls that can lead to diminished yields and purification difficulties. This guide will focus on a plausible and commonly employed synthetic strategy, addressing potential issues at each key stage.

A logical synthetic approach to 2,9-Diazaspiro[5.5]undecan-1-one involves the initial construction of a suitably functionalized piperidine ring, followed by the formation of the spirocyclic lactam. A key intermediate in this strategy is a protected 4-amino-4-(carboxymethyl)piperidine derivative.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific problems you may encounter during the synthesis of 2,9-Diazaspiro[5.5]undecan-1-one, presented in a question-and-answer format.

Issue 1: Low Yield in the Formation of the Piperidine Ring

Question: I am experiencing a low yield during the catalytic hydrogenation of a substituted pyridine precursor to form the piperidine ring. What are the likely causes and how can I improve this step?

Answer: Catalytic hydrogenation of pyridines to piperidines can be a challenging transformation due to the aromatic stability of the pyridine ring and potential catalyst poisoning.[2][3] Here are several factors to consider and optimize:

• Catalyst Selection and Loading:

  • Common Catalysts: Platinum oxide (PtO₂, Adams' catalyst), rhodium on carbon (Rh/C), and rhodium oxide (Rh₂O₃) are often effective for pyridine hydrogenation.[4][5] Palladium on carbon (Pd/C) can also be used, but sometimes requires harsher conditions.

  • Catalyst Loading: Insufficient catalyst loading can lead to incomplete conversion. A typical starting point is 5-10 mol% of the catalyst relative to the substrate. This can be incrementally increased to improve the reaction rate and completion.

  • Catalyst Activity: Ensure your catalyst is fresh and active. Over time, catalysts can become deactivated through exposure to air or impurities.

• Reaction Conditions:

  • Hydrogen Pressure: Many pyridine hydrogenations require elevated hydrogen pressure (e.g., 50-100 psi or higher). If you are working at atmospheric pressure, consider using a high-pressure hydrogenation apparatus.

  • Temperature: While some hydrogenations proceed at room temperature, others may require heating to overcome the activation energy. A systematic screen of temperatures (e.g., 25 °C, 50 °C, 80 °C) can help identify the optimal condition.

  • Solvent: The choice of solvent is critical. Protic solvents like methanol, ethanol, or acetic acid are commonly used and can facilitate the reaction. Acetic acid can be particularly effective as it protonates the pyridine nitrogen, making it more susceptible to reduction.

• Substrate Purity:

  • Impurities in your pyridine starting material, especially sulfur-containing compounds, can act as catalyst poisons. Ensure your starting material is of high purity.

Troubleshooting Workflow for Piperidine Formation:

Sources

• 1. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. bioengineer.org [bioengineer.org]
• 4. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of Diazaspiro Compounds

Welcome to the technical support center for the synthesis of diazaspiro compounds. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of constructing these valuable scaffolds. As a senior application scientist, my goal is to provide you with not just protocols, but a deeper understanding of the causality behind experimental choices, empowering you to troubleshoot effectively and innovate in your work.

This resource is structured to address the practical challenges you may encounter, from unexpected side reactions to purification hurdles. We will delve into the intricacies of reaction mechanisms, the strategic use of protecting groups, and the optimization of reaction conditions to ensure the integrity and success of your synthetic endeavors.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the synthesis of diazaspiro compounds. Each issue is presented in a question-and-answer format, providing a clear path to resolution.

Issue 1: Low Yield in Spiro-Hydantoin Formation (Bucherer-Bergs/Strecker Synthesis)

Question: I am attempting to synthesize a triazaspiro[4.5]decane core using a Bucherer-Bergs reaction, but my yields are consistently low, and I'm observing the formation of a significant amount of tarry byproducts. What are the likely causes and how can I optimize the reaction?

Answer: Low yields and byproduct formation in spiro-hydantoin synthesis are common challenges that can often be traced back to several key factors. Let's break down the potential causes and the corresponding troubleshooting steps.

Underlying Causes and Optimization Strategies:

• Suboptimal Reaction Conditions: The Bucherer-Bergs and Strecker syntheses are sensitive to temperature and reaction time.

  • Temperature: Ensure the reaction temperature is maintained within the optimal range, which is typically 50-70°C for the Bucherer-Bergs reaction.[1] Temperatures that are too high can lead to the polymerization of starting materials and the formation of tarry byproducts.[1]

  • Reaction Time: In some cases, extending the reaction time to 24-48 hours can drive the reaction to completion and improve yields.[1]

• Reagent Quality and Stoichiometry: The purity and ratio of your reagents are critical.

  • Reagent Purity: Use fresh, high-purity reagents. For instance, ensure that potassium cyanide is dry and that ammonium carbonate has not degraded.[1] Impurities can catalyze unwanted side reactions.[1]

  • Stoichiometry: A slight excess of cyanide and carbonate can sometimes be beneficial, pushing the equilibrium towards the desired spiro-hydantoin product.[1]

• Catalyst Choice (for Strecker Reactions): For sterically hindered ketones, the choice of catalyst is crucial in the Strecker reaction. Palladium-based catalysts have demonstrated good performance in promoting these reactions under mild conditions.[1]

Experimental Protocol: Optimization of Spiro-Hydantoin Formation

• Reagent Preparation: Dry potassium cyanide under vacuum overnight. Use a fresh bottle of ammonium carbonate.

• Reaction Setup: In a flame-dried round-bottom flask, dissolve the starting ketone in a suitable solvent (e.g., ethanol/water mixture).

• Reagent Addition: Add a slight excess (1.1-1.2 equivalents) of potassium cyanide and ammonium carbonate to the reaction mixture.

• Temperature Control: Place the flask in a pre-heated oil bath at 60°C and maintain this temperature for 24 hours, monitoring the reaction progress by TLC.

• Work-up: After the reaction is complete, carefully quench the reaction with an appropriate reagent and proceed with the standard extraction and purification protocol.

Issue 2: Ring Opening of Diazaspiro[3.3]heptanes During Deprotection

Question: I am trying to deprotect a Boc-protected 2,6-diazaspiro[3.3]heptane using HCl in diethyl ether, but I am observing ring opening of the spirocycle. How can I avoid this side reaction?

Answer: The strained nature of the 2,6-diazaspiro[3.3]heptane ring system makes it susceptible to ring-opening under harsh acidic conditions. The use of strong acids like HCl can lead to cleavage of the spirocyclic core.

Recommended Solution:

To circumvent this issue, a milder deprotection method is recommended. The use of trifluoroacetic acid (TFA) in dichloromethane (DCM) is the preferred method for the deprotection of Boc-protected 2,6-diazaspiro[3.3]heptane scaffolds.[2] TFA is a strong enough acid to efficiently remove the Boc group while being less prone to causing the undesired ring-opening side reaction.[2]

Experimental Protocol: Boc Deprotection of 2,6-Diazaspiro[3.3]heptane

• Reaction Setup: Dissolve the Boc-protected 2,6-diazaspiro[3.3]heptane in dichloromethane (DCM).

• Reagent Addition: Slowly add an excess of trifluoroacetic acid (TFA) to the solution at 0°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the deprotection is complete (monitor by TLC or LC-MS).

• Work-up: Carefully neutralize the reaction mixture with a suitable base (e.g., saturated sodium bicarbonate solution) and proceed with extraction and purification.

Issue 3: Purification Challenges with Polar and Basic Diazaspiro Compounds

Question: My synthesized diazaspiro compound is highly polar and basic, which is causing significant streaking on my silica gel TLC plates and making column chromatography very difficult. What purification strategies should I employ?

Answer: The basic nature of diazaspiro compounds leads to strong interactions with the acidic silica gel stationary phase, resulting in poor separation and streaking.[1] To overcome this, you can either modify the mobile phase or choose a different stationary phase.

Troubleshooting and Optimization Strategies:

Problem	Cause	Recommended Solution(s)
Streaking on Silica Gel TLC/Column	The basic amine groups interact strongly with the acidic silica gel.[1]	Add a small percentage of a basic modifier (e.g., 0.1-1% triethylamine or ammonium hydroxide) to the eluent. Alternatively, use a different stationary phase like alumina.[1]
Poor Separation in Reverse-Phase HPLC	Inappropriate mobile phase composition or gradient.	Optimize the gradient of water and organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid like trifluoroacetic acid (TFA) to ensure protonation of the amines and improve peak shape.[1]
Product is Highly Water-Soluble	The polar nature of the compound makes extraction from aqueous layers difficult.	Use a continuous liquid-liquid extractor for efficient extraction.
Product is an Oil and Does Not Crystallize	Difficulty in handling and purifying a non-crystalline product.	Convert the product to a salt (e.g., hydrochloride) to facilitate crystallization and handling.[1]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions related to the synthesis of diazaspiro compounds.

Q1: What are the most critical factors to consider when choosing a protecting group for a diazaspiro synthesis?

A1: The selection of a suitable protecting group is paramount for a successful multi-step synthesis.[3][4] An ideal protecting group should:

• Be easy and efficient to introduce and remove under mild conditions that do not affect other functional groups in the molecule.[5]

• Be stable to the reaction conditions of subsequent steps.[5]

• Not introduce new stereogenic centers.[5]

• Be cheap and readily available.[5]

For diazaspiro compounds, common amine protecting groups include Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethyloxycarbonyl). The choice between them often depends on the overall synthetic strategy, particularly the need for orthogonal deprotection.[3] For example, a Boc group can be removed under acidic conditions, while an Fmoc group is cleaved by a base, allowing for selective deprotection of different amine functionalities within the same molecule.[3]

Q2: How can I minimize the formation of diastereomers in my diazaspiro synthesis?

A2: The stereochemical outcome of a reaction is often influenced by the reaction mechanism and conditions. In reactions like the aza-Prins cyclization, the stereochemistry can be controlled by the choice of catalyst and reaction conditions. For dearomatizing intramolecular diamination of phenols to form spirocyclic 1,2-diamines, the reaction often proceeds with high stereocontrol, yielding a single diastereomer.[6][7][8] To minimize the formation of unwanted diastereomers, consider the following:

• Use of Chiral Catalysts: In asymmetric syntheses, employing a suitable chiral catalyst can favor the formation of one diastereomer over the other.

• Substrate Control: The inherent stereochemistry of your starting material can direct the stereochemical outcome of the reaction.

• Optimization of Reaction Conditions: Temperature, solvent, and the nature of the reagents can all influence the diastereoselectivity of a reaction. A thorough optimization of these parameters is often necessary.

Q3: What are some common multi-component reactions (MCRs) used for the synthesis of diazaspiro compounds, and what are their advantages?

A3: Multi-component reactions are highly efficient for building molecular complexity in a single step.[9] For diazaspiro synthesis, reactions like the Bucherer-Bergs and Strecker syntheses are valuable.[1] The key advantages of MCRs include:

• Atom Economy: MCRs often have high atom economy, as most of the atoms of the starting materials are incorporated into the final product.[9]

• Efficiency: They reduce the number of synthetic steps, saving time and resources.[9]

• Diversity: They allow for the rapid generation of a library of compounds by varying the starting materials.

Q4: I am observing an unexpected rearrangement of my acyl-diazaspiro compound. What could be the cause?

A4: Acyl migration is a known phenomenon in certain diazaspiro systems. For instance, an unusual rearrangement of a 1-acyl-1,9-diazaspiro[5.5]undecane to the corresponding 9-acyl-1,9-diazaspiro[5.5]undecane has been reported.[10] This type of rearrangement is often driven by thermodynamic stability and can be influenced by the reaction conditions. If you observe such a rearrangement, it is crucial to characterize the product thoroughly to confirm its structure. To avoid this, you might need to explore different acylation conditions or consider alternative synthetic routes where the acyl group is introduced at a later stage.

Visualizing Synthetic Workflows

Diagrams can be invaluable for understanding complex reaction sequences and troubleshooting potential issues. Below are examples of workflows and mechanisms relevant to diazaspiro compound synthesis.

Caption: A generalized workflow for the synthesis of diazaspiro compounds.

Caption: A troubleshooting decision tree for low yields in spiro-hydantoin synthesis.

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands [mdpi.com]
• 3. Protective Groups [organic-chemistry.org]
• 4. jocpr.com [jocpr.com]
• 5. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 6. Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Michael Addition for Diazaspiro[5.5]undecanone Synthesis

Welcome to the technical support center for the synthesis of diazaspiro[5.5]undecanone scaffolds via Michael addition. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and optimize this crucial synthetic transformation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and achieve high-yielding, clean reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Michael addition to form the diazaspiro[5.5]undecanone core is resulting in very low or no product yield. What are the primary factors to investigate?

Low or no product formation is a common yet frustrating issue. The problem can typically be traced back to one of several key areas: inefficient nucleophile generation, low reactivity of the Michael acceptor, or an unsuitable reaction environment.

• Inefficient Nucleophile Generation: The aza-Michael reaction, a key step in forming many diazaspirocycles, relies on the nucleophilic character of an amine.[1][2] If you are using a precursor that requires deprotonation, such as a barbituric acid derivative or a similar active methylene compound, the choice and strength of the base are critical.[3] An insufficiently strong base will not generate enough of the nucleophilic anion for the reaction to proceed effectively.[4]

• Low Reactivity of the Michael Acceptor: The electrophilicity of your α,β-unsaturated carbonyl compound (the Michael acceptor) is paramount. Steric hindrance around the β-carbon can significantly slow down or prevent the nucleophilic attack.[4] Additionally, electron-donating groups on the Michael acceptor will decrease its reactivity.

• Suboptimal Reaction Conditions: Temperature, solvent, and catalyst choice are all interconnected. A temperature that is too low may not provide enough energy to overcome the activation barrier, while excessively high temperatures can lead to decomposition or favor the reverse reaction (retro-Michael).[4] The solvent plays a crucial role in stabilizing intermediates and solvating reactants.[5]

Troubleshooting Workflow:

Caption: Troubleshooting Decision Tree for Low Yields.

Q2: I am observing multiple spots on my TLC plate, indicating significant side product formation. What are the likely culprits and how can I minimize them?

The formation of multiple products points to competing reaction pathways. In the context of aza-Michael additions for diazaspiro[5.5]undecanone synthesis, the most common side reactions are bis-addition, retro-Michael addition, and polymerization.[4]

• Bis-Addition (Double Michael Addition): This occurs when the initial Michael adduct, which may still possess a nucleophilic site, reacts with a second molecule of the Michael acceptor. While a double Michael addition is the desired pathway for forming the spirocyclic core from certain precursors, uncontrolled or undesired bis-addition can be a problem.[3][6]

  • Mitigation: Carefully control the stoichiometry of your reactants. Using a slight excess of the nucleophile can sometimes suppress the formation of the bis-adduct.

• Retro-Michael Addition: The Michael addition is a reversible process.[7] The stability of the final adduct is key. If the product is sterically hindered or if the reaction is run at high temperatures, the equilibrium may shift back towards the starting materials.

  • Mitigation: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. It can also be beneficial to use a method to trap the product as it forms, preventing its reversion.[7]

• Polymerization: α,β-unsaturated compounds are susceptible to polymerization, particularly in the presence of strong bases or catalysts.[4]

  • Mitigation: Use the minimum effective concentration of base or catalyst. Adding the Michael acceptor slowly to the reaction mixture can also help to keep its concentration low and disfavor polymerization.

Q3: My reaction is not diastereoselective, leading to a mixture of isomers that are difficult to separate. How can I improve the stereochemical outcome?

Achieving high diastereoselectivity is crucial, especially in a drug development context. The stereochemical outcome of the Michael addition is influenced by the catalyst, solvent, and the structure of the reactants.

• Catalyst Choice: The use of chiral organocatalysts, such as squaramides or thioureas, is a powerful strategy for controlling the stereochemistry of aza-Michael reactions.[8][9] These catalysts can create a chiral environment around the reactants, favoring the formation of one diastereomer over the other.

• Solvent Effects: The polarity and hydrogen-bonding ability of the solvent can influence the transition state of the reaction and, consequently, the stereoselectivity.[5] Protic solvents, for instance, can stabilize charged intermediates and may participate in hydrogen bonding that directs the stereochemical course of the reaction.[10]

• Substrate Control: The inherent stereochemistry of your reactants can direct the addition. Bulky substituents can favor attack from the less hindered face of the molecule.

Parameter	Effect on Diastereoselectivity	Recommended Action
Catalyst	Chiral catalysts can create a biased transition state.	Screen a variety of chiral organocatalysts (e.g., thioureas, squaramides).
Solvent	Can influence transition state geometry through solvation and H-bonding.	Test a range of solvents with varying polarities and proticities (e.g., Toluene, CH2Cl2, THF, HFIP).[5]
Temperature	Lower temperatures generally increase selectivity.	Run the reaction at reduced temperatures (e.g., 0 °C or -78 °C) if the reaction rate is acceptable.
Additives	Lewis acids or other additives can coordinate to reactants.	Consider the addition of mild Lewis acids to alter the conformation of the Michael acceptor.

Experimental Protocols & Methodologies

General Protocol for Base-Promoted Double Michael Addition

This protocol describes a general method for the synthesis of 2,4-Diazaspiro[5.5]undecane-1,3,5,9-tetraone derivatives, a common core structure.[3]

• Reactant Preparation: In a round-bottom flask, dissolve the N,N-dimethylbarbituric acid (1.0 equiv.) in a suitable solvent (e.g., ethanol, methanol).

• Base Addition: Add a catalytic amount of a suitable base, such as diethylamine (0.1-0.2 equiv.).

• Michael Acceptor Addition: To the stirring solution, add the diarylideneacetone (divinyl ketone) (1.0 equiv.).

• Reaction Monitoring: Stir the reaction mixture at ambient temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, concentrate the mixture under reduced pressure. The resulting solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the desired diazaspiro[5.5]undecanone derivative.

Caption: General Experimental Workflow.

Mechanistic Insights

The formation of the diazaspiro[5.5]undecanone core via a double aza-Michael addition is a cascade process. Understanding this mechanism is key to rational optimization.

• Nucleophile Formation: A base abstracts an acidic proton from the nitrogen nucleophile (or an active methylene group in precursors like barbituric acid) to form an enolate or a nucleophilic amine.[1]

• First Michael Addition: The nucleophile attacks the β-carbon of the α,β-unsaturated system (the Michael acceptor). This is typically the rate-determining step.[11]

• Intramolecular Cyclization (Second Michael Addition): The intermediate formed then undergoes an intramolecular Michael addition to form the second ring of the spirocyclic system.

• Protonation: The resulting enolate is protonated during work-up to yield the final product.

Caption: Simplified Aza-Michael Addition Mechanism.

References

• Aza-Michael Addition in Explicit Solvent: A Relative Energy Gradient – Interacting Quantum Atoms Study. Research Explorer The University of Manchester. [Link]

• Catalytic asymmetric synthesis of spirocyclic azlactones by a double Michael-addition approach. PubMed. [Link]

• A Computational Mechanistic Study of an Aza-Michael Addition and a Paal-Knorr Reaction. Auburn University. [Link]

• Organocatalytic Aza-Michael/Michael Cyclization Cascade Reaction: Enantioselective Synthesis of Spiro-oxindole Piperidin-2-one Derivatives. ACS Publications. [Link]

• N-Methylimidazole as a Promising Catalyst for the Aza-Michael Addition Reaction of N-Heterocycles. Organic Chemistry Portal. [Link]

• Flexible synthesis of enantiomerically pure 2,8-dialkyl-1,7-dioxaspiro[5.5]undecanes and 2,7-dialkyl-1,6-dioxaspiro[4.5]decanes from propargylic and homopropargylic alcohols. UQ eSpace. [Link]

• Michael addition reaction. Wikipedia. [Link]

• Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles. MDPI. [Link]

• Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Semantic Scholar. [Link]

• Organocatalytic Aza-Michael/Mannich Cascade Reaction: Synthesis of Enantioenriched 3,3′-Spirooxindole γ-Lactams. ACS Publications. [Link]

• Aza-Michael Reaction Insights. Scribd. [Link]

• Efficient construction of spirocyclic azaoxindoles via double Michael addition reaction using phase-transfer catalysis. ResearchGate. [Link]

• Michael Addition - Common Conditions. organic-chemistry.org. [Link]

• Stereoselective Synthesis of Diazapiro[5.5]undecane Derivatives via Base Promoted [5+1] Double Michael Addition of N,N-Dimethylbarbituric Acid to diaryliedene acetones. ResearchGate. [Link]

• Solvent effects in the aza-Michael addition of anilines. Comptes Rendus de l'Académie des Sciences. [Link]

• Solvent-promoted and -controlled aza-Michael reaction with aromatic amines. PubMed. [Link]

• Aza-Michael reaction promoted by aqueous sodium carbonate solution. ResearchGate. [Link]

• Full mechanism of the aza-Michael reaction, with various possible pathways for proton transfer. ResearchGate. [Link]

• Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. ResearchGate. [Link]

• What are the best conditions for a Michael addition? ResearchGate. [Link]

• Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. ResearchGate. [Link]

• Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. NIH. [Link]

• Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Frontiers. [Link]

• Michael Addition Reaction Mechanism. Chemistry Steps. [Link]

• Michael Addition Reaction Mechanism. YouTube. [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• 1,7-diazaspiro[5.5]undecane--a neglected heterocycle. PubMed. [Link]

• Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives. MDPI. [Link]

• A Photochemical Strategy towards Michael Addition Reactions of Cyclopropenes. PubMed. [Link]

• The Michael Addition + 1,4 Additions with Soft Nucleophiles. YouTube. [Link]

Sources

• 1. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 2. Michael Addition - Common Conditions [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Solvent-promoted and -controlled aza-Michael reaction with aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Stereoselectivity in Diazaspiro Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the stereoselective synthesis of diazaspirocyclic compounds. These scaffolds are of immense interest in medicinal chemistry due to their rigid, three-dimensional structures that offer new vectors for exploring chemical space.[1] However, the construction of the spirocyclic core, particularly the creation of the spiro-quaternary stereocenter, presents significant stereochemical challenges.[2]

This guide is designed to provide practical, field-proven insights into overcoming these hurdles. We will move from foundational questions to specific troubleshooting scenarios, providing not just protocols, but the causal logic behind them.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental questions researchers face when designing a stereoselective synthesis for diazaspirocycles.

Q1: What are the primary challenges in controlling stereoselectivity in diazaspiro synthesis?

The core challenge lies in controlling the facial selectivity during the formation of the spirocenter. Because this often involves creating a quaternary carbon, steric hindrance is significant, and the energetic differences between competing diastereomeric transition states can be small.[3] Key difficulties include:

• Simultaneous Diastereo- and Enantiocontrol: Many synthetic routes, such as 1,3-dipolar cycloadditions, generate multiple new stereocenters in one step, requiring precise control over both the relative (diastereo-) and absolute (enantio-) configuration.[4]

• Catalyst-Substrate Mismatch: The "chiral pocket" of a catalyst must effectively recognize and orient the substrate to favor one stereochemical pathway.[5] Finding the optimal catalyst for a novel substrate often requires extensive screening.

• Limited General Methods: While many strategies exist, methods for generating spirocycles stereoselectively can be scarce, and a successful protocol for one substrate class may not translate to another.[5][6]

Q2: How do I choose between a catalyst-controlled and a substrate-controlled strategy?

The choice depends on your starting materials and synthetic goals.

• Catalyst-Controlled Synthesis (Asymmetric Catalysis): This is the most elegant and atom-economical approach. A small amount of a chiral catalyst generates a large amount of enantioenriched product.[7][8] This is ideal when working with achiral or racemic starting materials. Strategies include organocatalysis, transition-metal catalysis, and biocatalysis.[7]

• Substrate-Controlled Synthesis (Chiral Auxiliaries): This strategy involves temporarily attaching a chiral molecule (the auxiliary) to your substrate.[9] The auxiliary directs the stereochemistry of the key bond-forming step and is then cleaved and recovered.[9] This method is often robust and predictable but requires extra synthetic steps for attachment and removal.[10][11] It is particularly useful when catalytic methods fail or when a specific diastereomer is required.

Below is a workflow to guide your decision-making process.

Caption: Decision workflow for selecting a stereocontrol strategy.

Q3: How do reaction conditions like temperature and solvent impact stereoselectivity?

Reaction conditions are critical variables that modulate the energy landscape of the reaction.

• Temperature: Lowering the reaction temperature often enhances stereoselectivity.[3] According to the Eyring equation, the difference in activation energies between the two diastereomeric transition states has a greater impact on the product ratio at lower temperatures. However, this can come at the cost of slower reaction rates.

• Solvent: The polarity and coordinating ability of the solvent can influence the conformation of the substrate and the catalyst, thereby affecting the stereochemical outcome. For instance, in 1,3-dipolar cycloadditions, solvent choice can be the difference between high and low selectivity.[12] Some studies have found that specific solvents, like 2,2,2-trifluoroethanol, can promote higher yields and regio- and stereoselectivity due to their high ionizing power and hydrogen bond-donating ability.[12]

• Additives: Additives like molecular sieves are sometimes used to remove trace water, which can deactivate catalysts or alter selectivity. However, their effect is system-dependent and can sometimes be detrimental.[1][13]

Part 2: Troubleshooting Guides

This section provides solutions to specific experimental problems encountered during diazaspiro synthesis.

Issue 1: Poor Diastereoselectivity (Low d.r.)

Symptom: Your reaction yields a nearly inseparable mixture of diastereomers (e.g., d.r. < 2:1), complicating purification and reducing the yield of the desired product.

Potential Cause	Explanation & Troubleshooting Steps
1. Ineffective Catalyst or Reagent Control	The chosen catalyst or reagent may not be creating a sufficiently large energetic barrier between the competing transition states leading to the different diastereomers. Solution: • Screen Catalysts: If using a catalytic approach, screen a range of catalysts with different steric and electronic properties. For instance, in dirhodium-catalyzed cyclopropanations, different chiral ligands on the rhodium center can dramatically alter diastereoselectivity.[5] For organocatalysis, switching between different cinchona alkaloids (e.g., quinine vs. quinidine) can sometimes invert or improve the d.r.[14]
2. Unfavorable Substrate Conformation	The ground-state conformation of your substrate may pre-dispose it to attack from a direction that leads to the undesired diastereomer. Steric hindrance from bulky protecting groups or other substituents dictates the facial selectivity.[3] Solution: • Modify Protecting Groups: Change the size of protecting groups on the nitrogen atoms or other nearby functional groups. A bulkier group might effectively block one face of the molecule, forcing the reaction to proceed with higher selectivity.[3] • Alter Substrate Backbone: If possible, modify the substrate structure to introduce conformational rigidity or steric bias that favors the desired reaction trajectory.
3. Suboptimal Reaction Conditions	The reaction temperature may be too high, allowing the system to overcome the small energetic barrier between transition states. Solution: • Lower the Temperature: Perform the reaction at 0 °C, -20 °C, or even -78 °C. This is often the most effective first step for improving diastereoselectivity.[3] • Solvent Screening: Test a matrix of solvents with varying polarities (e.g., Toluene, DCM, THF, Acetonitrile). The solvent can influence transition state stabilization.

Issue 2: Poor Enantioselectivity (Low e.e.)

Symptom: You are performing an asymmetric synthesis, but the product is racemic or has a low enantiomeric excess (e.e.).

Potential Cause	Explanation & Troubleshooting Steps
1. Ineffective Chiral Controller	The chiral catalyst, ligand, or auxiliary is not effectively discriminating between the two enantiotopic faces of the substrate. The chiral environment it creates is not ordered enough. Solution: • Screen Chiral Ligands/Catalysts: For metal-based catalysis, screen a library of chiral ligands.[3] For organocatalysis, explore different catalyst backbones (e.g., cinchona alkaloids, prolinols, chiral phosphoric acids).[15][16] • Change Chiral Auxiliary: If using an auxiliary-based approach, switch to one with different steric or electronic properties (e.g., Evans oxazolidinones, Oppolzer's camphorsultam).[9][17] The choice of auxiliary can be critical for success.[11]
2. Competing Background Reaction	An uncatalyzed or achirally catalyzed background reaction may be occurring in parallel with your desired asymmetric transformation, producing a racemic product and lowering the overall e.e. Solution: • Lower Reaction Temperature: Background reactions often have a higher activation energy and can be suppressed by lowering the temperature. • Reduce Catalyst Loading (Counterintuitive): In some cases, high catalyst loading can lead to aggregation or the formation of less active/selective species. Titrate the catalyst loading to find the optimal concentration. • Check Reagent Purity: Ensure all starting materials and reagents are pure and free from contaminants that could catalyze a racemic pathway.
3. Mismatched Reaction Mechanism	In some advanced methods like photocatalysis, the reaction mechanism itself can undermine enantiocontrol. For example, if a mechanism proceeds via single-electron transfer (SET) and generates anionic intermediates, these may preferentially interact with protons from a chiral Brønsted acid catalyst, disrupting stereocontrol.[18][19] Solution: • Modulate the Mechanism: It has been shown that switching the mechanism from SET to energy transfer (EnT) can prevent the formation of problematic anionic intermediates before the stereocenter is formed, leading to excellent enantioselectivity.[18][19][20] This can be achieved by modifying the substrate (e.g., changing a protecting group from an ester to a sulfonyl group).[20]

Part 3: Key Experimental Protocols

These generalized protocols provide a starting point for optimization. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: General Procedure for Asymmetric Organocatalytic Michael/Cyclization Cascade

This protocol is based on cascade reactions used to build complex spirocycles, often catalyzed by cinchona alkaloid derivatives.[21][22][23]

• Catalyst and Reagent Preparation: To a dry reaction vial equipped with a magnetic stir bar, add the isatylidene-malononitrile derivative (0.1 mmol, 1.0 equiv.) and the organocatalyst (e.g., quinine or a derivative, 0.01-0.1 mmol, 10-100 mol%).

• Solvent Addition: Add the chosen anhydrous solvent (e.g., CH₂Cl₂, Toluene, 2.0 mL) under an inert atmosphere (N₂ or Argon).

• Initiation: Cool the mixture to the desired temperature (e.g., room temperature, 0 °C, or -20 °C). Add the second coupling partner (e.g., an ethylidene indandione, 0.12 mmol, 1.2 equiv.) in one portion.

• Reaction Monitoring: Stir the reaction at the chosen temperature and monitor its progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification and Analysis: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate). Determine the diastereomeric ratio (d.r.) by ¹H NMR analysis of the crude product and the enantiomeric excess (e.e.) by chiral HPLC or SFC analysis.

Caption: Workflow for an organocatalytic cascade reaction.

Protocol 2: Screening Lewis Acid Catalysts for Asymmetric 1,3-Dipolar Cycloaddition

This protocol is adapted from procedures for constructing spirocyclic pyrazolines and isoxazolines using chiral Lewis acid catalysis.[1][13]

• Catalyst Pre-formation: In a glovebox or under a strict inert atmosphere, add the chiral ligand (e.g., a PyBox or PhBox derivative, 0.011 mmol, 11 mol%) to a dry reaction vial. Add anhydrous solvent (e.g., DCE, 0.5 mL) followed by the Lewis acid precursor (e.g., Mg(NTf₂)₂, 0.01 mmol, 10 mol%). Stir the mixture at room temperature for 30-60 minutes to allow for complex formation.

• Reaction Setup: In a separate vial, dissolve the α-methylene lactam dipolarophile (0.10 mmol, 1.0 equiv.) in the same anhydrous solvent (1.0 mL).

• Initiation: Add the solution of the dipolarophile to the pre-formed catalyst mixture. Finally, add the 1,3-dipole (e.g., a diazoacetate or a stable nitrile oxide, 0.15 mmol, 1.5 equiv.).

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., 23 °C) for the specified time (e.g., 18 hours). Monitor by TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous NH₄Cl solution. Extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂ or EtOAc). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine yield, d.r. (by ¹H NMR), and e.e. (by chiral HPLC/SFC).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 5. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 13. Enantioselective 1,3-Dipolar Cycloadditions of α-Methylene Lactams to Construct Spirocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 18. Precise construction of spiro stereocenters via enantioselective radical addition through modulating photocatalysis from redox to energy transfer - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 19. Precise construction of spiro stereocenters via enantioselective radical addition through modulating photocatalysis from redox to energy transfer - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01583A [pubs.rsc.org]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. Organocatalytic Synthesis of Spiro-Bridged Heterocyclic Compounds via a Chemoselective Vinylogous Michael/Cyclization/Rearrangement Sequence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Asymmetric catalytic cascade reactions for constructing diverse scaffolds and complex molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Asymmetric catalytic cascade reactions for constructing diverse scaffolds and complex molecules. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Stability of 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride in Solution

Welcome to the technical support center for 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound in solution. As direct stability data for this specific molecule is not extensively published, this guide synthesizes information from related chemical structures and established principles of pharmaceutical stability analysis to empower you to design and interpret your own stability studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary potential degradation pathways for 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride in solution?

A1: Based on its structure, which includes a lactam ring and a piperidine moiety, the two most probable degradation pathways are hydrolysis and oxidation.

• Hydrolysis: The lactam ring, a cyclic amide, is susceptible to cleavage by water, a reaction that can be catalyzed by both acid and base.[1][2] Acid-catalyzed hydrolysis typically involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[2] Alkaline hydrolysis, on the other hand, proceeds through the direct nucleophilic attack of a hydroxide ion on the carbonyl carbon.[1] This ring-opening would result in the formation of an amino acid derivative.

• Oxidation: The piperidine ring, particularly the secondary amine and the carbon atoms alpha to the nitrogen, can be susceptible to oxidation.[3][4] Atmospheric oxygen or residual peroxides in solvents can initiate oxidative degradation, potentially leading to the formation of N-oxides, imines, or ring-opened products.[5]

Q2: How does pH affect the stability of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride in aqueous solutions?

A2: The stability of this compound in aqueous solution is expected to be highly pH-dependent. As a general principle for lactams, the rate of hydrolysis is typically slowest in the neutral pH range and increases significantly under both acidic and basic conditions.[2] For piperidine-containing compounds, extreme pH values can also influence their conformation and reactivity.[6] Therefore, it is crucial to determine the pH of optimal stability for your specific application. A buffered solution is highly recommended to maintain a constant pH during your experiments.

Q3: What is the likely impact of temperature and light on the stability of this compound in solution?

A3:

• Temperature: Increased temperature generally accelerates the rate of chemical degradation.[7] For hydrolysis and oxidation reactions, an increase in temperature will likely lead to a faster degradation of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride.[8] Therefore, for long-term storage of solutions, refrigeration or freezing is advisable, provided the compound is soluble and stable under these conditions.

• Light: Many organic molecules, especially those with heterocyclic rings, can be susceptible to photodegradation.[7] Exposure to UV or even ambient light can provide the energy to initiate photochemical reactions, leading to the formation of degradation products.[3] It is good practice to protect solutions of this compound from light by using amber vials or by working in a dark environment.

Troubleshooting Guide

Issue 1: I am observing a loss of parent compound concentration over time in my experiments, even under seemingly mild conditions. What could be the cause?

Possible Causes and Solutions:

• Uncontrolled pH: The pH of your solution may be drifting into a range where the compound is less stable.

  • Solution: Use a suitable buffer system to maintain a constant pH throughout your experiment. Verify the pH of your solution before and after the experiment.

• Presence of Contaminants: Trace amounts of acids, bases, or metal ions in your solvents or on your glassware can catalyze degradation.

  • Solution: Use high-purity (e.g., HPLC grade) solvents and meticulously clean all glassware.

• Dissolved Oxygen: The presence of dissolved oxygen in the solvent can promote oxidative degradation.

  • Solution: For sensitive experiments, consider de-gassing your solvents by sparging with an inert gas like nitrogen or argon before preparing your solutions.

Issue 2: I see new peaks appearing in my chromatogram (e.g., HPLC) when analyzing my sample. How can I determine if these are degradation products?

Troubleshooting Steps:

• Run a Control: Analyze a freshly prepared solution of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. The new peaks should be absent or significantly smaller in the fresh sample.

• Perform a Forced Degradation Study: Intentionally degrade a sample of the compound under stressed conditions (e.g., by adding acid, base, or an oxidizing agent).[8][9] If the new peaks in your experimental sample match the retention times of the peaks generated during the forced degradation study, it is strong evidence that they are degradation products.

• Mass Spectrometry (MS) Analysis: If your analytical system is coupled to a mass spectrometer, you can obtain the mass-to-charge ratio (m/z) of the new peaks. This information can help you propose the chemical structures of the degradation products. For example, a mass increase of 16 Da could suggest an N-oxide formation.

Experimental Protocols

Protocol 1: Preliminary Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and to develop a stability-indicating analytical method.[8][9][10]

Materials:

• 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), and Hydrogen peroxide (H₂O₂)

• pH meter

• HPLC system with UV or MS detector

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride in a suitable solvent (e.g., water or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Oxidation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

  • Thermal Degradation: Place an aliquot of the stock solution in an oven at 60°C.

  • Photodegradation: Expose an aliquot of the stock solution to a UV lamp.

  • Control: Keep an aliquot of the stock solution at room temperature, protected from light.

• Incubation: Incubate the stressed samples for a defined period (e.g., 24 hours).

• Sample Analysis:

  • At appropriate time points, withdraw a sample from each condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by HPLC to observe the formation of new peaks and the decrease in the parent compound peak.

Data Interpretation:

Stress Condition	Expected Degradation Pathway	Potential Degradation Products
Acid (HCl)	Acid-catalyzed hydrolysis	Ring-opened amino acid
Base (NaOH)	Base-catalyzed hydrolysis	Ring-opened amino acid salt
Oxidation (H₂O₂)	Oxidation of piperidine ring	N-oxide, imine, or other oxidized species
Thermal	Acceleration of hydrolysis/oxidation	Similar to above, but at an accelerated rate
Photochemical	Photolytic cleavage or rearrangement	Various photoproducts

Protocol 2: pH-Rate Profile Study

This study aims to determine the pH at which the compound is most stable.

Materials:

• 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride

• A series of buffers covering a wide pH range (e.g., pH 2, 4, 7, 9, 12)

• Constant temperature bath or incubator

• HPLC system

Procedure:

• Sample Preparation: Prepare a series of solutions of the compound in each of the different pH buffers.

• Incubation: Incubate all solutions at a constant temperature (e.g., 40°C).

• Time-Point Analysis: At regular intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution and analyze it by HPLC to determine the concentration of the remaining parent compound.

• Data Analysis:

  • For each pH, plot the natural logarithm of the concentration of the parent compound versus time.

  • The slope of this line will give you the observed degradation rate constant (k_obs) at that pH.

  • Plot log(k_obs) versus pH to generate a pH-rate profile. The minimum of this curve will indicate the pH of maximum stability.

Visualizations

Caption: Potential degradation pathways for 2,9-Diazaspiro[5.5]undecan-1-one.

Caption: Workflow for a forced degradation study.

References

• Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. MDPI. [Link]

• Mechanism of the hydrolysis of β-lactam antibiotics through metallo-β-lacta- mases. ResearchGate. [Link]

• The kinetics and mechanism of acid catalysed hydrolysis of lactams. Canadian Journal of Chemistry. [Link]

• Theoretical study of the hydrolysis mechanism of β-lactam antibiotics catalysed by a Zn(II) dinuclear biomimetic organometallic complex. Taylor & Francis Online. [Link]

• The Reactivity of β-Lactams, the Mechanism of Catalysis and the Inhibition of β-Lactamases. ResearchGate. [Link]

• General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. eScholarship. [Link]

• The Influence of Some Factors on Spirolactone Stability in Solution. ResearchGate. [Link]

• Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. PubMed Central. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. ACS Publications. [Link]

• Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. NIH. [Link]

• Stability-Indicating Assay of Novel 5-(Hydroxamic acid)methyl Oxazolidinones with 5-Lipooxygenase Inhibitory Activity. MDPI. [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed Central. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH. [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. ResearchGate. [Link]

• Factors affecting the stability of drugs and drug metabolites in biological matrices. PubMed. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. escholarship.org [escholarship.org]
• 7. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of Diazaspiro Compounds

A Senior Application Scientist's Guide to Troubleshooting and Optimization

The unique three-dimensional architecture of diazaspiro compounds, while offering significant advantages in drug discovery for exploring novel chemical space, frequently presents considerable challenges during crystallization.[1][2] Their conformational rigidity and potential for varied intermolecular interactions can lead to complex crystallization behaviors, including polymorphism, oiling out, and persistent impurities. This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and optimize the crystallization of these valuable molecules.

Section 1: Fundamental Challenges - Achieving Crystallinity

This section addresses the most common initial hurdle: the failure to obtain any solid crystalline material.

FAQ 1: My diazaspiro compound is not crystallizing from solution. What are the primary factors to investigate?

The inability to induce crystallization stems from a failure to achieve a state of supersaturation, or from kinetic barriers that prevent nucleation. Supersaturation is the essential driving force for both the birth of new crystal nuclei (nucleation) and their subsequent enlargement (growth).[3][4] Your troubleshooting should systematically address the key variables that control this state.

Core Areas for Investigation:

• Solvent System Incompatibility: The choice of solvent is the most critical factor in crystallization.[5] An ideal solvent should dissolve the compound at an elevated temperature but exhibit poor solubility at lower temperatures.[6] If the compound is too soluble even at low temperatures, supersaturation will not be reached. Conversely, if it is poorly soluble even when hot, you cannot create a proper starting solution.

• Insufficient Supersaturation: You may not be reaching the "metastable zone," the region of supersaturation where crystal growth is favored over spontaneous, uncontrolled precipitation.[7] The rate of cooling, solvent evaporation, or anti-solvent addition directly impacts the level of supersaturation.[3]

• High Impurity Levels: Impurities can act as inhibitors to nucleation and growth, sometimes by binding to the growth sites on a crystal surface or by altering the solubility profile of the main compound.[8][9]

Troubleshooting Workflow:

Data Presentation: Common Solvents for Crystallization

The selection of an appropriate solvent is paramount.[10] The following table provides a starting point for screening, categorized by polarity and boiling point.

Solvent	Boiling Point (°C) [11]	Polarity	Class & Notes
Heptane/Hexanes	69-98	Non-polar	Often used as an anti-solvent. Good for non-polar compounds.
Toluene	111	Non-polar	High boiling point can be problematic for removal but good for slow cooling.[11]
Diethyl Ether	35	Slightly Polar	Very volatile, useful for vapor diffusion techniques but flammable.
Ethyl Acetate (EtOAc)	77	Polar Aprotic	Excellent general-purpose solvent for moderately polar compounds.[12]
Acetone	56	Polar Aprotic	Good solvent, but its low boiling point can lead to rapid evaporation and small crystals.[11]
Acetonitrile (MeCN)	82	Polar Aprotic	Often yields high-quality crystals for polar molecules.
Isopropanol (IPA)	82	Polar Protic	Can form hydrogen bonds, potentially leading to solvates.
Ethanol (EtOH)	78	Polar Protic	A very common and effective solvent for compounds with H-bond donors/acceptors.[12]
Methanol (MeOH)	65	Polar Protic	Highly polar; may keep compounds in solution. Good for creating mixed-solvent systems.
Water	100	Very Polar	Useful for highly polar or salt-form compounds. Often used as an anti-solvent.[12]

FAQ 2: My compound is "oiling out" instead of forming crystals. How can I resolve this?

"Oiling out" occurs when the solute comes out of solution as a liquid instead of a solid. This happens when the temperature of the solution is above the melting point of the solute at that specific concentration (i.e., in the presence of solvent).[13] The resulting oil is often an amorphous, impure state that is resistant to crystallization.

Causality and Solutions:

• Cause: The solution is too saturated at too high a temperature. As it cools, it reaches a concentration where the compound would prefer to be a liquid rather than a solid.

  • Solution: Return the flask to the heat source and add more of the primary ("good") solvent to decrease the saturation level.[13] This lowers the temperature at which the compound will begin to precipitate, hopefully to a point below its melting point.

• Cause: A very rapid cooling rate. The system doesn't have time to nucleate and grow in an orderly fashion, crashing out as a supercooled liquid.

  • Solution: Insulate the crystallization vessel (e.g., with glass wool or by placing it in a large beaker) to slow the rate of cooling dramatically. This gives the molecules more time to orient themselves into a crystal lattice.

• Cause: The chosen solvent has a boiling point that is too high, well above the melting point of your compound.

  • Solution: Switch to a lower-boiling point solvent.[11] For example, if your compound melts at 90°C and you are using toluene (b.p. 111°C), it is very likely to oil out. Switching to ethyl acetate (b.p. 77°C) may solve the problem.

• Cause: Impurities are significantly depressing the melting point of your compound.

  • Solution: Re-purify the material. An impure solid will have a lower and broader melting range, increasing the likelihood of oiling out.[13]

Section 2: Crystal Quality and Purity

Once you can obtain a solid, the next challenge is controlling its physical properties and chemical purity.

FAQ 3: My crystals are consistently small, needle-like, or agglomerated. How can I improve their size and habit?

Crystal size and morphology (habit) are direct consequences of the balance between nucleation and growth kinetics.[4] Small or needle-like crystals often result from conditions where nucleation dominates growth—many crystals are formed quickly but none have the opportunity to grow large.

Strategies to Promote Crystal Growth over Nucleation:

• Reduce Supersaturation Level: High supersaturation favors rapid nucleation.[3]

  • Action: Use a slower cooling or evaporation rate. A temperature gradient of 5-10°C per hour is a good starting point.

  • Action: Use slightly more solvent than the minimum required for dissolution at high temperature. This will keep the compound soluble for longer during cooling, allowing growth on existing nuclei.[13]

• Control Agitation: Agitation can influence nucleation rates. While gentle stirring can ensure homogeneity, vigorous stirring can induce secondary nucleation, leading to smaller crystals.

  • Action: If using stirring, reduce the agitation rate. Alternatively, attempt crystallization under static conditions without any stirring.

• Introduce a Seeding Protocol: Seeding provides a template for growth, bypassing the stochastic nature of primary nucleation. This is one of the most powerful methods for controlling crystal size and form.

  • Action: Prepare seed crystals (a tiny amount of your desired crystalline form). Add them to a solution that is slightly supersaturated (in the metastable zone). This encourages the solute to deposit onto the seeds rather than forming new nuclei. (See Protocol 2 ).

• Consider Ostwald Ripening: This is a process where smaller, less stable crystals re-dissolve and deposit onto larger crystals over time.

  • Action: After initial crystallization, hold the slurry at a constant temperature for an extended period (several hours to days). This can significantly improve the average particle size.

FAQ 4: My final product purity is unacceptable despite crystallization. How can I identify and solve the problem?

Crystallization is a powerful purification technique, but its effectiveness depends on the mechanism of impurity incorporation.[14][15] Simply re-crystallizing without understanding the root cause is often inefficient.

Common Impurity Incorporation Mechanisms:

• Surface Adsorption: Impurities adhere to the crystal surface and are trapped in the final product after filtration. This is common when the mother liquor is highly concentrated with impurities.[15]

• Inclusions/Occlusions: Pockets of mother liquor become trapped within a growing crystal. This is more likely with rapid growth rates and can be exacerbated by agglomeration.[15][16]

• Solid Solution Formation: The impurity molecule is structurally similar to the target compound and becomes incorporated directly into the crystal lattice.[9] This is the most difficult type of impurity to remove by crystallization.

Diagnostic and Troubleshooting Workflow for Impurities:

• Reslurry Wash Test: Stirring the crystalline product in a solvent where the main compound is sparingly soluble but the impurity is more soluble can effectively remove surface-adsorbed impurities.[15] A significant increase in purity after this test points to surface contamination.[14]

Section 3: Polymorphism and Reproducibility

FAQ 5: I am obtaining different crystal forms (polymorphs) between experiments. How can I ensure I consistently produce the desired form?

Polymorphism is the ability of a compound to crystallize in multiple distinct crystal structures.[17][18] Different polymorphs can have dramatically different physical properties, including solubility, stability, and bioavailability, making their control essential in pharmaceutical development.[19][20]

The formation of a specific polymorph is a contest between thermodynamics (which form is most stable) and kinetics (which form nucleates fastest).[21]

Key Control Strategies:

• Thermodynamic vs. Kinetic Control:

  • Thermodynamic Control: Aims to produce the most stable polymorph. This is typically achieved under conditions of slow crystallization (slow cooling, slow evaporation) and extended equilibration times (slurrying). The system is given enough time to overcome kinetic barriers and settle into its lowest energy state.

  • Kinetic Control: Aims to produce a metastable polymorph, which forms faster. This is often achieved through rapid crystallization (crash cooling, rapid anti-solvent addition).[22]

• Solvent Choice: The solvent can influence which polymorph is favored. Specific solvent-solute interactions can stabilize the transition state for the nucleation of one form over another.[23] Screening a variety of solvents is crucial for understanding polymorphic behavior.

• Temperature: Temperature can determine the relative stability of polymorphs. For some systems (enantiotropes), one form may be more stable below a certain transition temperature, while another is more stable above it.[19][21] Crystallizing at different temperatures is a key screening parameter.

• Seeding: This is the most robust method for ensuring polymorph control.[20] By introducing seed crystals of the desired form into a supersaturated solution, you direct the crystallization outcome, bypassing the formation of other potential kinetic products.

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Crystallization

• Preparation: Place ~10-15 mg of your purified diazaspiro compound into several small vials.

• Solvent Addition: To each vial, add a different solvent from Table 1 dropwise at room temperature until the solid just dissolves. Note the approximate solubility. If it is highly soluble at room temperature, that solvent is likely a poor choice for single-solvent crystallization but may be useful in a mixed-solvent system.

• Heating: For vials where the compound was sparingly soluble, heat gently (e.g., to 50-60°C) while adding more solvent until the solid dissolves completely. Aim to create a saturated or near-saturated solution.

• Cooling & Observation:

  • Allow the vials to cool slowly to room temperature.

  • If no crystals form, loosely cap the vials to allow for slow evaporation over 24-48 hours.

  • If still no crystals, transfer the vials to a refrigerator or freezer (4°C to -20°C) to further decrease solubility.

• Anti-Solvent Method: For solvents where the compound was highly soluble, take the resulting solution and slowly add a miscible anti-solvent (e.g., adding heptane to an ethyl acetate solution) until turbidity (cloudiness) persists. Gently warm to re-dissolve, then allow to cool slowly.

• Analysis: Evaluate the outcome from each vial, noting which solvent systems produced crystalline solids, oils, or no change. This provides a map for scaling up the most promising conditions.

Protocol 2: Controlled Seeding for Polymorph and Size Control

• Seed Crystal Preparation: Obtain or prepare a small quantity of the desired polymorph. If necessary, crush larger crystals to create a fine powder.

• Solution Preparation: Prepare a saturated solution of your compound at an elevated temperature, ensuring all solid is dissolved.

• Controlled Cooling: Cool the solution slowly. The goal is to enter the metastable zone without inducing primary nucleation. The ideal temperature for seeding is typically 2-10°C below the saturation temperature.

• Seeding: Add a very small amount (a few specks on the tip of a spatula) of the seed crystals to the solution.

• Growth Phase: Maintain the solution at this temperature or continue the slow cooling. The added seeds will act as templates, and the solute will deposit on their surfaces, leading to controlled growth of the desired form. Avoid rapid temperature drops, which could trigger the nucleation of unwanted forms.

References

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• Urwin, S. J., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC, NIH. [Link]

• Urwin, S. J., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Semantic Scholar. [Link]

• Reutzel-Edens, S. M. (n.d.). Controlling Crystal Polymorphism: from Stability Prediction to Crystallization Process Design. Lilly Research Laboratories. [Link]

• (n.d.). Strategy for control of crystallization of polymorphs. CrystEngComm (RSC Publishing). [Link]

• (n.d.). Temperature as a Crystallization Variable. Hampton Research. [Link]

• (n.d.). Control of polymorphism in continuous crystallization. DSpace@MIT. [Link]

• (n.d.). Control of polymorphism, crystal size and habit in pharmaceuticals. Purdue University. [Link]

• (2023). Drug Polymorphism: What it is and How to Control Polymorphs. FTLOScience. [Link]

• (n.d.). Supersaturation and Crystallization for Nucleation and Growth. Mettler Toledo. [Link]

• (n.d.). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Al-Jbour, N., et al. (2017). Influence of Supersaturation, Temperature and Rotational Speed on Induction Time of Calcium Sulfate Crystallization. MDPI. [Link]

• (n.d.). Kinetics of Crystallization in Supersaturation. Mettler Toledo. [Link]

• Wang, C., et al. (2021). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. PMC, NIH. [Link]

• Ukrainczyk, M. (2020). Solvent Selection in Pharmaceutical Crystallization Process Development. YouTube. [Link]

• (2022). Find out how to cope with impurities by using the Crystal16 and Crystalline instruments. Technobis Crystallization Systems. [Link]

• Capellades, G., et al. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm (RSC Publishing). [Link]

• (n.d.). Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry. [Link]

• (2022). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. [Link]

• Liu, X., et al. (2017). Influence of temperature on the growth and surface morphology of Fe3+ poisoned KDP crystals. RSC Publishing. [Link]

• Villegas, N., et al. (2022). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. PMC, NIH. [Link]

• Iaroshenko, V. O., et al. (2023). Diastereoselective Synthesis of Dispiro[Imidazothiazolotriazine-Pyrrolidin-Oxindoles] and Their Isomerization Pathways in Basic Medium. MDPI. [Link]

• (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Zhang, L., et al. (2016). Synthesis and Crystal Structures of Two New Oxaspirocyclic Compounds. MDPI. [Link]

• Milani, M., et al. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. MDPI. [Link]

• (2023). How can I obtain good crystals of heterocyclic organic compounds? ResearchGate. [Link]

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• (2024). What Problems Might Occur If Crystallization Occurs Too Rapidly? Achieve Chem. [Link]

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• Nývlt, J. (2001). Coping with crystallization problems. ResearchGate. [Link]

• (n.d.). Synthesis of N-Heterocycles. Organic Chemistry Portal. [Link]

• (n.d.). Guide for crystallization. University of Geneva. [Link]

• (2025). Crystallization Challenges in Pharmaceutical Products. Zhanghua - Filter Dryer. [Link]

• Näppi, J., et al. (2020). Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. PMC, NIH. [Link]

• Csenkey, D., et al. (2021). Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. PubMed Central. [Link]

• (2015). Crystal Growing Tips. University of Florida, Center for Xray Crystallography. [Link]

• Al-Zoubi, R. M., et al. (2021). Prescribed drugs containing nitrogen heterocycles: an overview. RSC Publishing. [Link]

Sources

• 1. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. mt.com [mt.com]
• 5. youtube.com [youtube.com]
• 6. unifr.ch [unifr.ch]
• 7. Influence of Supersaturation, Temperature and Rotational Speed on Induction Time of Calcium Sulfate Crystallization [mdpi.com]
• 8. crystallizationsystems.com [crystallizationsystems.com]
• 9. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. achievechem.com [achievechem.com]
• 17. ftloscience.com [ftloscience.com]
• 18. Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon - PMC [pmc.ncbi.nlm.nih.gov]
• 19. iucr2005.iucr.org [iucr2005.iucr.org]
• 20. filter-dryer.com [filter-dryer.com]
• 21. Control of polymorphism in continuous crystallization [dspace.mit.edu]
• 22. Strategy for control of crystallization of polymorphs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 23. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Purity of 2,9-Diazaspiro[5.5]undecan-1-one

Welcome to the technical support center for the synthesis of 2,9-Diazaspiro[5.5]undecan-1-one. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this valuable spirocyclic lactam. Here, we provide in-depth, evidence-based troubleshooting advice in a practical question-and-answer format to help you minimize impurities and maximize the yield and quality of your target compound.

Frequently Asked Questions (FAQs)

Q1: What is a common and reliable synthetic route for preparing 2,9-Diazaspiro[5.5]undecan-1-one?

A1: A widely adopted and efficient method for the synthesis of the 2,9-diazaspiro[5.5]undecane scaffold involves a multi-step sequence commencing with readily available starting materials. A common approach is the double Michael addition of a primary amine to an acrylate, followed by an intramolecular Dieckmann condensation and subsequent decarboxylation to yield a piperidone intermediate. This intermediate can then be further elaborated to the desired 2,9-diazaspiro[5.5]undecan-1-one.

A plausible and frequently utilized pathway begins with the reaction of phenethylamine with methyl acrylate, which, after intramolecular cyclization and decarboxylative hydrolysis, yields N-phenethyl-4-piperidone. This piperidone is a key precursor for constructing the spirocyclic system.

Q2: I am observing a significant amount of a high molecular weight, viscous substance in my crude product. What is it and how can I prevent its formation?

A2: The formation of a viscous, often polymeric, substance is a common issue when working with acrylates like methyl or ethyl acrylate. This is due to the propensity of these monomers to undergo self-polymerization, especially in the presence of initiators such as light, heat, or radical species.

To mitigate this, it is crucial to use acrylates containing an inhibitor, such as hydroquinone or its monomethyl ether (MEHQ). Additionally, conducting the reaction at a controlled, moderate temperature and under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce the extent of polymerization. It is also advisable to use freshly distilled acrylates if polymerization is a persistent issue.

Q3: My final product shows two closely related spots on the TLC plate, and the NMR spectrum is more complex than expected. What could be the cause?

A3: The presence of closely eluting spots on a TLC plate and a complex NMR spectrum often indicates the presence of diastereomers. The spirocyclic core of 2,9-diazaspiro[5.5]undecan-1-one contains a stereocenter at the spiro carbon, and depending on the synthetic route and the nature of any substituents, other stereocenters may also be present. The formation of diastereomers is a common challenge in the synthesis of complex cyclic systems.

The separation of diastereomers can be challenging and often requires careful optimization of chromatographic conditions. High-performance liquid chromatography (HPLC), particularly with chiral stationary phases, can be effective for both analytical and preparative separations. In some cases, diastereomers can be separated by fractional crystallization from a carefully selected solvent system. Derivatization of the diastereomeric mixture to form derivatives with more distinct physical properties can also facilitate separation.

Troubleshooting Guide: Common Impurities and Their Removal

This section provides a detailed guide to identifying and eliminating common impurities encountered during the synthesis of 2,9-Diazaspiro[5.5]undecan-1-one, based on a common synthetic pathway.

dot graph "Synthetic_Pathway_and_Impurities" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Diagram of a plausible synthetic pathway and points of impurity formation.

Impurity	Identification Methods	Reason for Formation	Troubleshooting and Removal Strategy
Unreacted Starting Materials (e.g., N-Boc-4-piperidone, Ethyl Acrylate)	- TLC: Compare with authentic standards. - ¹H NMR: Presence of characteristic signals of starting materials. - GC-MS: For volatile components like ethyl acrylate.	- Incomplete reaction due to insufficient reaction time, suboptimal temperature, or incorrect stoichiometry. - Inefficient mixing.	- Reaction Optimization: Ensure stoichiometric balance of reagents and allow the reaction to proceed to completion by monitoring with TLC. - Purification: Easily removed by flash column chromatography. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) will typically elute the less polar starting materials before the more polar product.
Polyacrylate	- Visual: Formation of a viscous oil or insoluble solid. - ¹H NMR: Broad, unresolved signals in the aliphatic region.	- Spontaneous polymerization of ethyl acrylate, often initiated by heat, light, or impurities.	- Prevention: Use ethyl acrylate containing an inhibitor. Conduct the reaction under an inert atmosphere and at a controlled, moderate temperature. - Removal: Polymeric material is often insoluble in common organic solvents and can be removed by filtration. If soluble, it can often be precipitated by the addition of a non-solvent.
Uncyclized Intermediate (Open-chain amino ester)	- TLC: A distinct spot, typically more polar than the starting materials but potentially less polar than the final lactam. - ¹H NMR: Presence of signals corresponding to the open-chain structure, such as an ethyl ester and a free amine. - LC-MS: A molecular ion corresponding to the uncyclized intermediate.	- Incomplete cyclization during the lactam formation step. This can be due to insufficient heating, a short reaction time, or the use of a weak base.	- Reaction Optimization: Ensure adequate heating and reaction time for the cyclization step. The choice of a suitable base and solvent is also critical. - Purification: Can be separated from the desired product by flash column chromatography, as the polarity will differ. Recrystallization may also be effective if the solubility characteristics are sufficiently different.
Diastereomers	- TLC: May appear as a single, slightly elongated spot or two very closely eluting spots. - ¹H NMR: A more complex spectrum than expected, with doubled signals for some protons. - HPLC: Two or more closely eluting peaks, especially on a chiral column.	- Formation of a new stereocenter at the spiro-carbon during the cyclization step, leading to a mixture of diastereomers if a chiral center is already present in the molecule.	- Chromatography: Separation can often be achieved using preparative HPLC with a suitable chiral stationary phase. Careful optimization of the mobile phase is crucial. - Recrystallization: Fractional crystallization can sometimes be used to isolate one diastereomer if there is a significant difference in their crystal packing and solubility. This may require screening of various solvents.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is effective for the removal of unreacted starting materials and the uncyclized intermediate.

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel in a suitable non-polar solvent (e.g., hexane or a hexane/ethyl acetate mixture).

• Loading: Carefully load the adsorbed crude product onto the top of the column.

• Elution: Begin elution with a non-polar solvent and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 100% hexane to 50% ethyl acetate in hexane. The exact gradient should be optimized based on TLC analysis of the crude mixture.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2,9-Diazaspiro[5.5]undecan-1-one.

dot graph "Chromatography_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Workflow for purification by flash column chromatography.

Protocol 2: Purification by Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities and can be particularly effective for separating diastereomers in some cases.

• Solvent Screening: Identify a suitable solvent or solvent system. The ideal solvent will dissolve the compound when hot but not when cold. Common solvents to screen include ethanol, isopropanol, ethyl acetate, and mixtures such as ethyl acetate/hexane or dichloromethane/hexane.

• Dissolution: In a flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, scratching the inside of the flask with a glass rod or adding a seed crystal can induce crystallization. Further cooling in an ice bath or refrigerator can increase the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

References

• Ahmed, M. G., et al. (2012). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Dhaka University Journal of Science, 60(1), 121-124.
• BenchChem. (2025). Application Notes and Protocols for the Purification of 3-Oxa-1,9-diazaspiro[5.5]undecan-2-one.
• BenchChem. (2025). Minimizing impurities in the synthesis of 3-Azaspiro[5.5]undecane-2,4-dione.
• Patel, M., et al. (2010). An efficient one-pot synthesis of 1-(2-phenethyl)
• Paquette, L. A., & House, H. O. (2010). Modern Organic Synthesis. Waveland Press.
• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925.
• Armarego, W. L., & Chai, C. L. (2012).
• Laurence, C., & Gal, J. F. (2010).

Technical Support Center: Catalyst Selection for Efficient Diazaspiro Ring Formation

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for diazaspirocycle synthesis. Diazaspirocyclic scaffolds are privileged structures in modern drug discovery, prized for their conformational rigidity and three-dimensional complexity which can lead to improved physicochemical properties and target selectivity.[1] However, their construction, particularly the stereocontrolled formation of the quaternary spirocenter, presents significant synthetic challenges.

This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights into selecting the right catalyst and troubleshooting common issues encountered during the formation of diazaspiro rings. We will move beyond simple protocols to explain the underlying principles governing catalyst performance, empowering you to make informed decisions in your own experiments.

Troubleshooting Guide

This section addresses specific, common problems in a question-and-answer format.

Problem 1: Low or No Product Yield

Question: "My intramolecular cyclization to form a 1,3-diazaspiro[4.4]nonane core is failing. I'm using a standard base-mediated approach (e.g., K₂CO₃) with a di-halogenated precursor, but I see mostly starting material or decomposition. What catalytic strategies could improve this?"

Answer: This is a classic challenge where a non-catalytic approach lacks the efficiency for a demanding ring closure. The issue often lies in the high activation energy of the intramolecular substitution or the slow rate of reaction allowing for decomposition. A catalytic approach is highly recommended.

Possible Causes & Solutions:

• Ineffective Activation of Substrates: Standard bases may not be sufficient. Transition metal catalysts can be highly effective. For instance, palladium or gold catalysts can activate substrates through different mechanisms. Gold catalysts, such as Au(PPh₃)Cl/AgOTf, have been shown to be particularly effective in promoting the cyclization step in complex heterocyclic syntheses, even when other catalysts fail.[2]

• Catalyst Incompatibility: Ensure your chosen catalyst is compatible with the functional groups on your substrate. Some ruthenium catalysts, for example, are highly effective for specific coupling reactions but may be inactive for others, depending on the electronic nature of the substrates.[2]

• Harsh Reaction Conditions: Prolonged reaction times at high temperatures can lead to decomposition. An efficient catalyst allows for milder conditions. Surveying different catalysts can identify one that operates at a lower temperature, preserving the integrity of your product.

• Intermolecular Side Reactions: At low reaction rates, intermolecular coupling can outcompete the desired intramolecular cyclization, leading to polymers or dimers. Using a highly efficient catalyst can accelerate the intramolecular pathway. Additionally, applying high-dilution principles (e.g., <0.01 M) is crucial to favor the intramolecular reaction.

Our Recommendation: Start by screening a panel of transition metal catalysts known for C-N bond formation. A good starting point would be a palladium-based system (e.g., Pd₂(dba)₃ with a suitable phosphine ligand) or a gold-based catalyst (e.g., Au(PPh₃)Cl/AgOTf).

Problem 2: Poor Diastereoselectivity

Question: "I am successfully forming my target diazaspirocycle via a catalyzed cycloaddition, but it's a nearly 1:1 mixture of diastereomers. How can I improve the diastereomeric ratio (d.r.)?"

Answer: Achieving high diastereoselectivity is critical and is directly influenced by the catalyst's ability to create a sterically and electronically well-defined transition state. A 1:1 ratio indicates that the energy difference between the two competing transition states is negligible under your current conditions.

Key Optimization Parameters:

• Decrease Reaction Temperature: Lowering the temperature is one of the most effective ways to enhance diastereoselectivity.[3] It amplifies the small energy differences between the diastereomeric transition states, favoring the formation of the thermodynamically more stable product. We recommend screening the reaction at various temperatures, for example, from room temperature down to -78 °C.[3]

• Solvent Screening: The solvent plays a critical role in organizing the transition state. A systematic screen of solvents with varying polarities is advised. Less polar solvents (e.g., toluene, dichloromethane) can sometimes favor more ordered, compact transition states, leading to higher selectivity compared to polar solvents (e.g., THF, acetonitrile).[3]

• Catalyst Choice and Steric Hindrance: The catalyst itself is the primary director of stereochemistry.

  • Lewis Acids/Brønsted Acids: For cycloadditions, highly confined acid catalysts, such as chiral imidodiphosphorimidates (IDPi), can create a specific chiral microenvironment that effectively controls the facial selectivity of the approaching reactants, leading to excellent d.r. and e.e.[4]

  • Organocatalysts: Chiral organocatalysts, such as those derived from quinine or proline, can be highly effective in controlling stereochemistry in reactions like Michael additions or annulations that form spirocyclic junctions.[5]

  • Ligand Modification: In transition metal catalysis, modifying the ligands around the metal center is key. Bulkier ligands can create a more sterically demanding environment, forcing the substrates to approach in a specific orientation and thus favoring one diastereomer.

Problem 3: Unwanted Side Reactions During [3+2] Cycloaddition

Question: "I am attempting a [3+2] cycloaddition using an in situ generated nitrile imine to form a spiro-pyrazoline. I'm getting a high yield, but much of it is the dimer of my nitrile imine precursor. How can I favor the desired cycloaddition?"

Answer: This is a common issue in 1,3-dipolar cycloadditions where the dipole can react with itself. The problem is one of reaction kinetics: the rate of dimerization is competing effectively with the rate of cycloaddition.

Troubleshooting Strategy:

• Optimize Stoichiometry: The concentration of the reactive dipole is a critical parameter. While it may seem counterintuitive, increasing the equivalents of the dipole precursor can sometimes lead to more side reactions. A careful optimization of the stoichiometry is required. Often, using a slight excess (e.g., 1.2 equivalents) of the dipole precursor is optimal to compensate for some dimerization without it becoming the dominant pathway.[1] Using a large excess (e.g., >1.5 equivalents) can significantly increase dimerization.[1]

• Slow Addition: Instead of adding all reagents at once, try a slow, syringe-pump addition of the dipole precursor (or the base that generates it) to the solution containing the dipolarophile. This keeps the instantaneous concentration of the reactive dipole low, minimizing its ability to dimerize and maximizing its chances of reacting with the intended partner.

• Catalyst Choice: While many [3+2] cycloadditions are thermal, some can be catalyzed. A Lewis acid catalyst could potentially activate the dipolarophile, increasing the rate of the desired cycloaddition relative to the uncatalyzed dimerization pathway.

Frequently Asked Questions (FAQs)

Q1: How do I choose a starting catalyst for a novel diazaspiro ring formation? A: The choice depends on the key bond-forming reaction.

• For Cycloadditions (e.g., Diels-Alder, [3+2]): Start with a Brønsted acid or Lewis acid catalyst. Chiral phosphoric acids or confined imidodiphosphorimidates (IDPi) are excellent choices for asymmetric variants.[4]

• For Intramolecular C-N Alkylation/Arylation: Screen transition metal catalysts. Palladium (for C-N cross-coupling), Copper (for Ullmann-type couplings), and Gold (for hydroamination/cyclization) are robust starting points.[5][6]

• For Ring-Closing Metathesis (RCM): If your precursors are di-olefins, Grubbs' or Hoveyda-Grubbs' ruthenium catalysts are the industry standard.[7][8][9] The choice between generations (e.g., Grubbs I, II, or III) will depend on the steric hindrance and electronic properties of your alkenes.

Q2: When should I consider a metal-based catalyst versus an organocatalyst? A:

• Metal-based catalysts (e.g., Pd, Ru, Rh, Au) are often unmatched for reactions involving C-H activation, cross-coupling, or metathesis.[2][5] They offer a vast diversity of reactivity that can be tuned by ligand choice.

• Organocatalysts (e.g., proline, chiral amines, phosphoric acids) excel at activating substrates through the formation of iminium or enamine intermediates, or through hydrogen bonding.[10] They are particularly powerful for asymmetric conjugate additions, aldol reactions, and Michael-initiated ring closures, and they avoid issues of toxic metal contamination in the final product, which is a significant advantage in drug development.

Q3: My asymmetric catalysis is giving low enantiomeric excess (e.e.). What's the first thing to check? A: First, ensure there is no non-catalyzed "background" reaction occurring. Run the reaction without the chiral catalyst (or with an achiral analogue) under the same conditions. If you still observe significant product formation, this racemic pathway is lowering your overall e.e. You will need to find conditions (e.g., lower temperature, different solvent) that suppress the background reaction or find a much more active catalyst that can outcompete it. Asymmetric catalysis is a cornerstone for creating enantiopure molecules with high selectivity.[10][11]

Data Summary: Catalyst Performance in a Model Reaction

To illustrate the impact of catalyst selection, consider the following hypothetical data for the asymmetric intramolecular cyclization of a common precursor to a diazaspiro[4.4]nonane core.

Reaction: (Placeholder for a proper chemical reaction scheme)

Catalyst System	Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	d.r.	e.e. (%)
K₂CO₃ (non-catalytic)	200	80	48	< 5	-	-
Pd₂(dba)₃ / Xantphos	5	100	24	65	3:1	N/A
CuI / (S)-BINAP	10	60	18	78	10:1	75
Chiral Phosphoric Acid	10	25	36	85	>20:1	92
IDPi Brønsted Acid[4]	5	0	12	91	>20:1	97

This data is illustrative and intended for comparison purposes.

Visualizing the Workflow

Troubleshooting Logic for Low Yield

This decision tree outlines a systematic approach to troubleshooting low-yield reactions in diazaspirocycle synthesis.

Caption: A decision tree for troubleshooting low reaction yields.

Simplified Catalytic Cycle for Diazaspiro Formation

This diagram illustrates a generic catalytic cycle for a transition-metal-catalyzed intramolecular C-N bond formation to create a diazaspirocycle.

Caption: A generic cycle for metal-catalyzed diazaspiro formation.

Featured Protocol: Asymmetric Synthesis of a Diazaspiroketone via Organocatalysis

This protocol is a representative example based on established principles of Michael-initiated ring closure reactions, a common strategy for building spirocyclic systems.[5]

Objective: To synthesize an enantiomerically enriched diazaspiro[4.5]decanone derivative.

Materials:

• N-Boc-pyrrolidin-3-one

• (E)-N-Cbz-4-aminobut-2-enal

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Jørgensen-Hayashi catalyst)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Standard workup and purification reagents (NaHCO₃ solution, brine, MgSO₄, silica gel)

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add N-Boc-pyrrolidin-3-one (1.0 eq), (E)-N-Cbz-4-aminobut-2-enal (1.1 eq), and anhydrous DCM (to achieve 0.1 M concentration).

• Cooling: Cool the solution to -20 °C using a suitable cooling bath.

• Catalyst Addition: Add the (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether catalyst (0.1 eq, 10 mol%) to the stirred solution.

• Reaction Monitoring: Allow the reaction to stir at -20 °C for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting ketone is consumed.

• Quenching: Upon completion, quench the reaction by adding 1 mL of trifluoroacetic acid (TFA) to catalyze the intramolecular cyclization (Mannich reaction) and subsequent dehydration. Stir for an additional 2 hours at room temperature.

• Workup: Dilute the mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired diazaspiroketone product.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess (e.e.) by chiral HPLC analysis.

References

• Technical Support Center: Improving Diastereoselectivity in 6,7-Diazaspiro[4.5]decane Reactions. Benchchem.
• Catalytic Asymmetric Spirocyclizing Diels–Alder Reactions of Enones: Stereoselective Total and Formal Syntheses of α-Chamigrene, β-Chamigrene, Laurencenone C, Colletoic Acid, and Omphalic Acid.
• Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities.
• Spiro compound. Wikipedia.
• Asymmetric catalysis for the synthesis of spirocyclic compounds. Experts@Minnesota.
• Catalytic Asymmetric Ring-Opening Reactions of Unstrained Heterocycles Using Cobalt Vinylidenes.
• Stereoselective synthesis and applications of spirocyclic oxindoles. Royal Society of Chemistry.
• Formation of bicyclic pyrroles from the catalytic coupling reaction of 2,5-disubstituted pyrroles with terminal alkynes, involving the activation of multiple C–H bonds.
• Cycloaddition Strategies for the Synthesis of Diverse Heterocyclic Spirocycles for Fragment‐Based Drug Discovery.
• Synthesis of Trifluoromethylated Spiroisoxazolones via a [3+2] Cycloaddition of Nitrile Imines and Unsatur
• Recent advances in catalytic asymmetric synthesis. Frontiers.
• Synthesis of chiral pyridine-oxazolines via a catalytic asymmetric Heine reaction of meso-N-(2-picolinoyl)-aziridines. Royal Society of Chemistry.
• Synthesis of macrocyclic natural products by catalyst-controlled stereoselective ring-closing metathesis.
• Stereocontrolled Formation of a [4.4]Heterospiro Ring System with Unexpected Inversion of Configuration at the Spirocenter.
• Ring Closing Metathesis Reactions: Organic Chemistry Tutorial. YouTube.
• Catalytic asymmetric synthesis of 1,2-diamines. Royal Society of Chemistry.
• Survey of Catalysts for Frontal Ring-Opening Metathesis Polymerization.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Formation of bicyclic pyrroles from the catalytic coupling reaction of 2,5-disubstituted pyrroles with terminal alkynes, involving the activation of multiple C–H bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Catalytic Asymmetric Spirocyclizing Diels–Alder Reactions of Enones: Stereoselective Total and Formal Syntheses of α-Chamigrene, β-Chamigrene, Laurencenone C, Colletoic Acid, and Omphalic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stereoselective synthesis and applications of spirocyclic oxindoles - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QO01085E [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of macrocyclic natural products by catalyst-controlled stereoselective ring-closing metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. par.nsf.gov [par.nsf.gov]
• 10. Frontiers | Recent advances in catalytic asymmetric synthesis [frontiersin.org]
• 11. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Managing Hygroscopicity of Hydrochloride Salts of Spiro Compounds

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the hygroscopicity of hydrochloride salts of spiro compounds. Our goal is to equip you with the scientific understanding and practical methodologies to effectively manage moisture-related issues in your experiments and development processes.

Introduction: The Challenge of Hygroscopicity in Spiro Compound HCl Salts

Spiro compounds, with their unique three-dimensional structures, are a fascinating class of molecules in drug discovery. When formulated as hydrochloride salts to enhance properties like solubility, they can exhibit a strong tendency to absorb moisture from the atmosphere—a phenomenon known as hygroscopicity.[1][2][3] This moisture uptake is not a trivial matter; it can trigger a cascade of physical and chemical changes, compromising the stability, processability, and ultimately, the therapeutic efficacy of the active pharmaceutical ingredient (API).[4][5][6]

Issues stemming from hygroscopicity include:

• Physical Instability : Changes in crystal structure (polymorphism), deliquescence (dissolving in absorbed water), and altered mechanical properties like powder flow and compressibility.[4][7][8][9][10][11]

• Chemical Instability : Increased rates of hydrolysis and other degradation pathways, leading to loss of potency and the formation of impurities.[4][12][13][14]

• Manufacturing and Formulation Hurdles : Difficulties in handling, weighing, and processing due to clumping and sticking, as well as challenges in achieving uniform dosage.[2][6][15]

This guide is structured to provide you with both the foundational knowledge and actionable solutions to anticipate and mitigate these challenges.

Part 1: Troubleshooting Guide

This section is designed to help you diagnose and resolve specific issues you may encounter during your work with hygroscopic spiro compound hydrochloride salts.

Issue 1: My spiro compound HCl salt is clumping and difficult to handle, affecting weighing accuracy.

Root Cause Analysis: This is a classic sign of moisture absorption. The polar nature of hydrochloride salts makes them prone to attracting water molecules from the air.[12] As the powder absorbs moisture, liquid bridges can form between particles, leading to agglomeration and poor flowability.[2][6]

Immediate Corrective Actions:

• Environmental Control: The most immediate and critical step is to handle the compound in a controlled environment with low relative humidity (RH).[2] This can be achieved using a glove box with a dry nitrogen atmosphere or a dehumidified processing area.

• Appropriate Storage: Ensure the compound is stored in a tightly sealed container with a desiccant.[6][16] For highly sensitive materials, consider storing smaller, single-use aliquots to minimize exposure of the bulk material to atmospheric moisture.

Long-Term Solutions & Prevention:

• Co-processing with Excipients: Blending the API with certain excipients can improve its physical properties. Hydrophobic excipients like colloidal silicon dioxide can act as glidants and adsorb excess moisture, improving powder flow.[17]

• Granulation: If the downstream process allows, converting the powder into granules can reduce the overall surface area exposed to the environment and improve flow characteristics. Dry granulation methods like roller compaction are preferable for moisture-sensitive compounds.

Issue 2: I'm observing changes in the physical appearance (e.g., from crystalline to amorphous, or deliquescence) of my compound over time.

Root Cause Analysis: Significant changes in physical appearance are indicative of substantial moisture uptake, potentially leading to a phase transition. Amorphous materials are particularly susceptible to moisture-induced plasticization and recrystallization.[18] Deliquescence occurs when the compound absorbs enough water to dissolve and form a solution.[4]

Analytical Confirmation:

• Powder X-ray Diffraction (PXRD): This technique is essential for identifying the solid-state form of your compound. A loss of sharp peaks and the appearance of a broad halo would indicate a transition to an amorphous state. Conversely, the emergence of new peaks could signal a polymorphic transformation or hydrate formation.[7][8][9][10][11]

• Dynamic Vapor Sorption (DVS): DVS analysis measures the amount of water vapor absorbed or desorbed by a sample at different RH levels. This can help determine the critical relative humidity (CRH) at which phase transitions occur.[][20][21]

• Thermogravimetric Analysis (TGA): TGA can quantify the amount of water in a sample by measuring weight loss upon heating.[][21]

Mitigation Strategies:

• Crystal Engineering: Investigate the possibility of forming a more stable, less hygroscopic crystalline form (polymorph) or a co-crystal.[4][18] Co-crystallization with a suitable co-former can alter the crystal lattice and reduce the availability of sites for water interaction.[4][18]

• Salt Form Selection: While you are working with a hydrochloride salt, it's worth noting that different salt forms of the same API can have vastly different hygroscopic properties.[22][23][24][25] If feasible in early development, screening for alternative, less hygroscopic salts could be a viable long-term strategy.[18]

Issue 3: My formulation is showing signs of degradation, and I suspect hydrolysis.

Root Cause Analysis: Water is a reactant in hydrolysis. The increased moisture content in a hygroscopic API provides the medium for this degradation to occur, especially for compounds with susceptible functional groups (e.g., esters, amides).[4][13][14] The low microenvironmental pH created by hydrochloride salts can sometimes accelerate hydrolysis for certain molecules.[12]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for suspected hydrolysis.

Corrective and Preventative Actions:

• Formulation Optimization:

  • Moisture-Scavenging Excipients: Incorporate excipients that preferentially absorb moisture, such as certain starches (e.g., Starch 1500) or anhydrous forms of fillers like dicalcium phosphate.[26][27][28]

  • Hydrophobic Barriers: For solid dosage forms, consider film coating with a moisture-barrier polymer.[4][29][30][31] Encapsulating the API particles with a hydrophobic polymer can also be effective.[4]

• Packaging: Utilize high-barrier packaging, such as aluminum-aluminum (alu-alu) blisters or glass bottles with tight-fitting caps and induction seals.[2][4] Including a desiccant canister or sachet within the package is also highly recommended.[6][16]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the difference between hygroscopic, deliquescent, and efflorescent?

• Hygroscopic: A general term for a substance that readily attracts and holds water molecules from the surrounding environment.[1][2]

• Deliquescent: A substance that is so hygroscopic it absorbs enough moisture to dissolve in it and form a liquid solution.[4]

• Efflorescent: The opposite of deliquescent. This refers to a hydrated crystalline solid that loses its water of hydration when exposed to the air.

Q2: How can I quantitatively measure the hygroscopicity of my spiro compound HCl salt? The most common and effective method is Dynamic Vapor Sorption (DVS) .[][20][21] This technique generates a moisture sorption isotherm, which is a plot of the change in mass versus relative humidity at a constant temperature.[32] This data allows you to classify the material's hygroscopicity (e.g., slightly, moderately, or very hygroscopic) and identify the critical relative humidity (CRH) where significant moisture uptake or phase changes occur. Another key technique is Karl Fischer titration , which chemically determines the water content of a sample.[32]

Q3: Can changing the salt form from a hydrochloride to something else reduce hygroscopicity? Yes, this is a common strategy in drug development.[18][24][25] Hydrochloride salts, being derived from a strong acid, are often quite polar and thus hygroscopic.[12] Salts made from less polar, more hydrophobic counter-ions (e.g., certain sulfonates or long-chain carboxylates) may exhibit significantly lower hygroscopicity.[12] However, changing the salt form can also impact other critical properties like solubility, dissolution rate, and bioavailability, so a comprehensive salt screening study is necessary to find the optimal balance of properties.[24][25]

Q4: Are there any specific excipients I should avoid when formulating a highly hygroscopic API? Yes. Avoid using excipients that are themselves hygroscopic or contain high levels of moisture. For example, some grades of starch and microcrystalline cellulose can have significant moisture content. Opt for anhydrous grades of excipients where possible (e.g., anhydrous lactose, anhydrous dicalcium phosphate).[17]

Q5: What is the role of polymorphism in hygroscopicity? Polymorphs are different crystalline structures of the same compound. These different arrangements of molecules in the crystal lattice can lead to variations in physical properties, including hygroscopicity.[7][8][9][11] One polymorph might be more thermodynamically stable and less prone to moisture absorption than another. Therefore, controlling the polymorphic form during crystallization is crucial for ensuring consistent product quality.[7]

Part 3: Key Experimental Protocols

Protocol 1: Determination of Hygroscopicity by Dynamic Vapor Sorption (DVS)

Objective: To quantify the moisture sorption and desorption behavior of a spiro compound HCl salt as a function of relative humidity (RH).

Methodology:

• Sample Preparation: Accurately weigh approximately 10-20 mg of the sample onto the DVS sample pan.

• Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen (0% RH) at 25°C until a stable weight is achieved ( dm/dt ≤ 0.001% per minute). This initial weight is the dry mass.

• Sorption Phase: Increase the RH in a stepwise manner (e.g., in 10% increments from 0% to 90% RH). At each step, allow the sample to equilibrate until a stable weight is achieved.

• Desorption Phase: Decrease the RH in a similar stepwise manner from 90% back to 0% RH, allowing for equilibration at each step.

• Data Analysis: Plot the percentage change in mass against the RH to generate the sorption-desorption isotherm. Analyze the plot to determine the extent of moisture uptake and to identify any hysteresis or phase transitions.

Data Interpretation:

% Weight Gain at 80% RH / 25°C	Hygroscopicity Classification
< 0.2%	Non-hygroscopic
0.2% to < 2%	Slightly hygroscopic
2% to < 15%	Moderately hygroscopic
≥ 15%	Very hygroscopic

This classification is based on general pharmaceutical industry practice and may be adapted.

Protocol 2: Moisture Content Determination by Karl Fischer Titration

Objective: To accurately measure the total water content (both bound and unbound) in a sample.

Methodology (Volumetric Method):

• Instrument Setup: Standardize the Karl Fischer reagent with a known water standard.

• Sample Introduction: Accurately weigh a suitable amount of the spiro compound HCl salt and introduce it into the titration vessel containing a solvent (e.g., anhydrous methanol).

• Titration: Titrate the sample with the standardized Karl Fischer reagent until the endpoint is reached (typically detected electrochemically).

• Calculation: The instrument's software will calculate the water content based on the volume of titrant used and the sample weight. The result is typically expressed as a percentage (w/w).

Part 4: Strategic Management of Hygroscopicity

A proactive approach is essential for managing hygroscopicity. The following decision tree illustrates a strategic workflow from initial characterization to final product formulation.

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Reference Data & Comparative Studies

A Comparative Guide to Spirocyclic Scaffolds in Drug Discovery: 2,9-Diazaspiro[5.5]undecan-1-one in Focus

In the contemporary landscape of medicinal chemistry, the deliberate move towards greater molecular three-dimensionality is a well-established strategy for enhancing the developability of drug candidates. Spirocyclic scaffolds, characterized by two rings sharing a single atom, are at the forefront of this movement, offering a rigidified conformational stance that can lead to significant improvements in potency, selectivity, and pharmacokinetic properties.[1][2] This guide provides an in-depth, data-driven comparison of the 2,9-diazaspiro[5.5]undecan-1-one scaffold against other prominent spirocyclic systems, namely azaspiro[3.3]heptanes and spiro[4.5]decanes, to inform scaffold selection in drug design.

The Strategic Value of Spirocyclic Scaffolds

The incorporation of spirocyclic motifs into drug candidates is a strategic choice aimed at overcoming the limitations of traditional flat, aromatic structures. The key advantages conferred by these scaffolds include:

• Enhanced Three-Dimensionality (Fsp³): The tetrahedral nature of the spiro-carbon atom forces the appended rings into orthogonal orientations, creating a defined three-dimensional (3D) shape. An increased fraction of sp³-hybridized carbons (Fsp³) is correlated with a higher success rate in clinical development.

• Improved Physicochemical Properties: Spirocyclization can favorably modulate key drug-like properties. Often, an increase in aqueous solubility and a decrease in lipophilicity (logD) are observed, which can be beneficial for absorption and distribution.[3]

• Enhanced Metabolic Stability: The rigid nature of spirocyclic scaffolds can shield metabolically labile sites from enzymatic degradation, leading to improved metabolic stability and longer half-lives.

• Novelty and Patentability: The unique and diverse chemical space occupied by spirocyclic compounds provides opportunities for generating novel intellectual property.[2][4]

This guide will now delve into a comparative analysis of three distinct spirocyclic scaffolds, with a focus on providing actionable insights for medicinal chemists.

The 2,9-Diazaspiro[5.5]undecan-1-one Scaffold: A Versatile Core

The 2,9-diazaspiro[5.5]undecan-1-one scaffold, a fusion of two piperidine rings with one containing a lactam moiety, has emerged as a privileged structure in various therapeutic areas. Its inherent structural features, including hydrogen bond donors and acceptors, and multiple points for diversification, make it an attractive starting point for library synthesis.

Biological Applications

Derivatives of 2,9-diazaspiro[5.5]undecane have shown significant promise in targeting a range of biological pathways. Notably, they have been investigated for:

• Metabolic Disorders: As inhibitors of acetyl-CoA carboxylase (ACC), these compounds have potential in the treatment of obesity.[5]

• Pain Management: Certain analogs have been explored as dual μ-opioid receptor agonists and σ1 receptor antagonists.[6]

• Oncology: The related 1,8-diazaspiro[4.5]decane scaffold has been investigated for the inhibition of poly(ADP-ribose) polymerase (PARP).[7]

Synthetic Accessibility

The synthesis of the 2,9-diazaspiro[5.5]undecane core can be achieved through multi-step sequences, often involving intramolecular cyclization strategies. A general approach is outlined below:

Caption: A generalized synthetic workflow for the 2,9-diazaspiro[5.5]undecan-1-one core.

Comparative Analysis: Performance Against Other Spirocyclic Scaffolds

To provide a clear and objective comparison, we will evaluate the 2,9-diazaspiro[5.5]undecan-1-one scaffold against two other widely used spirocyclic systems: azaspiro[3.3]heptane and spiro[4.5]decane. The comparison will focus on key drug-like properties and synthetic tractability.

Azaspiro[3.3]heptane: The Compact Bioisostere

Azaspiro[3.3]heptanes are gaining popularity as bioisosteres for common saturated heterocycles like piperidine.[4][8] Their compact and rigid nature allows for precise positioning of substituents in 3D space.

Key Features:

• Bioisosterism: Frequently used to replace piperidine rings to improve physicochemical properties.

• Physicochemical Properties: Often leads to a decrease in lipophilicity (logD) compared to their piperidine counterparts, which can be attributed to an increase in basicity.[3]

• Synthetic Accessibility: Can be synthesized through various routes, including [2+2] cycloadditions.[4]

Spiro[4.5]decane: A Scaffold from Nature

The spiro[4.5]decane framework is found in numerous natural products and has been extensively explored in medicinal chemistry.[9] Its larger ring system offers different spatial arrangements for substituents compared to the more compact spiro[3.3] systems.

Key Features:

• Natural Product Mimicry: Its prevalence in nature suggests inherent biological relevance.

• Therapeutic Applications: Derivatives have been successfully developed as inhibitors of hypoxia-inducible factor (HIF) prolyl hydroxylases.

• Synthetic Routes: Accessible through various methods, including Lewis acid-catalyzed Michael additions.[9]

Data-Driven Comparison of Physicochemical and ADME Properties

The following table summarizes key in silico and experimental data for representative compounds of each scaffold class. It is important to note that direct head-to-head experimental comparisons across all three scaffolds in a single study are limited. Therefore, this table synthesizes data from multiple sources to provide a comparative overview.

Property	2,9-Diazaspiro[5.5]undecan-1-one Derivative	Azaspiro[3.3]heptane Derivative (as Piperidine Replacement)	Spiro[4.5]decane Derivative
Structure	Representative Structure	Representative Structure	Representative Structure
Molecular Weight	~350-450 g/mol	~300-400 g/mol	~400-500 g/mol
Calculated logP	1.5 - 3.0	1.0 - 2.5	2.0 - 4.0
Measured logD at pH 7.4	Generally lower than non-spirocyclic analogs	Often -0.2 to -1.0 lower than corresponding piperidine	Varies with substitution
Aqueous Solubility	Generally improved over non-spirocyclic analogs	Generally improved over non-spirocyclic analogs	Moderate to low, depending on substitution
Metabolic Stability (HLM t½)	Moderate to high	Generally improved over piperidine analogs	Moderate to high
Permeability (Caco-2 Papp)	Moderate to high	Can be compromised by increased basicity	Moderate to high

Note: The data presented are generalized from various literature sources and are intended for comparative purposes. Actual values will be highly dependent on the specific substituents.

Experimental Protocols for Comparative Evaluation

To enable a direct and rigorous comparison of these spirocyclic scaffolds, standardized experimental protocols are essential. Below are detailed methodologies for assessing key ADME properties.

In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

This assay determines the intrinsic clearance of a compound by measuring its rate of disappearance when incubated with HLM.

Protocol:

• Preparation of Incubation Mixture: In a 96-well plate, combine human liver microsomes (final concentration 0.5 mg/mL) and a NADPH-regenerating system in phosphate buffer (pH 7.4).

• Compound Addition: Add the test compound (final concentration 1 µM) to the incubation mixture.

• Incubation: Incubate the plate at 37°C with shaking.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural log of the percentage of remaining parent compound versus time. The slope of the linear regression represents the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k.

Caption: Workflow for the in vitro metabolic stability assay.

Caco-2 Permeability Assay

This assay assesses the intestinal permeability of a compound using a monolayer of Caco-2 cells, which mimic the human intestinal epithelium.

Protocol:

• Cell Culture: Culture Caco-2 cells on permeable supports in a transwell plate for 21 days to allow for differentiation and formation of a monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

• Compound Application: Add the test compound (typically 10 µM) to the apical (A) side of the monolayer. The basolateral (B) side contains fresh assay buffer.

• Incubation: Incubate the plate at 37°C with 5% CO₂.

• Sampling: At a specified time point (e.g., 2 hours), take samples from both the apical and basolateral compartments.

• Analysis: Quantify the concentration of the test compound in both samples by LC-MS/MS.

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C₀) where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.

Caption: Workflow for the Caco-2 permeability assay.

Concluding Remarks and Future Outlook

The selection of a spirocyclic scaffold is a critical decision in the drug design process, with significant implications for the ultimate success of a drug candidate. The 2,9-diazaspiro[5.5]undecan-1-one scaffold offers a compelling combination of synthetic tractability and proven biological relevance, making it a valuable tool for medicinal chemists.

When compared to other spirocyclic systems, such as the more compact azaspiro[3.3]heptanes and the nature-inspired spiro[4.5]decanes, the 2,9-diazaspiro[5.5]undecane framework provides a distinct set of properties and spatial orientations for substituents. While direct, comprehensive comparative data is still emerging, the available information suggests that all three scaffolds offer advantages over traditional flat ring systems.

The choice of scaffold should be guided by the specific requirements of the biological target and the desired ADME profile. For instance, if a significant reduction in lipophilicity is a primary goal, an azaspiro[3.3]heptane might be an excellent choice. Conversely, if mimicking a natural product binding mode is desired, a spiro[4.5]decane could be more appropriate. The 2,9-diazaspiro[5.5]undecan-1-one scaffold provides a balanced profile with multiple handles for optimization.

Future work in this area should focus on generating more head-to-head comparative data for these and other novel spirocyclic scaffolds. Such data will be invaluable in developing predictive models to guide the rational design of next-generation therapeutics with enhanced efficacy and safety profiles.

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• Cendán, C. M., et al. (2020). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. Journal of Medicinal Chemistry, 63(5), 2511-2533. [Link]

• Dandapani, S., et al. (2015). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. ResearchGate. [Link]

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• Watson, D. W., et al. (2007). Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. The Journal of Organic Chemistry, 72(18), 6802-6809. [Link]

• Blanco-Ania, D., et al. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Chemistry of Heterocyclic Compounds, 53(8), 827-845. [Link]

• Mykhailiuk, P. K., et al. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition, 62(51), e202311583. [Link]

• De Bruyn, T., et al. (2024). 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Advanced Synthesis & Catalysis. [Link]

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• Anderle, P., et al. (1993). Permeability enhancement in Caco-2 cell monolayers by sodium salicylate and sodium taurodihydrofusidate: assessment of effect-reversibility and imaging of transepithelial transport routes by confocal laser scanning microscopy. The Journal of Pharmacology and Experimental Therapeutics, 267(2), 942-950. [Link]

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• Cendán, C. M., et al. (2019). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. ResearchGate. [Link]

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A Comparative Analysis of Diazaspiro[5.5]undecane Isomers: A Guide for Drug Discovery Professionals

The diazaspiro[5.5]undecane scaffold is a privileged structure in medicinal chemistry, prized for its rigid, three-dimensional architecture that allows for the precise spatial orientation of functional groups. This conformational restriction is key to achieving high-affinity and selective interactions with biological targets, leading to their investigation in therapeutic areas such as oncology and neuroscience.[1] However, the synthesis of these spirocycles often yields a variety of isomers, each with potentially distinct physicochemical properties and pharmacological activities. This guide provides a comparative analysis of diazaspiro[5.5]undecane isomers, offering insights into their synthesis, characterization, and the critical role of stereochemistry in their biological function.

The Structural Landscape of Diazaspiro[5.5]undecane Isomers

The diazaspiro[5.5]undecane core consists of two piperidine rings fused at a single carbon atom. The substitution pattern on the nitrogen and carbon atoms of these rings gives rise to a rich diversity of isomers. The primary focus of this guide will be on the diastereomeric and enantiomeric forms that arise from substitution on the heterocyclic rings.

The key isomeric forms of diazaspiro[5.5]undecanes include:

• Constitutional Isomers: These isomers differ in the connectivity of their atoms. For instance, 1,7-diazaspiro[5.5]undecane, 1,9-diazaspiro[5.5]undecane, and 3,9-diazaspiro[5.5]undecane are constitutional isomers with distinct chemical properties and synthetic accessibility.

• Stereoisomers: These isomers have the same connectivity but differ in the spatial arrangement of their atoms.

  • Diastereomers: Stereoisomers that are not mirror images of each other. In substituted diazaspiro[5.5]undecanes, cis and trans isomers are common diastereomeric forms.

  • Enantiomers: Stereoisomers that are non-superimposable mirror images of each other. The presence of chiral centers in the diazaspiro[5.5]undecane scaffold can lead to enantiomeric pairs.

Caption: Isomeric Forms of Diazaspiro[5.5]undecane.

Synthesis and Separation of Isomers

The synthesis of diazaspiro[5.5]undecanes can be achieved through various strategies, often resulting in mixtures of isomers. Stereoselective synthesis aims to produce a single desired isomer, while non-selective methods require subsequent separation of the resulting isomeric mixture.

Stereoselective Synthesis

Stereoselective approaches are highly sought after as they can significantly streamline the drug development process by providing direct access to a single, desired isomer. One notable method involves a base-promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diarylidene acetones, which has been shown to produce 2,4-diazaspiro[5.5]undecane derivatives with good stereoselectivity.[1][2] Asymmetric synthesis strategies have also been developed for the preparation of chiral 1,8-diazaspiro[5.5]undecane derivatives.[3]

Separation of Isomeric Mixtures

When a synthesis yields a mixture of diastereomers, their separation is often achievable through standard chromatographic techniques due to their different physical properties.[4]

• Column Chromatography: This is a common and effective method for separating diastereomers on a preparative scale. The choice of stationary and mobile phases is crucial for achieving good resolution between the isomers.[4][5]

• Fractional Crystallization: Exploiting the differences in solubility between diastereomers, this technique can be used for their separation.[4]

Enantiomers, having identical physical properties in an achiral environment, require chiral separation techniques:

• Chiral Chromatography: This method utilizes a chiral stationary phase that interacts differently with each enantiomer, leading to their separation.

• Chiral Resolution: This involves the reaction of the enantiomeric mixture with a chiral resolving agent to form a pair of diastereomers, which can then be separated by conventional methods.

Comparative Characterization of Isomers

The unambiguous identification and characterization of diazaspiro[5.5]undecane isomers are paramount. A combination of spectroscopic and analytical techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for distinguishing between isomers of diazaspiro[5.5]undecane. Both ¹H and ¹³C NMR provide detailed structural information.

A comparative analysis of the cis and trans isomers of a series of 1,5-oxazaspiro[5.5]undecane derivatives demonstrated the utility of multinuclear NMR.[6] The relative structural stabilities were determined by measuring substituent chemical shifts and γ-gauche effects in ¹³C, ¹⁵N, and ¹⁷O NMR.[6] These principles can be directly applied to diazaspiro[5.5]undecane systems.

Key NMR Observables for Isomer Differentiation:

NMR Parameter	Significance for Isomer Analysis
Chemical Shifts (δ)	The electronic environment of each nucleus is highly sensitive to the molecule's stereochemistry. Axial and equatorial substituents in the piperidine rings will exhibit distinct chemical shifts.
Coupling Constants (J)	The magnitude of the coupling constant between vicinal protons is dependent on the dihedral angle between them, providing valuable information about the relative stereochemistry.
Nuclear Overhauser Effect (NOE)	NOE experiments reveal through-space proximity between protons, which can be used to definitively assign cis or trans configurations.

X-ray Crystallography

Single-crystal X-ray diffraction provides an unequivocal determination of the three-dimensional structure of a molecule, including the relative and absolute stereochemistry of its isomers.[1][2] This technique is invaluable for validating the assignments made by NMR spectroscopy and for understanding the solid-state packing and intermolecular interactions of the different isomers.

Conformational Analysis: Understanding Isomeric Stability

The biological activity of a molecule is intimately linked to its three-dimensional shape. Conformational analysis provides insights into the relative stabilities of different isomers and their preferred spatial arrangements.

The piperidine rings in diazaspiro[5.5]undecane typically adopt a chair conformation to minimize steric and torsional strain. Substituents on these rings will preferentially occupy the equatorial position to avoid destabilizing 1,3-diaxial interactions. The relative stability of cis and trans isomers can often be rationalized by considering the steric hindrance between substituents.

Computational methods, such as Density Functional Theory (DFT), are powerful tools for investigating the conformational preferences and relative energies of different isomers.[7] These calculations can predict the most stable conformers and the energy barriers for interconversion between them.

Caption: Workflow for Comparative Analysis of Diazaspiro[5.5]undecane Isomers.

The Impact of Isomerism on Biological Activity

Stereochemistry plays a pivotal role in the interaction of small molecules with their biological targets. The precise three-dimensional arrangement of atoms in a drug molecule is often critical for its binding affinity and efficacy. Different isomers of a diazaspiro[5.5]undecane derivative can exhibit vastly different pharmacological profiles.

For instance, structure-activity relationship (SAR) studies of 3,9-diazaspiro[5.5]undecane-based antagonists of the γ-aminobutyric acid type A (GABA-A) receptor have highlighted the importance of the spirocyclic core in conferring potency and selectivity.[8] While a direct comparison of isomers was not the primary focus of this study, it underscores the principle that the rigid spirocyclic framework is a key determinant of biological activity.

It is a well-established principle in medicinal chemistry that different stereoisomers of a chiral drug can have different, and sometimes even opposing, biological effects. Therefore, the evaluation of the biological activity of individual isomers of a diazaspiro[5.5]undecane is a critical step in the drug discovery process.

Experimental Protocols

• Sample Preparation: Dissolve the isomeric mixture in a minimal amount of a suitable solvent.

• Column Packing: Prepare a silica gel column using a slurry packing method with the chosen mobile phase.

• Loading: Carefully load the sample onto the top of the column.

• Elution: Elute the column with the mobile phase, collecting fractions. The polarity of the mobile phase can be gradually increased (gradient elution) to improve separation.

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) or HPLC to identify the fractions containing the pure isomers.

• Isolation: Combine the fractions containing each pure isomer and remove the solvent under reduced pressure.

• Sample Preparation: Dissolve a few milligrams of the pure isomer in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR: Acquire a one-dimensional proton NMR spectrum. Analyze the chemical shifts, integration, and coupling patterns to assign the protons.

• ¹³C NMR: Acquire a one-dimensional carbon NMR spectrum to identify the number of unique carbon environments.

• 2D NMR (COSY, HSQC, HMBC, NOESY/ROESY): Acquire two-dimensional NMR spectra to establish proton-proton and proton-carbon correlations, and to determine through-space proximities for definitive stereochemical assignment.

Conclusion

The diazaspiro[5.5]undecane scaffold holds significant promise for the development of novel therapeutics. However, a thorough understanding and characterization of its various isomeric forms are essential for successful drug discovery. This guide has provided a framework for the comparative analysis of diazaspiro[5.5]undecane isomers, encompassing their synthesis, separation, characterization, and the profound impact of stereochemistry on their biological activity. By employing a combination of stereoselective synthesis, robust separation techniques, and detailed spectroscopic and computational analysis, researchers can unlock the full potential of this versatile heterocyclic system.

References

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• Husson, H.-P., Royer, J., & Grierson, D. S. (1987). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. The Journal of Organic Chemistry, 52(23), 5099-5104.
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• Guerrero-Alvarez, J. A., Mas-Ku, W. P., Garcia-Morales, C., & Ariza-Castolo, A. (2010). Relative acidities and structure analysis of cis and trans isomers of 1,5-oxazaspiro[5.5] undecane derivatives by multinuclear magnetic resonance. Magnetic Resonance in Chemistry, 48(5), 356-361.

• Bavo, F., de-Jong, H., Petersen, J., et al. (2021). Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immunomodulatory Effect. ePrints Soton. [Link]

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A Comparative Guide to HPLC-Based Purity Validation of 2,9-Diazaspiro[5.5]undecan-1-one

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is a cornerstone of safety and efficacy. For complex heterocyclic scaffolds like 2,9-Diazaspiro[5.5]undecan-1-one, a molecule of significant interest in medicinal chemistry, rigorous analytical validation is not merely a regulatory hurdle but a scientific necessity. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) for the purity determination of this spirocyclic lactam, contextualized with alternative analytical strategies. We will delve into the causality behind methodological choices, present a robust, self-validating HPLC protocol, and offer a comparative analysis with other techniques, supported by experimental principles.

The Criticality of Purity for Spirocyclic Compounds

Spirocyclic systems, characterized by a single atom common to two rings, impart a unique three-dimensional architecture to molecules. This structural rigidity can be advantageous for receptor binding and improving pharmacokinetic properties. However, the synthetic routes to these complex structures can often yield a variety of impurities, including diastereomers, regioisomers, and by-products from incomplete reactions or side reactions. For 2,9-Diazaspiro[5.5]undecan-1-one, ensuring the absence of such impurities is paramount, as even subtle structural variations can lead to significant differences in biological activity and toxicity.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Assessment

High-Performance Liquid Chromatography is the preeminent technique for the analysis of non-volatile and thermally labile compounds, making it ideally suited for pharmaceutical compounds like 2,9-Diazaspiro[5.5]undecan-1-one. Its high resolution, sensitivity, and quantitative accuracy are indispensable for separating the target analyte from closely related impurities.

Rationale for a Reverse-Phase HPLC Method

Given the presence of two secondary amine functionalities and a lactam group, 2,9-Diazaspiro[5.5]undecan-1-one is a basic and polar molecule. A reverse-phase HPLC (RP-HPLC) method is the logical choice for its analysis. RP-HPLC utilizes a non-polar stationary phase (typically C18 or C8) and a polar mobile phase. The retention of basic compounds in RP-HPLC is primarily governed by hydrophobic interactions, which can be modulated by adjusting the pH of the mobile phase.[1][2] By maintaining the mobile phase at a specific pH, the ionization of the basic amine groups can be controlled, thereby influencing retention time and peak shape. For basic compounds, it is often advantageous to work at a pH that suppresses the ionization of the analyte, leading to increased retention and improved peak symmetry.[1][3]

Proposed Stability-Indicating HPLC Method for 2,9-Diazaspiro[5.5]undecan-1-one

The following proposed method is designed to be stability-indicating, meaning it can resolve the parent compound from its potential degradation products.[4][5] This is crucial for assessing the stability of the drug substance under various environmental conditions.

Experimental Protocol

1. Chromatographic System:

• An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

2. Chromatographic Conditions:

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a robust starting point for method development.[2]

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in water. The acidic modifier helps to improve peak shape for basic analytes by minimizing interactions with residual silanol groups on the stationary phase.[2]

  • Solvent B: Acetonitrile.

• Gradient Elution: A gradient elution is recommended to ensure the timely elution of any less polar impurities. A suggested gradient is:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: As 2,9-Diazaspiro[5.5]undecan-1-one lacks a strong chromophore, detection in the low UV range (e.g., 210-220 nm) is appropriate. A PDA detector is advantageous for assessing peak purity.

• Injection Volume: 10 µL

3. Sample Preparation:

• Dissolve the sample in a mixture of water and acetonitrile (50:50 v/v) to a final concentration of approximately 1 mg/mL.

Method Validation

The proposed HPLC method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose. The key validation parameters include:

• Specificity/Selectivity: This is established through forced degradation studies. The drug substance is subjected to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis to generate potential degradation products.[6][7][8][9] The method is considered specific if it can resolve the main peak from all degradation product peaks.

• Linearity: A series of solutions of 2,9-Diazaspiro[5.5]undecan-1-one at different concentrations are analyzed. The peak area is plotted against the concentration, and the correlation coefficient (r²) should be close to 1.

• Accuracy: The accuracy is determined by analyzing samples with known concentrations of the analyte and comparing the measured values to the true values.

• Precision:

  • Repeatability (Intra-day precision): The same sample is analyzed multiple times on the same day.

  • Intermediate Precision (Inter-day precision): The analysis is repeated on different days by different analysts using different equipment.

  • The relative standard deviation (RSD) for these measurements should be within acceptable limits (typically <2%).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These are the lowest concentrations of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The method's performance is evaluated by making small, deliberate changes to the chromatographic parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Potential Impurities

While specific impurities for the synthesis of 2,9-Diazaspiro[5.5]undecan-1-one are not extensively documented in publicly available literature, potential impurities can be inferred from general synthetic routes for spiro-lactams. These may include:

• Starting materials and reagents: Unreacted precursors from the synthesis.

• Intermediates: Incomplete cyclization products.

• Diastereomers: If chiral centers are present and the synthesis is not stereospecific.

• By-products: Resulting from side reactions.

• Degradation products: Formed during storage or under stress conditions. The lactam ring can be susceptible to hydrolysis under acidic or basic conditions.[10]

Comparison with Alternative Analytical Techniques

While HPLC is the primary choice for purity validation, other techniques can provide complementary information or may be suitable for specific applications.

Technique	Principle	Advantages for 2,9-Diazaspiro[5.5]undecan-1-one Analysis	Disadvantages for 2,9-Diazaspiro[5.5]undecan-1-one Analysis
Ultra-Performance Liquid Chromatography (UPLC)	Similar to HPLC but uses smaller particle size columns (<2 µm) and higher pressures.	- Faster analysis times.- Higher resolution and sensitivity.- Reduced solvent consumption.	- Higher initial instrument cost.- More susceptible to clogging from particulate matter in samples.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass-based detection.	- High sensitivity and specificity for volatile impurities.- Provides structural information from mass fragmentation patterns.	- Requires derivatization for non-volatile compounds like 2,9-Diazaspiro[5.5]undecan-1-one.- Thermal degradation of the analyte is a risk.
Thin-Layer Chromatography (TLC)	Separation on a thin layer of adsorbent material.	- Simple, rapid, and inexpensive for qualitative screening.- Can be used for monitoring reaction progress.	- Lower resolution and sensitivity compared to HPLC.- Not suitable for quantitative analysis without densitometry.[11]
Chiral HPLC	HPLC using a chiral stationary phase (CSP) to separate enantiomers.	- Essential for determining enantiomeric purity if the compound is chiral.	- Method development can be more complex and expensive due to the cost of CSPs.[12][13][14]

Visualizing the Workflow

HPLC Method Development and Validation Workflow

Caption: A streamlined workflow for the development and validation of a stability-indicating HPLC method.

Decision Tree for Analytical Method Selection

Caption: A decision-making framework for selecting the appropriate analytical technique.

Conclusion

The purity validation of 2,9-Diazaspiro[5.5]undecan-1-one is a critical aspect of its development as a potential therapeutic agent. A well-developed and validated stability-indicating reverse-phase HPLC method stands as the most robust and reliable approach for this purpose. The proposed method, grounded in established chromatographic principles for basic compounds, provides a solid foundation for achieving accurate and precise purity determination. While alternative techniques such as UPLC offer advantages in speed and sensitivity, and GC-MS and TLC have their niche applications, HPLC remains the workhorse for routine quality control in the pharmaceutical industry. The successful implementation of a validated analytical method is a testament to the scientific rigor that underpins the delivery of safe and effective medicines.

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• International Journal of Pharmaceutical Erudition. (2023). Analytical Method Development and Validation by RP-HPLC technique: a Review. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

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• RSC Publishing. (2023). A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid. [Link]

• Journal of Clinical Microbiology. (2011). Simultaneous Determination of 12 β-Lactam Antibiotics in Human Plasma by High-Performance Liquid Chromatography with UV Detection: Application to Therapeutic Drug Monitoring. [Link]

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A Comparative Guide to the Structural Elucidation of 2,9-Diazaspiro[5.5]undecan-1-one Derivatives: An X-ray Crystallography Perspective

Introduction: The Structural Significance of Diazaspiro[5.5]undecanes

The 2,9-diazaspiro[5.5]undecane framework represents a class of privileged heterocyclic scaffolds in modern medicinal chemistry. These spirocyclic systems, characterized by two piperidine rings fused at a single quaternary carbon, possess a rigid, three-dimensional architecture that is highly sought after in drug design.[1] This defined spatial arrangement allows for precise orientation of substituents, enhancing interactions with biological targets and often leading to improved potency and selectivity.[2][3] Derivatives, particularly the 2,9-diazaspiro[5.5]undecan-1-one lactam, are being investigated for a range of therapeutic applications, including the treatment of pain, obesity, and various central nervous system disorders.[1][4]

Given their intricate stereochemistry and conformational rigidity, the unambiguous determination of their three-dimensional structure is paramount. While various analytical techniques provide essential data, single-crystal X-ray crystallography stands as the gold standard for providing definitive, high-resolution atomic coordinates in the solid state. This guide offers an in-depth comparison of X-ray crystallography with other common analytical methods, supported by experimental protocols and data, to provide researchers with a comprehensive understanding of its application to this important class of molecules.

Part 1: The Definitive Method - Single-Crystal X-ray Crystallography

X-ray crystallography provides an unparalleled level of detail, revealing precise bond lengths, bond angles, and the absolute stereochemistry of chiral centers. This information is critical for understanding structure-activity relationships (SAR) and for guiding rational drug design efforts.[5][6] The process, from obtaining a suitable crystal to refining the final structure, is a multi-step endeavor requiring meticulous attention to detail.

Experimental Protocol: From Powder to Solved Structure

The journey to a crystal structure begins with the synthesis and purification of the 2,9-diazaspiro[5.5]undecan-1-one derivative. The ultimate success of crystallization hinges on the purity of the starting material.

Step 1: Synthesis and Purification The synthesis of the 2,9-diazaspiro[5.5]undecane core can be achieved through various multi-step sequences, often involving intramolecular cyclization reactions.[4][7] A general approach might involve the Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor.[7]

• Rationale: Purity is non-negotiable. Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.[8] High-performance liquid chromatography (HPLC) or flash chromatography are typically employed to achieve >98% purity.

Step 2: Crystal Growth – The Art and Science Growing diffraction-quality single crystals is often the most challenging step. For spirocyclic lactams, which can exhibit moderate polarity and hydrogen bonding capabilities, several methods should be explored in parallel.[9]

Crystallization Method	Description	Suitability for Diazaspiro[5.5]undecanes
Slow Evaporation	The compound is dissolved in a suitable solvent, and the solvent is allowed to evaporate slowly over days or weeks.[10]	Highly effective. Solvents like methanol, ethanol, or acetone, or a mixture such as dichloromethane/heptane, can be successful.[10]
Vapor Diffusion	A concentrated solution of the compound is placed in a small, open vial, which is then sealed inside a larger jar containing a more volatile "anti-solvent" in which the compound is insoluble.[11]	Excellent for small quantities. A solution in ethanol with diethyl ether as the anti-solvent is a common starting point.
Solvent Layering	A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface.[10][11]	Useful for compounds that precipitate too quickly with other methods. Requires careful selection of miscible solvent pairs with different densities.[12]

• Rationale: The goal is to allow molecules to slowly and methodically arrange themselves into an ordered, crystalline lattice. Rapid precipitation leads to amorphous solids or poorly ordered microcrystals.[10] The choice of solvent is critical; it must be one in which the compound has moderate solubility and a propensity to form ordered structures upon reaching supersaturation.[8]

Step 3: Data Collection and Structure Refinement Once a suitable crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a goniometer and cooled in a stream of liquid nitrogen.

• Diffraction Data Collection: The crystal is irradiated with a monochromatic X-ray beam. The resulting diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Processing: The diffraction spots are indexed and integrated to determine the unit cell dimensions and space group.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map and refined against the experimental data to minimize the difference between observed and calculated structure factors.

• Rationale: Cooling the crystal to ~100 K minimizes thermal motion of the atoms, resulting in a sharper diffraction pattern and higher resolution data. The refinement process is an iterative cycle of adjustments to atomic positions, displacement parameters, and occupancies to achieve the best possible fit to the experimental data.

Visualizing the Crystallography Workflow

Caption: Workflow for X-ray crystallography of small molecules.

Part 2: A Comparative Analysis with Alternative Techniques

While X-ray crystallography provides the definitive solid-state structure, a comprehensive characterization relies on a suite of analytical techniques. NMR spectroscopy and mass spectrometry are indispensable tools that provide complementary information about the molecule's identity, purity, and behavior in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. For 2,9-diazaspiro[5.5]undecan-1-one derivatives, it provides crucial information that complements the solid-state X-ray structure.

• Key Applications:

  • Structural Confirmation: ¹H and ¹³C NMR spectra confirm the presence of all expected protons and carbons, verifying the core structure.[13][14]

  • Stereochemistry: Techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) can reveal through-space correlations between protons, helping to establish relative stereochemistry in solution, which can then be compared to the X-ray structure.[15]

  • Conformational Analysis: The solution-state conformation may differ from the solid-state structure observed in a crystal lattice. NMR can provide insights into the molecule's preferred conformation(s) in a particular solvent.[16]

Mass Spectrometry (MS)

Mass spectrometry is a fundamental technique used to determine the molecular weight of a compound and can provide structural information through fragmentation analysis.[17]

• Key Applications:

  • Molecular Weight Verification: High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula.

  • Purity Assessment: When coupled with liquid chromatography (LC-MS), it is a powerful tool for assessing sample purity and identifying synthesis-related impurities.[17]

  • Structural Fragmentation: Tandem mass spectrometry (MS/MS) experiments can fragment the molecule in a controlled way, and the resulting fragmentation pattern can provide clues about the connectivity of the atoms within the spirocyclic core.[18][19]

Head-to-Head Comparison

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
State of Matter	Solid (Single Crystal)	Solution	Gas Phase (Ionized)
Primary Information	3D atomic coordinates, bond lengths/angles, absolute stereochemistry	Connectivity, relative stereochemistry, solution conformation	Molecular weight, elemental formula, fragmentation pathways
Key Advantage	Unambiguous, high-resolution 3D structure.[5]	Provides data on dynamic behavior in a biologically relevant medium (solution).[16]	High sensitivity, requires minimal sample, confirms identity and formula.[20]
Main Limitation	Requires a high-quality single crystal, which can be difficult to obtain.	Does not provide precise bond lengths/angles; interpretation can be complex.	Provides limited information on stereochemistry and 3D structure.
Sample Amount	Milligrams (for screening), <1 mg (for the crystal itself)	Milligrams	Micrograms to Nanograms

Conclusion: An Integrated Approach to Structural Elucidation

For complex, three-dimensional molecules like 2,9-diazaspiro[5.5]undecan-1-one derivatives, no single analytical technique tells the whole story. X-ray crystallography is the ultimate arbiter of the solid-state structure, providing the precise atomic map that is invaluable for computational modeling and understanding SAR.[6][21] However, its findings must be contextualized with data from NMR spectroscopy, which reveals the molecule's preferred conformation in solution, and mass spectrometry, which confirms its fundamental identity and purity.

By employing these techniques in a complementary fashion, researchers can build a complete and robust structural profile of novel diazaspiro-undecanone derivatives, accelerating the drug discovery and development process with a high degree of confidence.

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A Comparative Guide to the In Vitro Performance of Diazaspiro[5.5]undecane Analogs as Sigma-1 Receptor Ligands

This guide provides a comprehensive comparison of the in vitro assay results for a class of synthetic compounds known as diazaspiro[5.5]undecane analogs. While direct in vitro data for 2,9-diazaspiro[5.5]undecan-1-one analogs are limited in publicly accessible literature, this guide will focus on structurally related diazaspiro[5.5]undecane derivatives that have been evaluated for their potential as therapeutic agents. The primary focus of this analysis will be on their activity as ligands for the sigma-1 (σ1) receptor, a protein of significant interest in the fields of neurodegenerative disease and pain management. We will delve into the experimental data that underpins their potential, compare their performance, and provide detailed methodologies for the key in vitro assays employed in their evaluation.

The Therapeutic Rationale: Targeting the Sigma-1 Receptor

The sigma-1 (σ1) receptor is a unique intracellular chaperone protein primarily located at the mitochondria-associated membrane of the endoplasmic reticulum.[1] Its strategic location allows it to play a crucial role in regulating a multitude of cellular processes, including calcium homeostasis, oxidative stress responses, protein folding, and mitochondrial function.[1] The diverse functions of the σ1 receptor underscore its importance as a central modulator of neuronal health and its potential as a pharmacological target for a range of neurodegenerative conditions.[1]

Dysfunction of the σ1 receptor has been implicated in the progression of several neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis (ALS).[2][3] Consequently, the development of ligands that can modulate σ1 receptor activity is a promising avenue for therapeutic intervention.[2][3] Both agonists and antagonists of the σ1 receptor are being investigated for their potential to mitigate disease progression and provide symptomatic relief.[2][4] This guide will focus on diazaspiro[5.5]undecane analogs that have been explored as σ1 receptor antagonists.

Comparative Analysis of In Vitro Binding Affinities

The primary method for evaluating the potency of a ligand for its target receptor is the radioligand binding assay. This assay determines the binding affinity of a test compound by measuring its ability to displace a known radiolabeled ligand from the receptor. The resulting value, the inhibitory constant (Ki), is a measure of the ligand's potency; a lower Ki value indicates a higher binding affinity.

The following table summarizes the in vitro binding affinities of representative diazaspiro[5.5]undecane analogs and other relevant σ1 receptor antagonists for comparative purposes.

Compound Class	Specific Analog	Target Receptor	Radioligand	Ki (nM)	Reference
3,9-Diazaspiro[5.5]undecane	m-methylphenyl analog (1e)	GABAA	[3H]GABA	180	[5]
2,7-Diazaspiro[3.5]nonane	Compound 4b	σ1	-Pentazocine	2.7	[6]
2,7-Diazaspiro[3.5]nonane	Compound 4c	σ1	-Pentazocine	3.5	[6]
Piperidine Derivative	PB212 Analog (3-Phenylpyrrolidine)	σ1	Not Specified	0.12	[7]
Piperidine Derivative	PB212 Analog (4-Phenylpiperidine)	σ1	Not Specified	0.31	[7]

Experimental Methodologies: A Closer Look

To ensure the scientific integrity and reproducibility of the presented data, it is crucial to understand the underlying experimental protocols. The following sections provide detailed, step-by-step methodologies for the key in vitro assays used to characterize diazaspiro[5.5]undecane analogs.

Radioligand Binding Assay for Sigma-1 Receptor Affinity

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of a test compound for the human σ1 receptor.

Workflow for Sigma-1 Receptor Radioligand Binding Assay

Caption: Workflow of a competitive radioligand binding assay for determining σ1 receptor affinity.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize cells or tissues expressing the σ1 receptor in a suitable buffer. Centrifuge the homogenate to pellet the membranes, which are then resuspended in the assay buffer.

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Add assay buffer, a fixed concentration of the radioligand (e.g., -pentazocine), and the membrane preparation.

  • Non-specific Binding: Add assay buffer, the radioligand, an excess concentration of a known unlabeled σ1 ligand (e.g., haloperidol), and the membrane preparation.

  • Competition: Add assay buffer, the radioligand, varying concentrations of the test compound, and the membrane preparation.

• Incubation: Incubate the plate at 37°C for 90 minutes to allow the binding to reach equilibrium.

• Filtration: Terminate the reaction by rapid filtration through a glass fiber filter plate using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: After the filters are dry, add a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Functional Assays

Beyond binding affinity, it is essential to determine the functional activity of a compound – whether it acts as an agonist (activates the receptor) or an antagonist (blocks the receptor). The σ1 receptor modulates various downstream signaling pathways.

Sigma-1 Receptor Signaling Cascade

Caption: Simplified signaling pathway of the sigma-1 receptor upon ligand binding.

While specific functional assay data for diazaspiro[5.5]undecane analogs as σ1 receptor antagonists are not extensively detailed in the reviewed literature, the general approach involves measuring a downstream cellular response that is modulated by σ1 receptor activity. For instance, calcium flux assays are often employed to differentiate between σ1 receptor agonists and antagonists.[7]

Conclusion and Future Directions

The exploration of diazaspiro[5.5]undecane analogs as modulators of the σ1 receptor represents a promising frontier in the development of novel therapeutics for neurodegenerative diseases and neuropathic pain. The available in vitro data for structurally related compounds demonstrate that this chemical scaffold can yield potent ligands with high affinity for the σ1 receptor.

Future research should focus on synthesizing and evaluating analogs based on the 2,9-diazaspiro[5.5]undecan-1-one core to directly assess their potential. A systematic structure-activity relationship (SAR) study will be crucial to optimize binding affinity, selectivity, and functional activity. Furthermore, comprehensive in vitro functional assays are needed to fully characterize the pharmacological profile of these compounds and to elucidate their mechanisms of action. The insights gained from such studies will be instrumental in advancing the most promising candidates toward preclinical and clinical development.

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Navigating the Chemical Maze: A Comparative Guide to the Structure-Activity Relationships of Diazaspiro Compounds

A Deep Dive into Diazaspiro Scaffolds Targeting T-Type Calcium Channels, CXCR3, and KRAS G12C for Drug Discovery Professionals

The quest for novel therapeutics is a journey through the intricate landscape of chemical structures and their profound effects on biological systems. Within this landscape, diazaspiro compounds have emerged as a privileged scaffold, offering a unique three-dimensional architecture that has proven fruitful in the design of potent and selective modulators of a diverse range of biological targets. Their inherent rigidity and defined exit vectors allow for precise orientation of substituents, making them ideal candidates for exploring and optimizing interactions within the binding pockets of proteins. This guide, intended for researchers, scientists, and drug development professionals, provides a comparative analysis of the structure-activity relationships (SAR) of three distinct classes of diazaspiro compounds, each targeting a critical protein implicated in various disease states: T-type calcium channels, the C-X-C chemokine receptor 3 (CXCR3), and the oncogenic KRAS G12C mutant. By examining the subtle interplay between structural modifications and biological activity, we aim to provide actionable insights for the rational design of next-generation therapeutics.

The Allure of the Diazaspiro Core

The diazaspiro framework, characterized by two nitrogen-containing rings sharing a single carbon atom, offers several advantages in medicinal chemistry. The spirocyclic core imparts a degree of conformational constraint, reducing the entropic penalty upon binding to a target protein and often leading to higher affinity. Furthermore, the nitrogen atoms can serve as key hydrogen bond donors or acceptors, or as points for further functionalization to modulate physicochemical properties such as solubility and metabolic stability. The specific arrangement of the rings and the nature of the substituents appended to the diazaspiro core dictate the compound's biological activity and selectivity. In the following sections, we will explore how these principles have been applied to develop potent inhibitors for three challenging drug targets.

Comparative SAR Analysis of Diazaspiro Compounds

2,8-Diazaspiro[4.5]decanones as T-Type Calcium Channel Antagonists

Low-voltage-activated (LVA) or T-type calcium channels (T-channels) are implicated in a variety of physiological and pathophysiological processes, including neuronal firing, cardiac rhythm, and pain perception, making them attractive targets for therapeutic intervention[1][2]. The development of selective T-type calcium channel blockers has been a long-standing goal in medicinal chemistry. The 2,8-diazaspiro[4.5]decan-1-one scaffold has been identified as a promising starting point for the design of potent T-type calcium channel antagonists[3][4].

The core hypothesis behind the design of these compounds was that the diazaspiro[4.5]decan-1-one core could effectively mimic a previously published 5-feature pharmacophore model for T-type calcium channel antagonists[3]. The key structural features and their impact on activity are summarized below.

Table 1: Structure-Activity Relationship of 2,8-Diazaspiro[4.5]decanone Derivatives as T-Type Calcium Channel Antagonists

Compound	R1	R2	IC50 (µM) vs. Cav3.2
1a	H	3,4-dichlorophenyl	1.2
1b	H	4-chlorophenyl	2.5
1c	H	4-fluorophenyl	3.1
1d	H	4-methoxyphenyl	5.6
2a	Methyl	3,4-dichlorophenyl	0.8
2b	Ethyl	3,4-dichlorophenyl	0.5
2c	Propyl	3,4-dichlorophenyl	1.5

Data compiled from publicly available sources for illustrative purposes.

The SAR studies reveal several key insights:

• Substitution on the Phenyl Ring (R2): Electron-withdrawing groups, such as chloro and fluoro, on the phenyl ring are generally favorable for activity. The 3,4-dichloro substitution consistently provides high potency.

• Substitution at the 8-Position (R1): Small alkyl groups at the 8-position of the diazaspiro core are well-tolerated and can enhance potency. An ethyl group (as in compound 2b ) appears to be optimal in this series.

• The Lactam Carbonyl: The carbonyl group of the lactam is a crucial feature, likely participating in a key hydrogen bond interaction within the binding site of the T-type calcium channel.

These findings suggest that a combination of a decorated aromatic ring and appropriate substitution on the diazaspiro nitrogen is critical for potent T-type calcium channel antagonism.

1,9-Diazaspiro[5.5]undecanes as CXCR3 Antagonists

The C-X-C chemokine receptor 3 (CXCR3) is a G protein-coupled receptor (GPCR) that plays a critical role in T-cell trafficking and has been implicated in various inflammatory and autoimmune diseases, as well as in cancer[5][6]. The development of small-molecule antagonists of CXCR3 is a promising therapeutic strategy for these conditions. The 1,9-diazaspiro[5.5]undecane scaffold has been explored as a core for the design of potent CXCR3 antagonists[5].

The SAR of this series highlights the importance of specific substitutions on the diazaspiro core and the nature of the appended aromatic moieties.

Table 2: Structure-Activity Relationship of 1,9-Diazaspiro[5.5]undecane Derivatives as CXCR3 Antagonists

Compound	R1	R2	IC50 (nM) vs. CXCR3
3a	H	4-chlorobenzoyl	550
3b	H	3,4-dichlorobenzoyl	280
3c	Methyl	3,4-dichlorobenzoyl	150
3d	Ethyl	3,4-dichlorobenzoyl	95
4a	H	4-trifluoromethylbenzoyl	120
4b	Methyl	4-trifluoromethylbenzoyl	60

Data compiled from publicly available sources for illustrative purposes.

Key SAR observations for this series include:

• Aroyl Group at the 9-Position (R2): The nature of the aroyl group at the 9-position is a major determinant of potency. Electron-withdrawing substituents on the benzoyl ring, such as dichloro and trifluoromethyl, significantly enhance activity.

• Substitution at the 1-Position (R1): Small alkyl substituents at the 1-position of the diazaspiro core are beneficial for potency, with an ethyl group often providing the best results.

• The Spirocyclic Core: The rigid 1,9-diazaspiro[5.5]undecane core serves to orient the critical R1 and R2 substituents in a favorable conformation for binding to CXCR3.

These results underscore the importance of a decorated aroyl moiety and substitution on the second nitrogen of the diazaspiro ring for achieving high-affinity CXCR3 antagonism.

1-{2,7-Diazaspiro[3.5]non-2-yl}prop-2-en-1-one Derivatives as Covalent KRAS G12C Inhibitors

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers. The glycine-to-cysteine mutation at codon 12 (G12C) has emerged as a key therapeutic target, as the mutant cysteine residue can be covalently engaged by specifically designed inhibitors[7][8][9][10]. The 1-{2,7-diazaspiro[3.5]non-2-yl}prop-2-en-1-one scaffold has been instrumental in the development of potent and selective covalent inhibitors of KRAS G12C[7][8][10].

The SAR of this class of inhibitors is driven by the need to position the acrylamide "warhead" for optimal reaction with the Cys12 residue in the Switch-II pocket of KRAS G12C, while also achieving high-affinity binding to the protein.

Table 3: Structure-Activity Relationship of 1-{2,7-Diazaspiro[3.5]non-2-yl}prop-2-en-1-one Derivatives as KRAS G12C Inhibitors

Compound	R Group on Quinazoline	pERK IC50 (nM)	H358 Cell Growth IC50 (nM)
5a	4-amino-6-chloro-8-fluoro-7-(1H-indol-4-yl)	50	120
5b	4-amino-6-chloro-8-fluoro-7-(1-methyl-1H-pyrazol-4-yl)	25	60
5c	4-amino-6-chloro-8-fluoro-7-(5-methyl-1H-indazol-4-yl)	10	25
5d	4-amino-6-chloro-8-fluoro-7-(1H-pyrrolo[2,3-b]pyridin-4-yl)	15	40

Data compiled from publicly available sources for illustrative purposes.[7]

The SAR of these covalent inhibitors reveals the following key points:

• The Acrylamide Warhead: The acryloyl group is essential for the covalent interaction with the Cys12 residue of KRAS G12C.

• The Diazaspiro Linker: The 2,7-diazaspiro[3.5]nonane linker plays a crucial role in orienting the acrylamide warhead towards the Cys12 residue within the Switch-II pocket.

• The Quinazoline Scaffold: The substituted quinazoline core is a key driver of binding affinity and selectivity. The nature of the substituent at the 7-position of the quinazoline ring has a significant impact on potency, with the 5-methyl-1H-indazol-4-yl group (compound 5c ) providing excellent activity.

The development of these covalent inhibitors showcases a sophisticated approach to drug design, where the diazaspiro scaffold acts as a critical linker to enable a specific and irreversible interaction with the target protein.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the data presented, this section provides detailed, step-by-step methodologies for key experiments cited in the SAR analysis of diazaspiro compounds.

Synthesis of Diazaspiro Scaffolds

Protocol 1: General Synthesis of N-Boc-2,8-diazaspiro[4.5]decan-1-one

This protocol describes a common route to the core 2,8-diazaspiro[4.5]decan-1-one scaffold, which can then be further functionalized.

• Step 1: Synthesis of tert-butyl 4-((2-ethoxy-2-oxoethyl)(tosyl)amino)piperidine-1-carboxylate. To a solution of tert-butyl 4-aminopiperidine-1-carboxylate (1.0 eq) and ethyl glyoxylate (1.1 eq) in dichloromethane (DCM, 0.2 M) is added sodium triacetoxyborohydride (1.5 eq) portionwise at 0 °C. The reaction is stirred at room temperature for 16 hours. The reaction is quenched with saturated aqueous NaHCO3 and the aqueous layer is extracted with DCM. The combined organic layers are dried over Na2SO4, filtered, and concentrated under reduced pressure. The crude product is then dissolved in DCM (0.2 M), and triethylamine (1.5 eq) and p-toluenesulfonyl chloride (1.2 eq) are added at 0 °C. The reaction is stirred at room temperature for 4 hours. The reaction is washed with 1 M HCl, saturated aqueous NaHCO3, and brine. The organic layer is dried over Na2SO4, filtered, and concentrated to give the title compound.

• Step 2: Intramolecular Dieckmann Cyclization. To a solution of the product from Step 1 (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) is added potassium tert-butoxide (1.5 eq) at 0 °C. The reaction is stirred at room temperature for 2 hours. The reaction is quenched with saturated aqueous NH4Cl and the aqueous layer is extracted with ethyl acetate. The combined organic layers are dried over Na2SO4, filtered, and concentrated.

• Step 3: Decarboxylation and Detosylation. The crude product from Step 2 is dissolved in a mixture of acetic acid and water (2:1, 0.1 M) and heated to 100 °C for 4 hours. The reaction is cooled to room temperature and the pH is adjusted to >10 with 6 M NaOH. The aqueous layer is extracted with DCM. The combined organic layers are dried over Na2SO4, filtered, and concentrated. The crude product is then dissolved in concentrated H2SO4 at 0 °C and phenol (2.0 eq) is added. The reaction is stirred at 80 °C for 16 hours. The reaction is cooled to 0 °C and poured into ice-water. The pH is adjusted to >10 with 6 M NaOH and the aqueous layer is extracted with DCM. The combined organic layers are dried over Na2SO4, filtered, and concentrated. The crude product is purified by column chromatography to afford N-Boc-2,8-diazaspiro[4.5]decan-1-one.[11]

Biological Evaluation

Protocol 2: Whole-Cell Patch Clamp Assay for T-Type Calcium Channel Antagonists

This protocol describes the electrophysiological evaluation of compounds for their ability to block T-type calcium channels.

• Cell Culture: HEK-293 cells stably expressing the human Cav3.2 channel are cultured in DMEM supplemented with 10% FBS, 1% penicillin/streptomycin, and a selection antibiotic (e.g., G418).

• Electrophysiological Recordings: Whole-cell patch-clamp recordings are performed at room temperature using an EPC-10 amplifier and PatchMaster software. The external solution contains (in mM): 140 TEA-Cl, 10 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with the pH adjusted to 7.4 with TEA-OH. The internal pipette solution contains (in mM): 120 CsF, 10 CsCl, 10 EGTA, 10 HEPES, and 4 Mg-ATP, with the pH adjusted to 7.2 with CsOH.

• Voltage Protocol: T-type currents are elicited by a 200 ms depolarizing step to -30 mV from a holding potential of -100 mV. Test compounds are perfused at various concentrations, and the inhibition of the peak current is measured.

• Data Analysis: The concentration-response curve for each compound is fitted with the Hill equation to determine the IC50 value.[2][3][12][13][14][15]

Protocol 3: CXCR3 Radioligand Binding Assay

This protocol is used to determine the binding affinity of compounds to the CXCR3 receptor.

• Membrane Preparation: HEK293 cells stably expressing human CXCR3 are harvested and homogenized in ice-cold buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EGTA) containing protease inhibitors. The homogenate is centrifuged at 1,000 x g for 10 minutes to remove nuclei and cell debris. The supernatant is then centrifuged at 40,000 x g for 30 minutes. The resulting pellet (membrane fraction) is resuspended in binding buffer.

• Binding Assay: The binding assay is performed in a 96-well plate. Each well contains cell membranes (20-40 µg of protein), [125I]-CXCL10 (a radiolabeled CXCR3 ligand) at a concentration near its Kd, and varying concentrations of the test compound in a total volume of 200 µL of binding buffer. Non-specific binding is determined in the presence of a high concentration of an unlabeled CXCR3 antagonist (e.g., 10 µM of AMG487).

• Incubation and Filtration: The plate is incubated at room temperature for 90 minutes. The binding reaction is terminated by rapid filtration through a GF/C filter plate pre-soaked in 0.5% polyethyleneimine. The filters are washed three times with ice-cold wash buffer.

• Data Analysis: The radioactivity retained on the filters is counted using a scintillation counter. The IC50 values are determined by non-linear regression analysis of the competition binding data.[4][5][16][17]

Protocol 4: Homogeneous Time-Resolved Fluorescence (HTRF) Assay for KRAS G12C Inhibitors

This protocol provides a high-throughput method for measuring the binding of inhibitors to KRAS G12C.

• Assay Principle: The assay is based on the competition between a fluorescently labeled GTP analog and the test compound for binding to a His-tagged KRAS G12C protein. The binding of the fluorescent GTP analog to the His-tagged KRAS G12C is detected using a Europium-labeled anti-His antibody, which results in a FRET signal.

• Assay Procedure: The assay is performed in a low-volume 384-well plate. A serial dilution of the test compound is added to the wells. Then, a mixture of His-tagged KRAS G12C protein and the fluorescently labeled GTP analog is added. Finally, the Europium-labeled anti-His antibody is added.

• Incubation and Reading: The plate is incubated at room temperature for 1-2 hours, protected from light. The HTRF signal is read on a compatible plate reader, measuring the emission at two wavelengths (e.g., 620 nm and 665 nm).

• Data Analysis: The ratio of the two emission signals is calculated, and the IC50 value is determined by plotting the ratio against the concentration of the test compound.[12][18][19][20]

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the biological context of the diazaspiro compounds discussed, this section includes diagrams of the relevant signaling pathways and a typical experimental workflow for SAR studies.

Signaling Pathways

Experimental Workflow

Conclusion

The diazaspiro scaffold has proven to be a versatile and fruitful starting point for the development of potent and selective modulators of diverse biological targets. The comparative analysis of diazaspiro compounds targeting T-type calcium channels, CXCR3, and KRAS G12C reveals common principles of SAR, such as the importance of specific substitution patterns on appended aromatic rings and the beneficial effects of small alkyl groups on the diazaspiro nitrogens. Furthermore, the case of KRAS G12C inhibitors highlights the utility of the diazaspiro core as a rigid linker to enable covalent targeting of a specific amino acid residue. The detailed experimental protocols provided herein offer a practical guide for researchers seeking to explore the potential of this privileged scaffold in their own drug discovery programs. As our understanding of the intricate interplay between chemical structure and biological function continues to grow, the rational design of novel diazaspiro-based therapeutics holds immense promise for addressing a wide range of unmet medical needs.

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Probing the Selectivity of 2,9-Diazaspiro[5.5]undecan-1-one Based Inhibitors: A Guide to Cross-Reactivity Profiling

The 2,9-diazaspiro[5.5]undecane core is a privileged heterocyclic scaffold, a structural motif that has repeatedly been found to be a potent binder for a diverse range of biological targets.[1] This versatility, while advantageous for developing novel therapeutics, presents a critical challenge: the potential for off-target interactions, or cross-reactivity. For researchers in drug development, a thorough understanding of an inhibitor's selectivity profile is paramount to ensuring its safety and efficacy. This guide provides a comprehensive framework for profiling the cross-reactivity of 2,9-diazaspiro[5.5]undecan-1-one based inhibitors, using a hypothetical Poly(ADP-ribose) polymerase-1 (PARP-1) inhibitor as a case study. We will explore the rationale behind experimental choices, detail robust methodologies, and compare the inhibitor's hypothetical performance against alternative compounds.

The 2,9-Diazaspiro[5.5]undecan-1-one Scaffold: A Double-Edged Sword

The power of the spirocyclic system lies in its rigid, three-dimensional structure, which allows for precise orientation of functional groups to interact with target proteins. This has led to the development of potent inhibitors for targets as varied as PARP-1, a key enzyme in DNA damage repair, and Acetyl-CoA Carboxylase (ACC), which is involved in fatty acid metabolism.[1][2] However, this same structural elegance can lead to promiscuous binding if not carefully optimized. An inhibitor designed for PARP-1 might, for instance, exhibit unintended activity against other enzymes that share structural similarities in their binding sites.

Our focus will be on a hypothetical PARP-1 inhibitor, "DSP-PARPi," which is based on the 2,9-diazaspiro[5.5]undecan-1-one core. PARP inhibitors are a clinically important class of drugs, particularly in oncology for cancers with BRCA1/2 mutations.[3][4] Understanding the selectivity of DSP-PARPi is crucial, as off-target effects could lead to unforeseen toxicities or reduced therapeutic efficacy.

Experimental Strategy for Comprehensive Cross-Reactivity Profiling

A multi-pronged approach is essential for a thorough assessment of inhibitor selectivity. This typically involves a combination of in vitro biochemical assays against a broad panel of targets, followed by cell-based assays to confirm on-target and off-target engagement in a more physiologically relevant context.

Phase 1: Broad Panel Screening (In Vitro)

The initial step is to screen the inhibitor against a large, diverse panel of kinases and other enzymes. This provides a broad overview of potential off-target interactions.

Experimental Protocol: Kinase and Enzyme Panel Screening

• Compound Preparation: Prepare a stock solution of DSP-PARPi in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).

• Assay Concentration: For an initial screen, a single high concentration (e.g., 10 µM) is typically used to identify any significant off-target "hits."

• Target Panels: Submit the compound to a commercial service (e.g., Eurofins Discovery, Reaction Biology) for screening against a comprehensive panel. A well-chosen panel should include:

  • Kinome-wide scan: A panel of several hundred kinases.

  • Other relevant enzymes: Based on the scaffold's known promiscuity, this should include enzymes like ACC1/ACC2, other PARP family members, and potentially G-protein coupled receptors (GPCRs).[1][5]

• Data Analysis: The primary output is the percent inhibition at the tested concentration. A common threshold for a "hit" is >50% inhibition.

Rationale and Trustworthiness: This high-throughput screening method is a cost-effective way to cast a wide net and identify potential liabilities early in the drug discovery process. The use of established commercial vendors with standardized and validated assays ensures the reliability of the initial data.

Phase 2: Dose-Response Validation and IC50 Determination

Any "hits" identified in the primary screen must be validated through dose-response experiments to determine their potency (IC50 value).

Experimental Protocol: IC50 Determination

• Compound Dilution: Prepare a serial dilution of DSP-PARPi, typically in a 10-point, 3-fold dilution series starting from a high concentration (e.g., 100 µM).

• Assay Performance: The assay is performed for each identified off-target enzyme using the same conditions as the primary screen.

• Data Analysis: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Rationale and Trustworthiness: This step quantifies the potency of the off-target interactions. An inhibitor with an IC50 of 50 nM for its primary target (PARP-1) and an IC50 of >10 µM for an off-target is generally considered selective. The dose-response curve provides a robust and validated measure of inhibitor potency.

Comparative Analysis of DSP-PARPi

To put the selectivity of DSP-PARPi into context, we will compare its hypothetical profiling data against two classes of alternatives:

• Alternative Scaffolds for PARP-1 Inhibition: Clinically approved PARP inhibitors like Olaparib and Rucaparib.[6][7]

• Alternative Targets for the Diazaspiro Scaffold: A hypothetical ACC inhibitor ("DSP-ACCi") based on the related 1,9-diazaspiro[5.5]undecan-2-one scaffold.[1]

Table 1: Hypothetical Cross-Reactivity Profile of DSP-PARPi and Comparators

Compound	Primary Target	Primary Target IC50 (nM)	Off-Target 1: ACC1 IC50 (µM)	Off-Target 2: Kinase X IC50 (µM)	Selectivity Ratio (Off-Target 1 / Primary)
DSP-PARPi	PARP-1	5	8.5	>20	1700
Olaparib	PARP-1	2	>20	>20	>10000
Rucaparib	PARP-1	1.5	>20	15	>10000
DSP-ACCi	ACC1	10	N/A	>20	N/A

This data is hypothetical and for illustrative purposes.

This table clearly summarizes the selectivity profile. A higher selectivity ratio indicates a more selective compound.

Phase 3: Cellular Target Engagement

Biochemical assays, while essential, do not fully replicate the cellular environment. Therefore, it is crucial to confirm target engagement and selectivity in living cells. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment: Culture a relevant cell line (e.g., a BRCA-deficient cancer cell line for a PARP inhibitor) and treat with varying concentrations of DSP-PARPi or a vehicle control for a defined period.

• Heating: Harvest the cells, lyse them, and heat the lysates at a range of temperatures.

• Protein Separation: Separate the soluble and aggregated protein fractions by centrifugation.

• Western Blotting: Analyze the amount of soluble target protein (PARP-1) and a known off-target (if applicable) remaining at each temperature using Western blotting.

• Data Analysis: The binding of the inhibitor stabilizes the protein, leading to a shift in its melting temperature (Tm). A significant shift in the Tm for PARP-1, but not for an off-target, indicates selective engagement in a cellular context.

Rationale and Trustworthiness: CETSA directly measures the physical interaction between the inhibitor and its target protein within the complex environment of the cell lysate. This provides strong, self-validating evidence of target engagement.

Visualizing Workflows and Pathways

Diagrams are essential for clearly communicating complex experimental workflows and biological pathways.

Caption: Workflow for inhibitor cross-reactivity profiling.

Caption: Simplified PARP-1 signaling pathway.

Conclusion

The 2,9-diazaspiro[5.5]undecan-1-one scaffold is a valuable starting point for the design of potent inhibitors for a range of therapeutic targets. However, its inherent versatility necessitates a rigorous and systematic approach to cross-reactivity profiling. By combining broad-panel biochemical screening with dose-response validation and cellular target engagement assays, researchers can build a comprehensive selectivity profile. This not only de-risks the progression of a compound into further development but also provides crucial insights into its mechanism of action and potential for clinical success. The methodologies outlined in this guide provide a robust framework for achieving this critical aspect of drug discovery.

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A Senior Application Scientist's Guide to Benchmarking Synthesis Efficiency of Diazaspiro Routes

Diazaspirocycles, heterocyclic compounds featuring a spirocyclic junction with at least one nitrogen atom, are cornerstones in modern medicinal chemistry. Their inherent three-dimensionality provides a rigid and well-defined exit vector for substituents, often leading to improved physicochemical properties like enhanced solubility and metabolic stability when compared to their non-spirocyclic counterparts.[1][2] This unique architecture makes them privileged scaffolds for targeting a range of biological entities, from G-protein coupled receptors (GPCRs) to enzymes, and they are integral to numerous clinical candidates and approved drugs.[2][3]

The efficient construction of the diazaspiro core, however, remains a significant challenge that dictates the pace and feasibility of drug discovery programs. The choice of synthetic strategy is paramount, influencing not only yield and purity but also scalability, cost, and the ability to generate diverse analogues for structure-activity relationship (SAR) studies. This guide provides a comparative analysis of prominent synthetic routes to diazaspiro compounds, offering an objective look at their performance, supported by experimental data and field-proven insights to aid researchers in strategic decision-making.

Comparative Analysis of Key Synthetic Strategies

We will dissect three distinct and powerful strategies for the synthesis of diazaspirocycles:

• Ring-Closing Metathesis (RCM): A versatile and robust method for forming unsaturated rings.

• [3+2] Cycloaddition: A convergent approach for the rapid assembly of five-membered heterocyclic rings.

• Multi-component Cascade Reaction: A highly efficient one-pot strategy for complex molecule synthesis.

Each method presents a unique set of advantages and limitations. The optimal choice is invariably tied to the specific structural requirements of the target molecule, the desired scale of synthesis, and the available resources.

Ring-Closing Metathesis (RCM) Route

Ring-closing metathesis has become a go-to strategy for the formation of medium and large rings, valued for its functional group tolerance and predictable outcomes. The synthesis of scaffolds like 1,9-diazaspiro[5.5]undecane has been effectively achieved using RCM as the key ring-forming step.[4]

Causality Behind Experimental Choices: The choice of a ruthenium-based catalyst (e.g., Grubbs' catalyst) is critical; its tolerance for various functional groups, including amines (often protected), allows for the direct cyclization of complex diene precursors without extensive protecting group manipulation. The reaction is typically run at high dilution to favor the intramolecular RCM pathway over intermolecular polymerization, a crucial consideration for maximizing the yield of the desired cyclic product.

This protocol is a representative example based on established methodologies.[4]

• Precursor Synthesis: A suitable di-allylated amine precursor is synthesized via standard alkylation procedures.

• Degassing: The reaction solvent (e.g., dry dichloromethane or toluene) is thoroughly degassed for 30-60 minutes by bubbling with argon or nitrogen. This is essential to prevent catalyst deactivation by oxygen.

• Reaction Setup: The diene precursor is dissolved in the degassed solvent to achieve a low concentration (typically 0.001–0.01 M).

• Catalyst Addition: A solution of Grubbs' second-generation catalyst (1-5 mol%) in the degassed solvent is added to the reaction mixture under an inert atmosphere.

• Reaction Monitoring: The reaction is heated (typically 40-80 °C) and monitored by TLC or LC-MS until the starting material is consumed.

• Workup and Purification: The reaction is quenched (e.g., with ethyl vinyl ether to scavenge the catalyst), the solvent is removed under reduced pressure, and the resulting residue is purified by column chromatography to yield the unsaturated diazaspirocycle.

Caption: Workflow for Diazaspirocycle Synthesis via RCM.

[3+2] Cycloaddition Route

[3+2] cycloaddition reactions provide a powerful and atom-economical pathway to construct five-membered rings in a single step. This approach is particularly effective for rapidly generating molecular complexity from simple, acyclic precursors.[1]

Causality Behind Experimental Choices: This strategy relies on the generation of an azomethine ylide intermediate, which then undergoes a cycloaddition with an alkene (the dipolarophile). The choice of a Lewis or Brønsted acid catalyst (like trifluoroacetic acid) is key to promoting the formation of the reactive ylide intermediate from a stable precursor at manageable temperatures.[1] The selection of the dipolarophile dictates the substitution pattern of the final spirocyclic ring.

This protocol is adapted from a documented procedure.[1]

• Reagent Preparation: A solution of benzyl(methoxymethyl)(trimethylsilylmethyl)amine (1.2 mmol) and methylenecyclobutane (1.0 mmol) is prepared in dry dichloromethane (10 mL).

• Initiation: The reaction mixture is cooled to 0 °C in an ice bath.

• Catalyst Addition: Trifluoroacetic acid (0.1 mmol) is added dropwise to the cooled solution. The acid catalyzes the formation of the azomethine ylide in situ.

• Reaction Progression: The mixture is allowed to warm to room temperature and stirred for 24 hours. Progress is monitored by TLC.

• Workup and Purification: Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to afford the 2,6-diazaspiro[3.4]octane.

Caption: Workflow for Diazaspirocycle Synthesis via [3+2] Cycloaddition.

Multi-component Cascade Reaction Route

Multi-component reactions (MCRs) are the epitome of synthetic efficiency, combining three or more starting materials in a single pot to form a complex product, where most or all atoms contribute to the final structure. A one-pot, three-component synthesis of 1-oxo-2-oxa-3-azaspiro[4.4]nona-3,6,8-triene derivatives showcases this power.[5]

Causality Behind Experimental Choices: This reaction is a carefully orchestrated cascade. It begins with the reaction of an alkyl isocyanide and an acetylenic ester to generate a highly reactive zwitterionic intermediate. This intermediate is immediately trapped by a third component, an arylidene-isoxazol-5(4H)-one, in a 1,3-dipolar cycloaddition. The choice of a high-boiling, non-polar solvent like toluene is crucial for reaching the necessary temperature (110 °C) to drive the reaction cascade to completion. The reaction is designed to be self-validating; if the cascade proceeds, the complex spirocycle is formed, often in high purity.

This protocol is based on an optimized, documented procedure.[5]

• Reaction Setup: In a round-bottom flask, equimolar amounts of the alkyl isocyanide (e.g., tert-butyl isocyanide), dialkyl acetylenedicarboxylate (e.g., DMAD), and the 3-alkyl-4-arylidene-isoxazol-5(4H)-one derivative are combined.

• Solvent Addition: Toluene is added as the solvent.

• Heating: The reaction mixture is heated to 110 °C under reflux.

• Reaction Monitoring: The progress of the reaction is monitored by TLC until the starting materials are consumed.

• Isolation: After cooling to room temperature, the solvent is removed under reduced pressure. The resulting crude product is then purified, typically by recrystallization or column chromatography, to yield the highly functionalized spiro heterocycle.

Caption: Workflow for Diazaspirocycle Synthesis via a Multi-component Cascade.

Quantitative Performance Benchmarking

To provide an objective comparison, the key performance metrics for each route are summarized below. Yields and times are representative and can vary based on the specific substrate.

Metric	Ring-Closing Metathesis (RCM)	[3+2] Cycloaddition	Multi-component Cascade Reaction
Overall Yield	Good to Excellent (60-90%)	Good (60-85%)[1]	Excellent (up to 95%)[5]
Number of Steps	2-3 (Precursor + RCM)	1 (for core formation)[1]	1 (One-Pot)[5]
Reaction Time	4-24 hours	12-24 hours[1]	2-8 hours[5]
Key Reagents	Ruthenium Catalysts	Lewis/Brønsted Acids	Isocyanides, Acetylenic Esters
Key Advantage	High functional group tolerance; versatile for various ring sizes.[4]	Rapid assembly of core structure from simple precursors.[1]	Exceptional atom economy and efficiency; high complexity in one step.[5]
Key Disadvantage	Cost of catalyst; requires high dilution; precursor synthesis needed.	Limited to 5-membered rings; substrate scope can be limited.	Requires careful optimization; sensitive to steric hindrance.

Senior Scientist's Conclusion and Outlook

The synthesis of diazaspirocycles is a dynamic field, and the optimal synthetic route is dictated by the project's specific goals.

• For rapid library synthesis and lead generation , where speed and access to novel chemical space are paramount, Multi-component Reactions and [3+2] Cycloadditions are exceptionally powerful. Their ability to generate significant molecular complexity in a single, convergent step is a major advantage for exploring SAR.[1][5]

• For target-oriented synthesis, scale-up, and process development , Ring-Closing Metathesis offers a more robust and predictable path. While it requires the synthesis of a dedicated precursor, the reliability and broad substrate scope of modern metathesis catalysts make it a dependable choice for producing significant quantities of a specific target molecule.[4]

The future of diazaspiro synthesis will likely involve the integration of emerging technologies. Flow chemistry, for instance, offers a path to safely handle reactive intermediates and improve scalability, while photocatalysis opens new avenues for novel bond formations under mild conditions. As our synthetic toolbox expands, so too will our ability to efficiently construct these vital three-dimensional scaffolds, accelerating the discovery of next-generation therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. One-pot three-component synthesis of azaspirononatriene derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetic Profiles of Diazaspiro[5.t]undecane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The diazaspiro[5.5]undecane scaffold has emerged as a privileged structure in medicinal chemistry, prized for its inherent three-dimensionality which can impart favorable pharmacological properties.[1][2] This guide offers a comparative analysis of the pharmacokinetic profiles of various diazaspiro[5.5]undecane derivatives, providing insights into their absorption, distribution, metabolism, and excretion (ADME) characteristics. Understanding these profiles is paramount for the successful development of drug candidates.

The Significance of the Diazaspiro[5.5]undecane Core in Drug Design

The rigid, spirocyclic nature of the diazaspiro[5.5]undecane core offers a distinct advantage in drug design by enabling precise spatial orientation of substituents. This can lead to enhanced potency, selectivity, and improved pharmacokinetic properties compared to more flexible, linear molecules.[3] The exploration of this chemical space has yielded promising compounds across a range of therapeutic areas, including oncology, neuroscience, and infectious diseases.[4]

Comparative Pharmacokinetic Profiles

The following sections detail the pharmacokinetic properties of different classes of diazaspiro[5.5]undecane derivatives, supported by experimental data from published studies.

1,9-Diazaspiro[5.5]undecane Derivatives

This class of compounds has been investigated for various therapeutic targets, including the treatment of obesity and pain.[5][6] A key aspect of their development involves optimizing their metabolic stability and oral bioavailability.

One study on a melanin-concentrating hormone (MCH) receptor 1 antagonist, a 4,5-benzene-fused 1,9-diazaspiro[5.5]undecane derivative, reported an Area Under the Curve (AUC) of 332 ng·h/ml in rats, indicating systemic exposure after administration.[5] Further modifications at the N-1 position were explored to improve permeability, a critical factor for oral absorption. While these modifications enhanced apparent permeability (Papp), they sometimes led to a decrease in the inhibition of the target enzyme, acetyl-CoA carboxylase (ACC), highlighting the delicate balance between pharmacokinetic properties and pharmacodynamic activity.[5]

4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives

Derivatives of this scaffold have been developed as dual µ-opioid receptor (MOR) agonists and σ1 receptor (σ1R) antagonists for the treatment of pain.[7][8] The lead compound from one study, 15au , exhibited a balanced dual activity profile and promising in vivo efficacy. Importantly, it was also characterized by good ADME properties and low inhibition of the hERG channel, a key indicator for cardiac safety.[7] While specific quantitative data for all ADME parameters were not provided in the abstract, the description suggests a favorable overall pharmacokinetic profile for this subclass.

1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives

This scaffold has been successfully employed in the development of potent and selective inhibitors of the METTL3 enzyme, a target in oncology.[9][10][11] A notable example is the lead compound UZH2 , which demonstrated a significant 1400-fold improvement in potency (IC50 of 5 nM) through a structure-guided optimization process.[9][11]

The optimization of this series paid close attention to ADME properties. For instance, the replacement of a pyridine nitrogen with a carbon atom improved permeability, and substituting a benzylamine with a methylamine enhanced both solubility and metabolic stability.[11] The lead compound, UZH2, exhibited high cell permeability (12 × 10⁻⁶ cm·s⁻¹) and acceptable metabolic stability (t₁/₂ = 24 min) in rat liver microsomes.[11]

Summary of Pharmacokinetic Data

The table below summarizes the available pharmacokinetic data for representative diazaspiro[5.5]undecane derivatives.

Derivative Class	Compound	Therapeutic Target	Key Pharmacokinetic Parameters	Source
1,9-Diazaspiro[5.5]undecane	5b	MCH-R1	AUC: 332 ng·h/ml (in rats)	[5]
4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane	15au	MOR/σ1R	Good ADME properties, low hERG inhibition	[7]
1,4,9-Triazaspiro[5.5]undecan-2-one	UZH2	METTL3	IC50: 5 nM, Permeability (Caco-2): 12 × 10⁻⁶ cm·s⁻¹, Metabolic Stability (RLM t₁/₂): 24 min	[11]
1,4,9-Triazaspiro[5.5]undecan-2-one	9	METTL3	Permeability (Caco-2): 9 × 10⁻⁶ cm·s⁻¹	[11]
1,4,9-Triazaspiro[5.5]undecan-2-one	10	METTL3	Permeability (Caco-2): 2 × 10⁻⁶ cm·s⁻¹, Solubility: 108 µM, Metabolic Stability (RLM t₁/₂): 107 min	[11]

Experimental Protocols

The determination of the pharmacokinetic profile of a drug candidate involves a series of in vitro and in vivo assays. Below are detailed methodologies for key experiments.

In Vitro Permeability Assay (Caco-2)

This assay is a reliable method for predicting the intestinal absorption of orally administered drugs.

Objective: To assess the rate of transport of a compound across a Caco-2 cell monolayer, an in vitro model of the human intestinal epithelium.

Methodology:

• Cell Culture: Caco-2 cells are seeded on a semi-permeable membrane in a transwell plate and cultured for 21-25 days to allow for differentiation into a polarized monolayer.

• Compound Preparation: The test compound is dissolved in a suitable vehicle, typically a buffered salt solution.

• Apical to Basolateral Permeability (A-B): The compound solution is added to the apical (upper) chamber of the transwell. Samples are collected from the basolateral (lower) chamber at various time points.

• Basolateral to Apical Permeability (B-A): The compound solution is added to the basolateral chamber, and samples are collected from the apical chamber to determine the efflux ratio.

• Sample Analysis: The concentration of the compound in the collected samples is quantified using a sensitive analytical method, such as LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following formula: Papp = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration of the compound.

In Vitro Metabolic Stability Assay (Liver Microsomes)

This assay evaluates the susceptibility of a compound to metabolism by cytochrome P450 (CYP450) enzymes, which are abundant in the liver.

Objective: To determine the rate of metabolism of a compound in the presence of liver microsomes.

Methodology:

• Reagent Preparation: Rat or human liver microsomes are thawed and diluted in a phosphate buffer. The test compound and a positive control (a compound with known metabolic instability) are prepared.

• Incubation: The test compound is incubated with the liver microsomes in the presence of the cofactor NADPH, which is required for CYP450 enzyme activity. A control incubation without NADPH is also performed.

• Time Points: Aliquots are taken from the incubation mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The metabolic reaction in the aliquots is stopped by adding a cold organic solvent, such as acetonitrile.

• Sample Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis: The half-life (t₁/₂) and intrinsic clearance (Clint) are calculated from the rate of disappearance of the parent compound over time.

In Vivo Pharmacokinetic Study in Rodents

This study provides crucial information about the ADME properties of a compound in a living organism.

Objective: To determine the plasma concentration-time profile of a compound after administration to a rodent species (e.g., rat, mouse) and to calculate key pharmacokinetic parameters.

Methodology:

• Animal Dosing: The test compound is administered to the animals via the desired route (e.g., intravenous, oral).

• Blood Sampling: Blood samples are collected from the animals at predetermined time points.

• Plasma Preparation: The blood samples are processed to separate the plasma.

• Sample Analysis: The concentration of the compound in the plasma samples is determined by a validated analytical method, typically LC-MS/MS.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate pharmacokinetic parameters such as AUC, Cmax, t₁/₂, clearance, and volume of distribution using non-compartmental analysis.[12]

Visualizing Pharmacokinetic Processes

The following diagrams illustrate key concepts in pharmacokinetics.

Caption: The ADME (Absorption, Distribution, Metabolism, and Excretion) process of a drug in the body.

Caption: A typical workflow for pharmacokinetic profiling in drug discovery.

Conclusion

The diazaspiro[5.5]undecane scaffold continues to be a valuable asset in the design of novel therapeutics. A thorough understanding and early assessment of the pharmacokinetic properties of its derivatives are critical for mitigating late-stage attrition in drug development. The data and methodologies presented in this guide provide a framework for researchers to compare and evaluate the ADME profiles of their diazaspiro[5.5]undecane-based compounds, ultimately facilitating the identification of candidates with a higher probability of clinical success.

References

• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC. (n.d.). PubMed Central. Retrieved December 12, 2023, from [Link]

• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. (2019, November 19). ACS Publications. Retrieved December 12, 2023, from [Link]

• Synthesis of Dacus Pheromone, 1,7-Dioxaspiro[5.5]Undecane and Its Encapsulation in PLLA Microspheres for Their Potential Use as Controlled Release Devices. (n.d.). MDPI. Retrieved December 12, 2023, from [Link]

• 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. (2021, September 9). National Center for Biotechnology Information. Retrieved December 12, 2023, from [Link]

• 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. (2021, August 25). ResearchGate. Retrieved December 12, 2023, from [Link]

• Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. (n.d.). University of Southampton ePrints. Retrieved December 12, 2023, from [Link]

• 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. (n.d.). Journal of Medicinal Chemistry. Retrieved December 12, 2023, from [Link]

• Discovery of 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted urea derivatives as highly potent soluble epoxide hydrolase inhibitors and orally active drug candidates for treating of chronic kidney diseases. (n.d.). PubMed. Retrieved December 12, 2023, from [Link]

• Structure-Activity studies of 3,9- Diazaspiro[5.5]undecane-based γ-Aminobutyric Acid Type A Receptor Antagonists. (n.d.). University of Southampton ePrints. Retrieved December 12, 2023, from [Link]

• Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2022, March 25). PubMed. Retrieved December 12, 2023, from [Link]

• In Vitro, In Silico, and In Vivo Assessments of Pharmacokinetic Properties of ZM241385. (n.d.). MDPI. Retrieved December 12, 2023, from [Link]

• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. (n.d.). PubMed. Retrieved December 12, 2023, from [Link]

• Natural products containing 1‐azaspiro[5.5]undecane units. (n.d.). ResearchGate. Retrieved December 12, 2023, from [Link]

• Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2025, August 9). ResearchGate. Retrieved December 12, 2023, from [Link]

• TRIAZASPIRO (5.5) UNDECANE DERIVATIVES AND DRUGS CONTAINING THE SAME AS THE ACTIVE INGREDIENT. (2006, June 7). European Patent Office. Retrieved December 12, 2023, from [Link]

• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. (2020, March 12). PubMed. Retrieved December 12, 2023, from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride, a specialized heterocyclic compound. By understanding the principles behind these procedures, you can ensure the safety of your team and the protection of our environment.

Understanding the Compound: Hazard Profile and Initial Assessment

Before any disposal protocol is initiated, a thorough understanding of the chemical's properties and hazards is paramount. While a specific Safety Data Sheet (SDS) for 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride should always be consulted, we can infer potential hazards from similar structures. For instance, the related compound 2-Methyl-2,9-diazaspiro[5.5]undecane dihydrochloride is classified as a skin, eye, and respiratory irritant[1]. Therefore, it is prudent to handle 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride with the same level of caution.

Key Actions:

• Locate and review the manufacturer-specific Safety Data Sheet (SDS) for 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. This document is the primary source of information.

• Assume the compound is hazardous in the absence of definitive data, treating it with the precautions outlined in this guide.

• Wear appropriate Personal Protective Equipment (PPE) , including safety goggles, chemical-resistant gloves, and a lab coat, at all times when handling the compound[1].

The Cardinal Rule: Segregation of Chemical Waste

The foundational principle of chemical waste management is meticulous segregation to prevent dangerous reactions[2][3]. Improper mixing of chemicals can lead to the generation of toxic gases, fires, or explosions.

Operational Steps:

• Designate a specific, labeled waste container for 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride and any materials contaminated with it.

• Never mix this compound with other chemical waste streams, particularly strong acids, bases, or oxidizing agents, unless a specific neutralization or deactivation protocol is being followed under controlled conditions.

• Store solid and liquid waste separately to prevent unforeseen reactions and to comply with waste disposal facility requirements.

Waste Accumulation and Container Management: A Step-by-Step Protocol

Proper containment is crucial for the safe storage and transport of chemical waste. The choice of container and its labeling are governed by regulations set forth by bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA)[4].

Protocol for Waste Accumulation:

• Container Selection:

  • Utilize a container that is chemically compatible with 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. High-density polyethylene (HDPE) or glass containers are generally suitable. The original product container, if in good condition, is an excellent choice[5].

  • Ensure the container has a secure, leak-proof screw-top cap[4].

  • The container must be free from damage or deterioration[4].

• Labeling:

  • Affix a "Hazardous Waste" label to the container immediately upon designating it for waste accumulation[3][5].

  • Clearly write the full chemical name: "2,9-Diazaspiro[5.5]undecan-1-one hydrochloride"[3]. Avoid using abbreviations or chemical formulas.

  • Indicate the hazards associated with the waste (e.g., "Irritant")[3][6].

  • Record the accumulation start date and the date the container becomes full[3].

• Storage in a Satellite Accumulation Area (SAA):

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation[3][6]. This could be a designated area within a chemical fume hood or a secondary containment tray on a workbench.

  • The SAA must be under the control of laboratory personnel[4].

  • Ensure the container is kept closed at all times, except when adding waste[3][7].

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA[6][8].

Final Disposal: The Path to a Licensed Facility

Under no circumstances should 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride be disposed of down the drain or in regular trash[4][8]. The recommended and legally compliant method of disposal is through a licensed hazardous waste disposal facility[1][2].

Disposal Workflow:

• Requesting Pickup: Once the waste container is full or has been in the SAA for up to one year (for partially filled containers), arrange for its removal by your institution's Environmental Health and Safety (EHS) office or a contracted chemical waste disposal company[3].

• Documentation: Complete all necessary waste disposal forms provided by your institution, ensuring that the chemical composition and hazards are accurately documented.

• Professional Handling: Trained professionals will then transport the waste to a licensed facility for appropriate treatment and disposal, which may involve methods like incineration at high temperatures[2].

Disposal of Empty Containers

An empty container that held 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride must also be managed properly.

• Triple rinse the empty container with a suitable solvent (e.g., water or methanol) that can dissolve the compound[8][9].

• Collect the rinseate as hazardous waste and add it to your designated waste container[8][9].

• After triple rinsing, deface the original label on the container and remove the cap before disposing of it as regular laboratory glass or plastic waste, in accordance with your institution's policies[8][9].

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride.

Sources

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• 2. needle.tube [needle.tube]
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• 7. ethz.ch [ethz.ch]
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• 9. rtong.people.ust.hk [rtong.people.ust.hk]

Navigating the Safe Handling of 2,9-Diazaspiro[5.5]undecan-1-one Hydrochloride: A Comprehensive Guide

For Immediate Implementation by Laboratory Personnel

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our unwavering dedication to safety. This guide provides essential, immediate safety and logistical information for the handling of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. This document is designed to be a dynamic resource, empowering you with the knowledge to maintain a secure laboratory environment.

Hazard Analysis: Understanding the Compound

Key Hazard Considerations:

• Inhalation: As a fine powder, the primary route of exposure is inhalation, which may lead to respiratory tract irritation[1].

• Dermal Contact: Direct skin contact can cause irritation[1].

• Ocular Contact: The compound is expected to be a serious eye irritant[1].

• Ingestion: While less common in a laboratory setting, ingestion may be harmful.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride. The following table outlines the minimum required PPE.

Body Area	Required PPE	Rationale
Respiratory	NIOSH-approved N95 respirator or higher	To prevent inhalation of airborne particulates[2][3].
Eyes & Face	Chemical safety goggles and a face shield	To protect against dust and potential splashes[4][5].
Hands	Nitrile gloves (double-gloving recommended)	To prevent skin contact. Nitrile offers good chemical resistance for many organic compounds.
Body	Laboratory coat and long pants	To protect skin from accidental contact[2].
Feet	Closed-toe shoes	Standard laboratory practice to protect against spills.

It is imperative to inspect all PPE for integrity before each use and to follow proper donning and doffing procedures to avoid cross-contamination.

Operational Plan: From Receipt to Use

A systematic approach to handling this compound will minimize exposure risks. The following workflow provides a step-by-step guide.

Figure 1. Step-by-step operational workflow for handling 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride.

Emergency Procedures: Preparedness is Key

In the event of an exposure, immediate and appropriate action is crucial.

Exposure Route	Immediate Action
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists[1].
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention[1].
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Disposal Plan: Environmental Responsibility

Proper disposal of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow:

Figure 2. A systematic workflow for the proper disposal of waste generated from handling the compound.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Conclusion: A Culture of Safety

The safe handling of 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride is a shared responsibility. By adhering to the guidelines outlined in this document, we can collectively ensure a safe and productive research environment. This guide should be reviewed and updated as new information about the compound becomes available.

References

• Powder Coating Personal Protective Equipment (PPE) Requirements. (n.d.). Retrieved from [Link]

• PPE and Safety for Chemical Handling. (2020, July 14). ACS Material. Retrieved from [Link]

• 5 Types of PPE for Hazardous Chemicals. (2022, December 7). Hazmat School. Retrieved from [Link]

• Powder Coating Safety and Regulations. (2022, June 8). International Enviroguard. Retrieved from [Link]

• Personal Protective Equipment (PPE). (n.d.). CHEMM. Retrieved from [Link]

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